Tubulin/AKT1-IN-1

Core Science & Biosynthesis

Dual-Targeting Tubulin and AKT1: Mechanism of Action and Experimental Validation of Compound D1-1 in NSCLC

The Clinical Challenge: Overcoming TKI Resistance in NSCLC

Non-small-cell lung cancer (NSCLC) remains one of the most lethal malignancies globally. While epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) like Gefitinib have revolutionized treatment, acquired resistance—often driven by the EGFR L858R/T790M double mutation and compensatory activation of the PI3K/AKT/mTOR pathway—inevitably limits long-term clinical benefit[1].

To bypass this resistance, drug development has shifted toward multi-targeting strategies. Tubulin/AKT1-IN-1 (Compound D1-1) represents a breakthrough in this paradigm. Engineered as a modified podophyllotoxin (PPT) phenoxyacetamide phenylacetate derivative, D1-1 acts as a highly potent dual inhibitor of both cytoskeletal dynamics (tubulin) and survival signaling (AKT1)[1].

Molecular Rationale and Mechanism of Action

The architectural design of D1-1 leverages computer-aided drug design (CADD) to fuse the tubulin-binding properties of the PPT skeleton with novel moieties capable of docking into the AKT1 kinase domain[1]. This dual-action mechanism creates a synthetic lethality in resistant cancer cells:

• Microtubule Disruption: D1-1 binds to the colchicine-binding site on α/β-tubulin heterodimers. Unlike taxanes (e.g., Paclitaxel) that stabilize microtubules, D1-1 inhibits tubulin polymerization. This prevents the formation of the mitotic spindle, triggering irreversible G2/M phase cell cycle arrest[1].

• AKT1 Kinase Inhibition: Simultaneously, D1-1 binds to AKT1, blocking its phosphorylation. AKT1 is a critical node in the PI3K/AKT/mTOR pathway; its inhibition starves the cell of survival signals, suppresses metastasis, and induces apoptosis[1].

By attacking both structural integrity and survival signaling, D1-1 prevents the cancer cell from utilizing compensatory pathways to survive the structural stress.

Fig 1: Dual-targeting mechanism of Tubulin/AKT1-IN-1 disrupting structural and survival pathways.

Quantitative Affinity and Efficacy Profiling

The pharmacological superiority of D1-1 is most evident when tested against the H1975 cell line, which harbors the TKI-resistant EGFR L858R/T790M mutation. Biolayer interferometry (BLI) and CCK-8 viability assays reveal that D1-1 possesses a 300-fold higher inhibitory activity than Gefitinib, driven by its strong affinity for AKT1[1][2].

Compound	Primary Target(s)	Target Affinity (KD)	IC50 (H1975 Cells)	Fold-Efficacy vs Gefitinib
Tubulin/AKT1-IN-1 (D1-1)	Tubulin / AKT1	62.8 μM / 3.33 μM	0.10 μM	~321x
Podophyllotoxin (PPT)	Tubulin	76.5 μM / N/A	12.56 μM	~2.5x
Gefitinib	Mutated EGFR	N/A	32.15 μM	Baseline (1x)

Data synthesized from target affinity and viability screening in human NSCLC models[1][2].

Experimental Methodologies & Validation Workflows

To rigorously validate a dual-targeting compound, the experimental design must isolate direct biochemical target engagement from downstream phenotypic effects. The following self-validating protocols establish causality between D1-1 administration and its observed anti-cancer properties.

Fig 2: Sequential experimental workflow for validating dual-target mechanism of action.

Protocol 1: Target Affinity Validation via Biolayer Interferometry (BLI)

Rationale: BLI is selected over Surface Plasmon Resonance (SPR) because it is fluidics-free, reducing the risk of highly hydrophobic podophyllotoxin derivatives (like D1-1) non-specifically binding to microfluidic channels. It provides real-time, label-free kinetic data (KD)[2]. Step-by-Step:

• Sensor Hydration: Hydrate Streptavidin (SA) biosensors in kinetic buffer (1x PBS, 0.05% Tween-20, 0.1% BSA) for 10 minutes to establish a baseline.

• Ligand Immobilization: Load biotinylated recombinant human AKT1 or purified Tubulin onto the SA sensors until a wavelength shift of ~1.0 nm is achieved.

• Quenching & Baseline: Dip sensors into biocytin (10 μg/mL) to block unbound streptavidin sites, followed by a 60-second baseline wash in kinetic buffer.

• Association Phase: Submerge sensors into wells containing serial dilutions of D1-1 (e.g., 1.56 μM to 100 μM) for 300 seconds.

• Dissociation Phase: Move sensors back to the kinetic buffer for 300 seconds to measure the off-rate.

• Validation Control: Run an empty sensor (no protein) through the D1-1 concentration gradient to subtract non-specific background binding.

Protocol 2: In Vitro Tubulin Polymerization Assay

Rationale: This cell-free assay isolates tubulin dynamics from cellular signaling. By utilizing a fluorescent reporter (DAPI) that increases in fluorescence when incorporated into polymerized microtubules, we can definitively prove D1-1 acts as a destabilizer rather than a stabilizer[1]. Step-by-Step:

• Reagent Preparation: Keep porcine brain tubulin (>99% pure) on ice. Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP, and 10 μM DAPI.

• Compound Setup: Pre-warm a 96-well half-area black microplate to 37°C. Add D1-1 (at 1x, 5x, and 10x IC50 concentrations).

• Self-Validating Controls: Include Paclitaxel (10 μM) as a positive stabilizer control (rapid fluorescence spike) and Colchicine (10 μM) as a positive destabilizer control (flatline fluorescence). Include a DMSO vehicle control.

• Reaction Initiation: Rapidly add 50 μL of the tubulin/buffer mixture (final tubulin concentration ~3 mg/mL) to all wells.

• Kinetic Readout: Immediately read fluorescence (Ex: 360 nm, Em: 420 nm) every 60 seconds for 60 minutes at 37°C. D1-1 should produce a kinetic curve mirroring Colchicine, confirming its mechanism as a polymerization inhibitor.

Protocol 3: Immunoblotting for AKT Pathway Suppression

Rationale: To confirm that the in vitro affinity for AKT1 translates to intracellular kinase inhibition, we must measure the phosphorylation status of AKT and its downstream effector, mTOR. Measuring total protein alongside phosphorylated protein ensures the compound inhibits kinase activity rather than causing protein degradation[1]. Step-by-Step:

• Cell Treatment: Seed H1975 cells in 6-well plates and incubate overnight. Treat with D1-1 at 0.05 μM, 0.10 μM, and 0.50 μM for 24 hours.

• Lysis & Extraction: Wash cells with ice-cold PBS. Lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical for preserving p-AKT and p-mTOR).

• Quantification: Centrifuge at 14,000 x g for 15 mins at 4°C. Quantify protein concentration using a BCA assay.

• Electrophoresis & Transfer: Load 30 μg of protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane (0.45 μm pore size).

• Antibody Probing:

  • Block with 5% BSA in TBST for 1 hour.

  • Probe overnight at 4°C with primary antibodies: Anti-p-AKT (Ser473), Anti-AKT (Total), Anti-p-mTOR (Ser2448), Anti-mTOR (Total), and Anti-GAPDH (Loading control).

• Detection: Wash with TBST, apply HRP-conjugated secondary antibodies for 1 hour at room temperature, and visualize using ECL substrate. A successful assay will show a dose-dependent decrease in p-AKT and p-mTOR bands, with total AKT and mTOR remaining constant.

Conclusion

The development of Tubulin/AKT1-IN-1 (Compound D1-1) highlights a sophisticated approach to overcoming TKI resistance in NSCLC. By utilizing a modified podophyllotoxin scaffold to dual-target structural microtubules and the AKT1 survival kinase, D1-1 achieves a profound synergistic lethality in H1975 cells. The rigorous, self-validating methodologies outlined above provide a robust framework for researchers to evaluate similar multi-targeting agents in preclinical pipelines.

References

• Lin H, Ai D, Liu Q, et al. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Journal of Natural Products. 2023 Jul 28;86(7):1844-1854. Available at:[Link]

• American Chemical Society (ACS) Publications. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC (Supporting Information & Affinity Data). 2023. Available at:[Link]

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A Technical Guide to the Determination of IC50 Values for Tubulin/AKT1-IN-1 on AKT1 Phosphorylation

This document provides a comprehensive technical framework for researchers, scientists, and drug development professionals on the characterization of Tubulin/AKT1-IN-1, a dual-targeting inhibitor. The primary focus is on the principles and methodologies required to determine its half-maximal inhibitory concentration (IC50) against AKT1 phosphorylation, a critical parameter for evaluating its potency and therapeutic potential.

Introduction: Targeting the PI3K/AKT Signaling Axis

The PI3K/AKT/mTOR pathway is a central signaling cascade that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2] Its dysregulation is a hallmark of numerous human cancers, making it a highly attractive target for therapeutic intervention.[3][4] At the core of this pathway is the serine/threonine kinase AKT, also known as Protein Kinase B (PKB), which exists in three highly homologous isoforms: AKT1, AKT2, and AKT3.[3][4]

AKT1 is a key mediator of signals from growth factors and insulin, promoting cell survival by phosphorylating and inactivating pro-apoptotic factors.[5][6][7] The activation of AKT1 is a multi-step process initiated by the recruitment of the enzyme to the cell membrane via the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[3] Full activation requires phosphorylation at two key sites: Threonine 308 (Thr308) in the activation loop by PDK1 and Serine 473 (Ser473) in the C-terminal hydrophobic motif by mTORC2.[3][8]

Tubulin/AKT1-IN-1 (also referred to as Compound D1-1) has been identified as a novel inhibitor that acts on both tubulin polymerization and the activation of the AKT pathway.[9] This dual-targeting mechanism presents a compelling strategy for cancer therapy by simultaneously disrupting cytoskeletal dynamics essential for cell division and inhibiting the pro-survival signals mediated by AKT1. This guide will delineate the essential procedures for quantifying the inhibitory effect of this compound on AKT1's kinase activity.

Section 1: The IC50 Value in Kinase Inhibitor Profiling

The IC50 value is a fundamental metric in pharmacology and drug discovery, representing the concentration of an inhibitor required to reduce the activity of a specific enzyme or biological process by 50%.[10][11] It is a direct measure of the inhibitor's potency and is crucial for comparing and selecting lead compounds during development.[12]

The determination of a reliable IC50 value is highly dependent on the experimental conditions. For kinase inhibitors, the concentration of ATP is a critical variable, as many inhibitors compete with ATP for binding to the kinase's active site.[13] An assay performed at a high ATP concentration may yield a higher IC50 value for a competitive inhibitor compared to an assay run at a lower ATP concentration. Therefore, for comparative purposes, it is often recommended to perform kinase assays at an ATP concentration that is close to its Michaelis-Menten constant (Km).[13] This standardization allows for a more direct comparison of inhibitor potency across different studies and kinases.[10]

The PI3K/AKT Signaling Pathway

The following diagram illustrates the canonical PI3K/AKT signaling cascade, highlighting the central role of AKT1 and the points of therapeutic intervention.

Caption: The PI3K/AKT1 signaling pathway, illustrating activation and downstream targets.

Section 2: Protocol for IC50 Determination of Tubulin/AKT1-IN-1

This section provides a detailed, step-by-step protocol for determining the IC50 value of Tubulin/AKT1-IN-1 against AKT1 kinase activity using a fluorescence-based in vitro assay. This method is amenable to high-throughput screening and offers a robust alternative to traditional radiometric assays.

Experimental Workflow Overview

The process involves incubating recombinant active AKT1 enzyme with a specific peptide substrate and ATP in the presence of serially diluted Tubulin/AKT1-IN-1. The extent of substrate phosphorylation is then measured, allowing for the calculation of enzyme inhibition.

Caption: A generalized workflow for the in vitro determination of a kinase inhibitor's IC50 value.

I. Materials and Reagents

• Enzyme: Recombinant, active, full-length human AKT1 (e.g., Sigma-Aldrich Cat. No. SRP5001)[14].

• Inhibitor: Tubulin/AKT1-IN-1, dissolved in 100% DMSO to create a high-concentration stock (e.g., 10 mM).

• Substrate: A validated AKT peptide substrate with a fluorescent tag suitable for the chosen assay format.

• ATP: Adenosine 5'-triphosphate, high purity.

• Assay Plates: Low-volume, 384-well, black, flat-bottom plates.

• Kinase Assay Buffer: Typically contains Tris-HCl, MgCl₂, DTT, and BSA. The exact composition should be optimized for AKT1 activity.

• Detection Reagent: Reagent to stop the kinase reaction and generate a detectable signal (specific to the assay kit).

• Instrumentation: A multi-mode plate reader capable of measuring fluorescence intensity.

II. Step-by-Step Experimental Procedure

This protocol assumes a final assay volume of 20 µL in a 384-well plate.[15]

• Inhibitor Dilution Series:

  • Prepare a 12-point serial dilution of Tubulin/AKT1-IN-1. Start with the 10 mM stock in DMSO.

  • Perform a 1:3 or 1:4 serial dilution in a separate 96-well plate using 100% DMSO. This creates an intermediate dilution plate.

  • Rationale: Creating the primary dilution series in DMSO prevents compound precipitation and ensures accurate concentrations before further dilution in aqueous assay buffer.

• Assay Plate Preparation:

  • Transfer a small volume (e.g., 1 µL) of each inhibitor concentration from the intermediate plate to the 384-well assay plate in duplicate.

  • Include "no inhibitor" control wells containing 1 µL of DMSO only (represents 0% inhibition).

  • Include "no enzyme" background control wells containing 1 µL of DMSO only (represents 100% inhibition).

• Preparation of Master Mixes:

  • Enzyme/Substrate Mix: Prepare a master mix containing the kinase assay buffer, AKT1 enzyme, and the peptide substrate. The final concentration of each component should be calculated for the 2X concentration needed in the reaction.

  • ATP Solution: Prepare a separate solution of ATP in kinase assay buffer, also at a 2X final concentration. The ATP concentration should be at or near the Km for AKT1 for standardized results.

• Kinase Reaction:

  • Add 10 µL of the Enzyme/Substrate Mix to each well of the 384-well plate, including all control wells except the "no enzyme" controls.

  • For the "no enzyme" controls, add 10 µL of a mix containing only buffer and substrate.

  • Gently mix the plate and pre-incubate for 10-15 minutes at room temperature.

  • Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the phosphorylation reaction is initiated, ensuring a more accurate measurement of its inhibitory effect.

• Reaction Initiation and Incubation:

  • Initiate the kinase reaction by adding 10 µL of the 2X ATP solution to all wells.

  • Immediately mix the plate (e.g., on a plate shaker for 30 seconds) and transfer it to the plate reader pre-heated to 30°C.

  • Incubate for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction, which should be determined during assay optimization.

• Signal Detection:

  • Stop the reaction by adding the detection reagent as per the manufacturer's instructions.

  • Incubate for the recommended time to allow the signal to develop.

  • Read the fluorescence intensity on the plate reader using the appropriate excitation and emission wavelengths.

Section 3: Data Analysis and Interpretation

• Background Subtraction: Subtract the average signal from the "no enzyme" wells from all other data points.[11]

• Data Normalization: Normalize the data by setting the average signal of the "no inhibitor" control as 100% kinase activity (or 0% inhibition) and the background-subtracted "no enzyme" control as 0% activity (or 100% inhibition).

• Dose-Response Curve: Plot the percent inhibition against the logarithm of the inhibitor concentration.

• IC50 Calculation: Fit the resulting dose-response curve to a four-parameter logistic (sigmoidal) equation using a suitable software package (e.g., GraphPad Prism).[15] The equation will yield the IC50 value, which is the concentration of Tubulin/AKT1-IN-1 that produces 50% inhibition of AKT1 phosphorylation.

Data Presentation

The results should be summarized in a clear and concise table.

Inhibitor	Target	IC50 (nM) [AKT1 Phosphorylation]	Hill Slope
Tubulin/AKT1-IN-1	AKT1	TBD	TBD
Control Inhibitor	AKT1	Example: 3.5[16]	~1.0

TBD: To Be Determined from the experimental data. Control inhibitor data is provided for illustrative purposes.

Conclusion

This technical guide outlines the essential scientific principles and a robust experimental protocol for determining the IC50 value of Tubulin/AKT1-IN-1 against AKT1 phosphorylation. An accurate and reproducible IC50 value is indispensable for characterizing the potency of this dual-targeting inhibitor and provides a critical foundation for further preclinical and clinical development. By adhering to standardized assay conditions and rigorous data analysis, researchers can confidently evaluate the potential of Tubulin/AKT1-IN-1 as a novel therapeutic agent for cancers driven by aberrant AKT signaling.

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Dual-Pronged Assault: A Technical Guide to the Synergistic Inhibition of Tubulin and PI3K/AKT Signaling in Cancer Therapy

Executive Summary: The development of resistance to single-agent chemotherapy and the intricate nature of cancer signaling networks necessitate innovative therapeutic strategies. This guide provides an in-depth technical exploration of a promising approach: the dual inhibition of tubulin dynamics and the PI3K/AKT signaling pathway. By simultaneously targeting the structural machinery of cell division and a core survival pathway, this strategy aims to induce synergistic cancer cell death, overcome resistance, and enhance therapeutic efficacy. This document serves as a resource for researchers and drug development professionals, detailing the scientific rationale, molecular mechanisms, design strategies for dual-target inhibitors, and a complete, self-validating framework for their preclinical evaluation.

The Rationale for a Dual-Targeting Strategy

The convergence of two of the most critical pathways in cancer biology—cytoskeletal dynamics and survival signaling—provides a powerful rationale for a dual-inhibition approach.

Tubulin and Microtubules: The Structural Backbone of Cell Division

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential components of the cytoskeleton.[1][2] Their primary role in forming the mitotic spindle makes them a cornerstone target for cancer therapy.[1][3] Microtubule-targeting agents (MTAs) disrupt microtubule dynamics, leading to mitotic arrest and apoptosis.[1][2][3] However, their clinical utility can be hampered by dose-limiting toxicities and the emergence of drug resistance, often through mutations in tubulin or overexpression of efflux pumps.[2][4]

The PI3K/AKT Pathway: A Master Regulator of Cell Survival

The Phosphoinositide 3-kinase (PI3K)/AKT pathway is a central signaling cascade that governs cell growth, proliferation, survival, and metabolism.[5][6] It is one of the most frequently hyperactivated pathways in human cancers, driven by mutations in genes like PIK3CA or loss of the tumor suppressor PTEN.[5][7][8] Activated AKT phosphorylates a multitude of downstream targets, promoting cell survival and inhibiting apoptosis, thereby enabling cancer cells to evade cell death signals, including those induced by chemotherapy.[9][10][11]

Synergistic Interplay: The Crosstalk Between Microtubules and PI3K/AKT

The justification for dual inhibition is rooted in the significant crosstalk between these two pathways.

• PI3K/AKT Signaling Regulates Microtubule Stability: The PI3K/AKT pathway can enhance microtubule stability, potentially conferring resistance to microtubule-destabilizing agents.[5][12] Studies have shown that PI3K inhibitors can destabilize microtubules, suggesting a cooperative relationship.[5][12]

• Microtubule Integrity is Required for PI3K/AKT Activation: A functional microtubule network is necessary for the proper signaling of upstream activators of the PI3K/AKT pathway, such as certain receptor tyrosine kinases.[5] Disruption of the microtubule network can, therefore, attenuate pro-survival PI3K/AKT signals.

This reciprocal regulation implies that simultaneously disrupting microtubule function and blocking the key survival signals from the PI3K/AKT pathway could lead to a synergistic antitumor effect, proving more effective than inhibiting either target alone.[6][13]

Designing the Dual-Target Inhibitor

The development of single chemical entities that can interact with two distinct targets is a growing trend in drug discovery.[1][14] The primary strategies for designing dual tubulin-PI3K inhibitors involve pharmacophore-based approaches.[1][15] This can be achieved by:

• Pharmacophore Hybridization: Integrating the key structural features of a known tubulin inhibitor and a known PI3K inhibitor into a single molecule.

• Fused Molecules: Linking two distinct pharmacophores with a chemical linker.

• Drug Repurposing & Computational Screening: Identifying existing drugs or novel compounds that serendipitously exhibit dual activity through computational modeling and high-throughput screening.[1]

The goal is to create a molecule that retains potent inhibitory activity against both targets, thereby maximizing the potential for synergistic efficacy and minimizing the development of resistance.[1][6]

A Self-Validating Framework for Preclinical Evaluation

To rigorously assess a novel dual tubulin-PI3K inhibitor, a logical, stepwise experimental cascade is essential. Each step validates the findings of the previous one, building a comprehensive profile of the compound's mechanism and efficacy.

Diagram: Experimental Validation Workflow

This diagram outlines the logical progression of experiments to validate a dual-target inhibitor.

Caption: Mechanism of a dual inhibitor on two key cancer pathways.

Protocol 4: Elucidating the Synergistic Effect

• Principle of the Assays: These assays reveal the downstream cellular consequences of dual target inhibition. Cell cycle analysis by flow cytometry quantifies the proportion of cells in each phase (G1, S, G2/M). Tubulin inhibitors typically cause a G2/M arrest. Apoptosis assays (e.g., Annexin V/PI staining) quantify the extent of programmed cell death, the desired outcome of cancer therapy. [13]* Methodology (Cell Cycle Analysis):

  • Treatment: Treat cells with the dual inhibitor (at IC50 concentration) for 24-48 hours.

  • Harvest & Fixation: Harvest cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

  • Staining: Wash out the ethanol and stain the cells with a solution containing Propidium Iodide (PI) and RNase A.

  • Flow Cytometry: Analyze the DNA content of at least 10,000 cells per sample using a flow cytometer.

  • Data Analysis: Model the resulting histograms to determine the percentage of cells in G1, S, and G2/M phases. A significant increase in the G2/M population indicates mitotic arrest.

Challenges and Future Directions

The development of dual tubulin-PI3K inhibitors is a promising frontier in oncology. [1][4]Key challenges include achieving balanced potency against both targets within a single molecule, optimizing pharmacokinetic properties, and managing potential off-target toxicities. Future research will focus on developing more selective inhibitors, exploring novel chemical scaffolds, and ultimately, translating these potent preclinical candidates into clinical therapies that can overcome the limitations of current treatments. The synergistic approach of dismantling the cell's structure while simultaneously cutting off its primary survival signals holds immense potential to redefine treatment paradigms for a wide range of malignancies.

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Tubulin/AKT1-IN-1 chemical structure and molecular weight

Title : Tubulin/AKT1-IN-1 (Compound D1-1): A Dual-Targeting Paradigm in Non-Small Cell Lung Cancer (NSCLC) Therapeutics

Executive Summary

Tubulin/AKT1-IN-1 (also designated as Compound D1-1) represents a breakthrough in the rational design of polypharmacological agents for oncology. By chemically fusing a tubulin-binding scaffold with an AKT-inhibitory moiety, this modified podophyllotoxin derivative achieves a synergistic blockade of both the structural microtubule network and the PI3K/AKT/mTOR survival axis. This whitepaper details the chemical architecture, mechanistic rationale, and validation protocols for Tubulin/AKT1-IN-1, providing a comprehensive guide for researchers investigating dual-target therapies in drug-resistant non-small cell lung cancer (NSCLC).

Chemical Profile & Molecular Architecture

Tubulin/AKT1-IN-1 was synthesized via computer-aided drug design (CADD) to overcome the limitations of traditional microtubule-targeting agents (MTAs) like paclitaxel and podophyllotoxin (PPT) ()[1]. While PPT exhibits potent tubulin depolymerization activity, its clinical utility is often hampered by the rapid onset of tumor resistance mediated by compensatory kinase signaling[2].

Table 1: Physicochemical Properties of Tubulin/AKT1-IN-1

Property	Specification
Chemical Name / Identifier	Tubulin/AKT1-IN-1 (Compound D1-1)
CAS Registry Number	2988927-63-3[3]
Molecular Formula	C38H34ClNO11[3]
Molecular Weight	716.13 g/mol [3]
SMILES	COC1=C(C=C(C=C1OC)[C@@H]2C3=C([C@@H]2C4=O)OC(CC5=CC=C(NC(COC6=CC=CC(Cl)=C6)=O)C=C5)=O)OCO3)OC[3]
Core Scaffold	Modified Podophyllotoxin Phenoxyacetamide Phenylacetate[1]

Mechanistic Framework: The Dual-Targeting Rationale

The fundamental challenge with single-agent MTAs is that cytoskeletal stress often triggers pro-survival signaling cascades. The PI3K/AKT pathway is frequently upregulated in NSCLC, particularly in EGFR-mutant strains (e.g., H1975 cells harboring L858R/T790M mutations), leading to profound drug resistance[1].

Tubulin/AKT1-IN-1 addresses this by acting as a "twin drug." It binds to the colchicine-binding site of tubulin heterodimers to prevent microtubule polymerization, inducing G2/M mitotic arrest[4]. Simultaneously, it binds to AKT1, preventing its phosphorylation and downstream activation[2]. This dual action severs the cell's structural integrity while extinguishing the very survival signals attempting to rescue it, leading to synergistic apoptosis.

Mechanism of Action: Tubulin/AKT1-IN-1 dual blockade of microtubule dynamics and AKT signaling.

Preclinical Efficacy & Quantitative Data

Biolayer interferometry (BLI) and in vitro cytotoxicity assays have rigorously quantified the compound's dual-affinity and potency. In H1975 NSCLC cells, Tubulin/AKT1-IN-1 demonstrated an IC50 of 0.10 μM, outperforming both its parent compound (PPT) and the clinical EGFR inhibitor gefitinib by orders of magnitude ()[1].

Table 2: Quantitative Binding and Efficacy Profile

Parameter	Value	Comparison / Note
AKT1 Binding Affinity (KD)	3.328 × 10⁻⁶ M	PPT shows almost no affinity to AKT1[2].
Tubulin Binding Affinity (KD)	6.28 × 10⁻⁵ M	Comparable to parent nucleus PPT (7.65 × 10⁻⁵ M)[2].
IC50 (H1975 NSCLC Cells)	0.10 μM	100x more potent than PPT (12.56 μM); 300x more potent than Gefitinib (32.15 μM)[1].
Cellular Phenotype	Metastasis inhibition	Significantly suppresses migration and induces apoptosis[4].

Experimental Protocols & Validation Systems

To ensure scientific integrity and reproducibility, the evaluation of Tubulin/AKT1-IN-1 requires orthogonal validation systems. The following self-validating protocols uncouple the dual targets to prove causality—ensuring that observed cell death is a direct result of both tubulin disruption and AKT inhibition, rather than off-target toxicity.

Protocol A: Target 1 - Cell-Free Tubulin Polymerization Kinetics Causality: Evaluating the compound in a cell-free environment isolates direct cytoskeletal disruption from downstream cellular artifacts.

• Preparation: Pre-warm a 96-well half-area plate to 37°C. Prepare Tubulin/AKT1-IN-1 in DMSO (maintain final DMSO <1% to prevent solvent-induced protein denaturation).

• Reaction Assembly: Combine >99% pure porcine brain tubulin in PIPES buffer (pH 6.9) containing 1 mM GTP and a fluorescent reporter (e.g., DAPI, which shifts emission upon microtubule incorporation).

• Compound Introduction: Add Tubulin/AKT1-IN-1 at escalating doses (0.1 μM to 10 μM). Utilize Paclitaxel (stabilizer) and Colchicine (destabilizer) as controls.

• Kinetic Acquisition: Measure fluorescence (Ex 360 nm / Em 420 nm) continuously for 60 minutes at 37°C.

• Validation Check: The vehicle control must yield a standard sigmoidal polymerization curve. Tubulin/AKT1-IN-1 will dose-dependently flatten this curve, confirming direct inhibition of assembly.

Protocol B: Target 2 - AKT Pathway Phosphorylation Analysis Causality: To confirm direct kinase inhibition, p-AKT levels must be assessed at early time points (2-6 hours) before the onset of apoptosis, which could otherwise cause non-specific kinase degradation via caspase cleavage.

• Cell Treatment: Seed H1975 cells and treat with Tubulin/AKT1-IN-1 at 0.05 μM, 0.1 μM, and 0.5 μM for 4 hours.

• Lysis: Extract proteins using RIPA buffer heavily supplemented with phosphatase inhibitors (e.g., sodium orthovanadate, NaF) to preserve the transient phosphorylation state.

• Immunoblotting: Resolve 20 μg of lysate via SDS-PAGE. Probe membranes for total AKT1, p-AKT (Ser473), p-AKT (Thr308), and GAPDH.

• Validation Check: Total AKT1 levels must remain stable across all lanes. A dose-dependent reduction in p-AKT (Ser473/Thr308) confirms specific target engagement rather than general protein degradation.

Experimental workflow for validating the dual-target efficacy of Tubulin/AKT1-IN-1.

Translational Outlook

The development of Tubulin/AKT1-IN-1 signifies a critical evolution in medicinal chemistry for oncology. By integrating two distinct pharmacological mechanisms into a single molecule of 716.13 g/mol , it bypasses the pharmacokinetic complexities and overlapping toxicities often associated with administering two separate drugs (e.g., a taxane plus an AKT inhibitor)[1]. Its profound efficacy against gefitinib-resistant H1975 cells positions it as a highly promising lead compound for next-generation NSCLC therapeutics.

References

• Lin, H., Ai, D., Liu, Q., et al. "Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC." Journal of Natural Products, 86(7), 1844-1854, July 28, 2023. Available at:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Guide: Characterizing the Binding Affinity of AKT1-IN-1 to the Tubulin Colchicine Site

Introduction

The Central Role of Microtubules in Cellular Dynamics

Microtubules are highly dynamic, filamentous polymers essential to eukaryotic cells. Composed of α- and β-tubulin heterodimers, they are a core component of the cytoskeleton, playing critical roles in cell division, intracellular transport, and the maintenance of cell shape. The constant transition between polymerization (growth) and depolymerization (shortening) is fundamental to their function, particularly in the formation of the mitotic spindle during cell division. This makes tubulin a well-established and highly attractive target for anticancer therapeutics, as disrupting microtubule dynamics can lead to mitotic arrest and apoptosis in rapidly proliferating cancer cells.

The Colchicine Binding Site: A Hub for Microtubule Destabilizers

Tubulin offers several binding sites for small molecule inhibitors. Among these, the colchicine binding site, located on the β-tubulin subunit at the interface with α-tubulin, is of significant interest. Ligands that bind to this site, such as colchicine itself, interfere with the curved-to-straight conformational change required for tubulin dimers to incorporate into a growing microtubule. This inhibition of polymerization leads to microtubule destabilization. A key advantage of targeting this site is that many colchicine-site inhibitors appear to be less susceptible to common multidrug resistance mechanisms.

Tubulin/AKT1-IN-1: A Dual-Targeting Agent

Tubulin/AKT1-IN-1 (also known as Compound D1-1) has been identified as an inhibitor of both tubulin polymerization and the AKT signaling pathway.[1] The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell survival, proliferation, and growth; its dysregulation is a hallmark of many cancers. By simultaneously targeting a key cytoskeletal protein (tubulin) and a central pro-survival signaling kinase (AKT1), AKT1-IN-1 represents a promising therapeutic strategy. This guide will provide the experimental roadmap to fully elucidate the first part of its mechanism: the direct, quantitative interaction with the colchicine binding site on tubulin.

Part 2: Biochemical and Biophysical Characterization

A multi-pronged experimental approach is essential to confidently determine the binding affinity and mechanism of action. The following assays progress from functional assessment to direct binding and thermodynamic characterization.

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This foundational assay measures the bulk effect of a compound on tubulin polymerization. The principle is that as tubulin heterodimers polymerize into microtubules, they scatter light, leading to an increase in the turbidity of the solution, which can be measured by a spectrophotometer at 340 nm.[2]

Causality and Experimental Choices

This assay is the first logical step as it directly tests the functional consequence of binding. An inhibition of the polymerization rate and extent provides strong evidence that AKT1-IN-1 is a microtubule-destabilizing agent, consistent with the behavior of a colchicine-site binder.

Experimental Protocol

• Reagent Preparation:

  • Tubulin Stock: Reconstitute lyophilized, high-purity (>99%) tubulin (e.g., bovine brain) in ice-cold General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) to a concentration of 10 mg/mL. Aliquot, flash-freeze in liquid nitrogen, and store at -80°C.

  • GTP Stock: Prepare a 100 mM GTP stock solution in sterile water. Aliquot and store at -80°C.

  • Reaction Buffer: On the day of the experiment, prepare GTP-supplemented buffer (General Tubulin Buffer + 1 mM GTP). Keep on ice.

  • Compound Preparation: Prepare a 10x stock of AKT1-IN-1 in the reaction buffer. If DMSO is required for solubility, ensure the final concentration in the assay does not exceed 1-2% and that all controls contain an identical concentration of DMSO.

• Assay Procedure:

  • Pre-warm a 96-well plate and a temperature-controlled spectrophotometer to 37°C.[2] This is critical as tubulin polymerization is temperature-dependent.

  • On ice, prepare the final tubulin solution by diluting the tubulin stock to a working concentration (e.g., 3 mg/mL) in the ice-cold GTP-supplemented reaction buffer.[2]

  • In the pre-warmed 96-well plate, add 10 µL of the 10x AKT1-IN-1 dilutions (or controls: vehicle, positive control like colchicine, negative control like paclitaxel).

  • To initiate polymerization, add 90 µL of the cold tubulin solution to each well.

  • Immediately place the plate in the spectrophotometer and begin kinetic readings at 340 nm every 30-60 seconds for at least 60 minutes.

• Data Analysis and Interpretation:

  • Plot absorbance (OD340) versus time for each concentration.

  • The resulting curves will show three phases: nucleation (lag phase), growth (steep slope), and steady-state (plateau).[3]

  • Determine the maximum rate of polymerization (Vmax) from the steepest slope of the curve and the maximum polymer mass (A_max) from the plateau.

  • Plot Vmax or A_max against the logarithm of the AKT1-IN-1 concentration and fit the data to a dose-response curve to calculate the IC50 value (the concentration that inhibits polymerization by 50%).[3]

Visualization: Turbidimetric Assay Workflow

Caption: Workflow for the turbidimetric tubulin polymerization assay.

Competitive Colchicine Binding Assay (Fluorescence-Based)

This assay directly determines if a compound binds to the colchicine site by measuring its ability to displace colchicine. The principle relies on the phenomenon that colchicine's intrinsic fluorescence is significantly enhanced upon binding to tubulin.[4][5] A competing compound will prevent or displace colchicine, leading to a measurable decrease in fluorescence.

Causality and Experimental Choices

While the polymerization assay shows functional inhibition, it doesn't prove the binding site. This competitive assay provides direct evidence that AKT1-IN-1 physically occupies the colchicine binding pocket. It is a crucial experiment for confirming the mechanism of action.

Experimental Protocol

• Reagent Preparation:

  • Tubulin: Prepare purified tubulin as described in 2.1.

  • Colchicine Stock: Prepare a concentrated stock of colchicine in the reaction buffer.

  • Test Compounds: Prepare serial dilutions of AKT1-IN-1. Include a known colchicine-site binder (e.g., podophyllotoxin) as a positive control and a non-colchicine site binder (e.g., vinblastine) as a negative control.[6]

• Assay Procedure:

  • In a black 96-well plate, create a reaction mixture containing purified tubulin (e.g., 3 µM) and colchicine (e.g., 3-5 µM) in the reaction buffer.[6]

  • Add varying concentrations of AKT1-IN-1 (and controls) to the wells.

  • Incubate the plate at 37°C for a set time (e.g., 60 minutes) to allow the binding to reach equilibrium.[6]

  • Measure the fluorescence intensity using a spectrofluorometer with an excitation wavelength of ~350-362 nm and an emission wavelength of ~435 nm.[4]

• Data Analysis and Interpretation:

  • Normalize the fluorescence data, setting the "tubulin + colchicine" well (no inhibitor) as 100% fluorescence and the "tubulin only" well as 0%.

  • Plot the normalized fluorescence against the logarithm of the AKT1-IN-1 concentration.

  • Fit the data to a competitive binding equation to determine the Ki (inhibition constant), which represents the binding affinity of AKT1-IN-1 to the colchicine site.

Visualization: Competitive Binding Assay Logic

Caption: Logic of the competitive colchicine fluorescence assay.

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for characterizing biomolecular interactions. It directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event. By titrating the ligand (AKT1-IN-1) into a solution of the macromolecule (tubulin), ITC can determine the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters of enthalpy (ΔH) and entropy (ΔS) in a single, label-free experiment.[7][8]

Causality and Experimental Choices

ITC provides the most complete thermodynamic picture of the interaction. It yields a direct measure of the dissociation constant (Kd), which is more fundamental than the IC50 or Ki values obtained from functional or competitive assays. The enthalpy and entropy values provide insight into the forces driving the binding (e.g., hydrogen bonding, hydrophobic interactions).

Experimental Protocol

• Sample Preparation (Crucial Step):

  • Both tubulin and AKT1-IN-1 must be in identical, extensively dialyzed buffer to minimize heats of dilution, which can mask the binding signal.[9]

  • Degas all solutions thoroughly before use to prevent air bubbles.

  • Determine the concentrations of both tubulin and AKT1-IN-1 with high accuracy.

  • Recommended Starting Concentrations: Macromolecule (tubulin) in the cell: 10-20 µM. Ligand (AKT1-IN-1) in the syringe: 100-200 µM (typically 10-15x the cell concentration).[10][11]

• ITC Experiment:

  • Load the tubulin solution into the sample cell and the AKT1-IN-1 solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C or 37°C).

  • Perform an initial small injection (e.g., 1-2 µL) to account for diffusion, followed by a series of larger, spaced injections (e.g., 20-30 injections of 2-3 µL each).[12]

  • Run a control experiment by titrating AKT1-IN-1 into the buffer alone to measure the heat of dilution, which will be subtracted from the binding data.[13]

• Data Analysis and Interpretation:

  • The raw data is a series of heat-flow peaks corresponding to each injection.

  • Integrate the area of each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit this binding isotherm to a suitable model (e.g., one set of sites) to directly calculate Kd, n, and ΔH.[14] The entropy (ΔS) is calculated from the Gibbs free energy equation (ΔG = ΔH - TΔS = -RTln(Ka)).

Visualization: ITC Experimental Workflow

Caption: Workflow for Isothermal Titration Calorimetry (ITC) analysis.

Part 3: Computational Prediction and Analysis

In silico methods provide a powerful, cost-effective way to predict and rationalize the binding of a ligand to its target. These methods are complementary to experimental approaches and are crucial for structure-based drug design.

Molecular Docking

Molecular docking predicts the preferred orientation and conformation (the "pose") of a ligand when bound to a protein target. It uses scoring functions to estimate the binding affinity.

Causality and Experimental Choices

Docking provides a structural hypothesis for how AKT1-IN-1 fits into the colchicine pocket. It can identify key interacting residues (e.g., hydrogen bond donors/acceptors, hydrophobic contacts), which can later be validated through mutagenesis studies. A successful docking study, validated by redocking a known ligand, provides strong theoretical support for binding.[1]

Computational Protocol

• Preparation:

  • Protein: Obtain a high-resolution crystal structure of tubulin, preferably with a co-crystallized colchicine-site ligand (e.g., PDB ID: 1SA0).[6] Use software like Schrödinger's Protein Preparation Wizard or MOE to prepare the protein: remove water molecules, add hydrogens, assign bond orders, and perform energy minimization.[15][16]

  • Ligand: Generate a 3D structure of AKT1-IN-1 and perform energy minimization using a suitable force field (e.g., MMFF94).

• Docking and Validation:

  • Validation: First, remove the co-crystallized ligand from the tubulin structure and re-dock it into the binding site. The protocol is considered valid if the docked pose has a low root-mean-square deviation (RMSD) (< 2.0 Å) compared to the crystal structure pose.[1][17]

  • Grid Generation: Define the binding site (the "grid box") based on the location of the co-crystallized ligand.

  • Docking: Dock the prepared AKT1-IN-1 structure into the defined grid using software like AutoDock, Glide, or GOLD.[6] It is advisable to use multiple docking programs for consensus scoring.[17]

• Analysis:

  • Analyze the top-scoring poses. Examine the predicted binding energy (e.g., Glide GScore).

  • Visualize the interactions between AKT1-IN-1 and the tubulin residues in the colchicine pocket (e.g., Cysβ241, Leuβ248, Alaβ316, Valβ318).[18]

Molecular Dynamics (MD) Simulations

MD simulations assess the stability of the protein-ligand complex predicted by docking. By simulating the atomic motions over time (typically nanoseconds), MD can reveal whether the ligand remains stably bound in the predicted pose.

Causality and Experimental Choices

Docking is a static snapshot. MD provides a dynamic view, testing the stability of the predicted interactions in a simulated physiological environment (water, ions). A stable complex in an MD simulation adds significant confidence to the docking prediction.[1]

Computational Protocol

• System Setup:

  • Take the best-docked pose of the Tubulin/AKT1-IN-1 complex as the starting structure.

  • Place the complex in a periodic box of explicit water molecules (e.g., TIP3P model).[1]

  • Add ions (e.g., Na+ and Cl-) to neutralize the system and mimic physiological salt concentration (0.15 M).[1]

• Simulation:

  • Use an MD engine like Desmond, GROMACS, or AMBER with a suitable force field (e.g., OPLS, AMBER).

  • First, perform energy minimization of the entire system.

  • Gradually heat the system to the target temperature (e.g., 310 K) and equilibrate it.

  • Run the production simulation for a sufficient duration (e.g., 100-200 ns).[1]

• Analysis:

  • RMSD: Calculate the RMSD of the protein backbone and the ligand over time. A stable plateau in the RMSD plot indicates the complex has reached equilibrium and is stable.[1]

  • Interactions: Analyze the persistence of key hydrogen bonds and hydrophobic contacts identified in the docking pose throughout the simulation.

Visualization: Computational Workflow

Caption: Workflow for computational analysis of ligand binding.

Part 4: Data Synthesis and Summary

• The Tubulin Polymerization Assay provides a functional IC50 , confirming AKT1-IN-1's role as a microtubule destabilizer.

• The Competitive Binding Assay confirms the binding location at the colchicine site and provides a Ki value.

• ITC delivers the most accurate, direct measure of binding affinity (Kd ) and a full thermodynamic profile (ΔH, ΔS).

• Molecular Docking and MD Simulations provide a structural and dynamic model that explains how and why the binding occurs at the molecular level, rationalizing the experimental data.

Technique	Parameter(s) Measured	Strengths	Limitations
Tubulin Polymerization Assay	IC50	Direct functional readout; high-throughput.	Indirect measure of affinity; sensitive to assay conditions.
Competitive Binding Assay	Ki	Directly confirms binding at the target site.	Requires a suitable fluorescent probe; affinity is relative.
Isothermal Titration Calorimetry (ITC)	Kd, n, ΔH, ΔS	Gold standard; complete thermodynamic profile; label-free.[8]	Requires larger amounts of pure protein; lower throughput.
Molecular Docking	Binding Pose, Estimated Affinity	Provides structural insight; fast and cost-effective.	A prediction, not a measurement; scoring functions can be inaccurate.
Molecular Dynamics (MD)	Complex Stability, Interaction Dynamics	Assesses stability of the docked pose; provides dynamic view.	Computationally intensive; results depend on force field accuracy.

Conclusion

Determining the binding affinity of Tubulin/AKT1-IN-1 to the colchicine site requires a rigorous, multi-faceted approach that combines functional assays, direct binding measurements, and computational modeling. By following the detailed protocols and logical workflows outlined in this guide, researchers can generate a comprehensive and self-validating dataset. This information is not only critical for fully understanding the dual mechanism of action of AKT1-IN-1 but also serves as an invaluable foundation for the structure-based design of next-generation dual-targeting anticancer agents.

References

• Pérez-Benito, L., et al. (2021). Consensus Virtual Screening Protocol Towards the Identification of Small Molecules Interacting with the Colchicine Binding Site of the Tubulin-microtubule System. Molecules. [Link]

• Al-Hadiya, H., et al. (2025). Molecular Docking and Dynamics Simulation Reveal Stable Binding of Tiliroside in the Colchicine Site of Tubulin. PMC. [Link]

• Maspero, E., et al. (2023). Computational Approaches to the Rational Design of Tubulin-Targeting Agents. AIR Unimi. [Link]

• Cytoskeleton, Inc. Tubulin Polymerization Assay Kit (Cat. # BK006P) Datasheet. [Link]

• Li, Q., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. PMC. [Link]

• Cytoskeleton, Inc. Fluorescence-based Tubulin Polymerization Assay Kit (Cat. # BK011P) Datasheet. [Link]

• Pounsin, K., et al. (2022). Computational-Based Discovery of the Anti-Cancer Activities of Pyrrole-Based Compounds Targeting the Colchicine-Binding Site of Tubulin. MDPI. [Link]

• Ghigo, A., et al. (2017). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. PMC. [Link]

• Al-Hadiya, H., et al. (2025). Molecular Docking and Dynamics Simulation Reveal Stable Binding of Tiliroside in the Colchicine Site of Tubulin. PubMed. [Link]

• Al-Ostoot, F.H., et al. (2022). Identification and validation of novel microtubule suppressors with an imidazopyridine scaffold through structure-based virtual screening and docking. RSC Publishing. [Link]

• De, M., et al. (2019). Fully Flexible Binding of Taxane-Site Ligands to Tubulin via Enhanced Sampling MD Simulations. AMS Dottorato. [Link]

• ResearchGate. Docking of compounds on colchicine binding site of b tubulin. [Link]

• Huck Institutes. Isothermal Titration Calorimetry | Biomolecular Interactions Facility. [Link]

• Abdel-Maksoud, M.S., et al. (2021). Synthesis and Molecular Docking of Some Grossgemin Amino Derivatives as Tubulin Inhibitors Targeting Colchicine Binding Site. Semantic Scholar. [Link]

• ResearchGate. Validation of docking protocol. [Link]

• ResearchGate. Fluorescence based colchicine competitive binding assay. [Link]

• Tellez-Vargas, J., et al. (2019). Molecular Docking and Dynamics Simulation of Protein β-Tubulin and Antifungal Cyclic Lipopeptides. MDPI. [Link]

• Perez-Melgosa, M., et al. (2000). Rapid colchicine competition-binding scintillation proximity assay using biotin-labeled tubulin. Semantic Scholar. [Link]

• Bhattacharyya, B., & Wolff, J. (1974). Promotion of fluorescence upon binding of colchicine to tubulin. PubMed. [Link]

• National Cancer Institute. Isothermal Titration Calorimetry (ITC) – iTC200. [Link]

• Bhattacharyya, B., & Wolff, J. (1974). Promotion of Fluorescence upon Binding of Colchicine to Tubulin. PMC. [Link]

• Dev, S., et al. (2019). Characterization of Microtubule-Associated Proteins (MAPs) and Tubulin Interactions by Isothermal Titration Calorimetry (ITC). PubMed. [Link]

• Cytoskeleton, Inc. Tubulin Polymerization Assay Kit Datasheet. [Link]

• Li, Q., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Bentham Open Archives. [Link]

• Sino Biological. (2024). AKT1 Datasheet. [Link]

• European Pharmaceutical Review. (2009). ITC: affinity is not everything. [Link]

• Vemu, A., et al. (2018). Atomistic molecular dynamics simulations of tubulin heterodimers explain the motion of a microtubule. PMC. [Link]

• Pierce, M. M., et al. (1999). Isothermal Titration Calorimetry of Protein-Protein Interactions. Yale University. [Link]

• CureFFI.org. (2016). Isothermal titration calorimetry. [Link]

• Al-Bassam, J. (2018). Reconstituting Dynamic Microtubule Polymerization Regulation by TOG Domain Proteins. Al-Bassam Lab. [Link]

• Tong, R., et al. (2014). A Cell-Based Pharmacokinetics Assay for Evaluating Tubulin-Binding Drugs. [Link]

• Baffi, T.R., et al. (2019). Akt Kinase Activation Mechanisms Revealed Using Protein Semisynthesis. PMC. [Link]

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In Vitro Efficacy of Tubulin/AKT1-IN-1 in Solid Tumor Models: A Mechanistic and Methodological Guide

As a Senior Application Scientist navigating the complexities of oncology drug development, I frequently encounter the limitations of single-target therapeutics. In non-small-cell lung cancer (NSCLC), clinical failure is often driven by acquired resistance to Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors (EGFR-TKIs)[1]. To circumvent this, modern drug design is pivoting toward polypharmacology. This whitepaper provides an in-depth technical analysis of Tubulin/AKT1-IN-1 (Compound D1-1) , a novel dual-targeting inhibitor engineered to dismantle solid tumor progression by simultaneously disrupting structural cellular dynamics and silencing critical survival signaling pathways.

The Mechanistic Paradigm: Why Dual Targeting?

The rationale behind Tubulin/AKT1-IN-1 lies in the synergistic collapse of two independent, yet complementary, oncogenic drivers[2]:

• Tubulin Dynamics: Microtubules are essential for mitotic spindle formation and cellular motility. Inhibiting tubulin polymerization halts the cell cycle at the G2/M phase and physically prevents tumor metastasis[3].

• The AKT1 Survival Node: AKT1 is a critical serine/threonine kinase within the PI3K/AKT/mTOR cascade[4]. Hyperactivation of this pathway is a primary escape mechanism for tumors treated with first-generation TKIs. By inhibiting AKT1, we strip the cancer cell of its anti-apoptotic defenses[1].

Tubulin/AKT1-IN-1 is a modified podophyllotoxin (PPT) phenoxyacetamide phenylacetate derivative[2]. By marrying the tubulin-binding properties of the PPT skeleton with an AKT-targeting moiety, the compound creates a synthetic lethality-like crisis in NSCLC cells.

Dual-targeting mechanism of Tubulin/AKT1-IN-1 in NSCLC cells.

Quantitative Efficacy Profile in H1975 Models

To validate the efficacy of Tubulin/AKT1-IN-1, it is benchmarked against its parent compound (PPT) and a clinical standard (Gefitinib) in the H1975 NSCLC cell line. The H1975 line is specifically chosen because it harbors the EGFR L858R/T790M double mutation, making it intrinsically resistant to first-generation TKIs[2].

Table 1: Comparative In Vitro Cytotoxicity (H1975 Cells)

Compound	Primary Target(s)	IC₅₀ (μM)	Relative Potency vs. Gefitinib
Tubulin/AKT1-IN-1 (D1-1)	Tubulin, AKT1	0.10	~321x more potent
Podophyllotoxin (PPT)	Tubulin	12.56	~2.5x more potent
Gefitinib	EGFR	32.15	Baseline (1x)

Data synthesis indicates that the dual-inhibition strategy yields a 100-fold increase in potency over the pure tubulin inhibitor (PPT), proving that concurrent AKT1 suppression overcomes inherent resistance mechanisms[2].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. As an application scientist, I emphasize not just how to perform the assay, but the causality behind each methodological choice.

Protocol A: High-Throughput Cell Viability (CCK-8 Assay)

Objective: Determine the IC₅₀ of Tubulin/AKT1-IN-1 in H1975 cells.

• Causality Check: Why use CCK-8 instead of the traditional MTT assay? CCK-8 utilizes WST-8, which is reduced by cellular dehydrogenases to form a water-soluble formazan dye. This eliminates the need for DMSO solubilization (required in MTT), thereby preserving cell architecture for downstream multiplexing and reducing experimental artifact.

• Seeding: Seed H1975 cells at a density of 3,000 cells/well in a 96-well plate. Incubate overnight at 37°C in 5% CO₂.

• Treatment: Treat cells with a serial dilution of Tubulin/AKT1-IN-1 (0.01 μM to 10 μM). Include a vehicle control (0.1% DMSO).

• Incubation: Incubate for 48 hours.

• Detection: Add 10 μL of CCK-8 reagent per well. Incubate for 2 hours.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: In Vitro Tubulin Polymerization Assay

Objective: Confirm the direct physical disruption of microtubule assembly.

Step-by-step workflow for in vitro and cellular tubulin polymerization assays.

• Causality Check: Why maintain strict thermal control at 37°C? Tubulin polymerization is highly temperature-dependent. Assembly occurs at 37°C, whereas cold temperatures (4°C) induce rapid depolymerization. Furthermore, GTP is added because it provides the essential thermodynamic energy required for the nucleation and elongation of microtubules.

• Preparation: Prepare a reaction mix containing >99% pure porcine brain tubulin (3 mg/mL) in PIPES buffer supplemented with 1 mM GTP.

• Control Validation: Include Paclitaxel (PTX) as a positive control for stabilization and Colchicine as a positive control for destabilization[2].

• Execution: Add Tubulin/AKT1-IN-1 (1 μM and 5 μM) to the reaction mix in a pre-warmed 96-well half-area plate.

• Kinetic Reading: Immediately read fluorescence (Excitation: 340 nm, Emission: 410 nm) every minute for 60 minutes at 37°C. A decrease in the Vmax of the polymerization curve confirms destabilization.

Protocol C: AKT Pathway Interrogation (Western Blotting)

Objective: Validate the suppression of the AKT1 signaling node.

• Causality Check: Why evaluate both phosphorylated AKT (p-AKT) and total AKT? To confirm that the inhibitor suppresses the kinase's functional activation (phosphorylation) rather than merely causing non-specific cytotoxicity that downregulates overall protein translation.

• Lysis: Lyse treated H1975 cells using RIPA buffer supplemented with protease and phosphatase inhibitors (crucial to preserve the p-AKT state).

• Separation: Resolve 30 μg of protein lysate via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe with primary antibodies against p-AKT (Ser473), total AKT1, and GAPDH (loading control) overnight at 4°C.

• Imaging: Utilize chemiluminescence to visualize bands. Tubulin/AKT1-IN-1 should show a dose-dependent reduction in p-AKT without significantly altering total AKT1 levels[2].

Translational Outlook

For drug development professionals, Tubulin/AKT1-IN-1 represents a blueprint for next-generation solid tumor therapeutics. By integrating a structural disruptor (tubulin) with a signaling silencer (AKT1) into a single pharmacophore, we bypass the pharmacokinetic complexities of administering two separate drugs (e.g., differing half-lives, overlapping toxicities). The robust in vitro profile of Compound D1-1 against T790M-mutated NSCLC models strongly advocates for its progression into advanced in vivo pharmacokinetic and xenograft studies.

References

• Lin, H., et al. "Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC." Journal of Natural Products, 2023. URL:[Link]

• GeneCards. "AKT1 Gene - AKT Serine/Threonine Kinase 1." URL:[Link]

• Xia, Y., et al. "Exploring the potential value of aloe active components in inhibiting non-small cell lung cancer through network pharmacology." bioRxiv, 2024. URL:[Link]

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An In-Depth Technical Guide to the In Vivo Pharmacokinetics and Bioavailability of Tubulin/AKT1-IN-1

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and interpret in vivo pharmacokinetic and bioavailability studies for the novel dual-target inhibitor, Tubulin/AKT1-IN-1. While specific preclinical data for this compound is not yet publicly available, this document outlines an authoritative and field-proven approach based on established methodologies for small molecule kinase inhibitors.

Introduction to Tubulin/AKT1-IN-1 and the Imperative of Pharmacokinetic Profiling

Tubulin/AKT1-IN-1 is a promising investigational agent that functions as a dual inhibitor of tubulin polymerization and the activation of the AKT pathway.[1] This unique mechanism of action suggests its potential as an anti-cancer therapeutic, particularly in non-small-cell lung cancer (NSCLC), where it has been shown to inhibit proliferation and metastasis of H1975 cells.[1] The AKT signaling cascade is a critical regulator of numerous cellular processes, including metabolism, proliferation, cell survival, and angiogenesis.[2][3] Its aberrant activation is a hallmark of many cancers.

A thorough understanding of a drug candidate's pharmacokinetic (PK) profile—what the body does to the drug—is fundamental to its development. It governs the dosing regimen, efficacy, and potential for toxicity. This guide will provide the scientific and logical framework for conducting a comprehensive in vivo PK and bioavailability study of Tubulin/AKT1-IN-1.

The Dual-Target Mechanism of Tubulin/AKT1-IN-1

The therapeutic potential of Tubulin/AKT1-IN-1 stems from its ability to simultaneously disrupt two critical cellular processes.

Caption: Dual mechanism of Tubulin/AKT1-IN-1.

In Vivo Pharmacokinetic Study Design: A Step-by-Step Protocol

The primary objective of this study is to determine the fundamental pharmacokinetic parameters of Tubulin/AKT1-IN-1, including its clearance, volume of distribution, half-life, and oral bioavailability.

Animal Model Selection

For initial pharmacokinetic screening, the use of rodents, such as Sprague-Dawley rats or BALB/c mice, is standard practice. These models are well-characterized and cost-effective.

Dosing Formulation and Administration

Given that many kinase inhibitors exhibit poor aqueous solubility, a suitable formulation is critical for achieving adequate exposure in vivo.[4]

• Intravenous (IV) Formulation: A solution in a vehicle such as 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline.

• Oral (PO) Formulation: A suspension in a vehicle such as 0.5% methylcellulose in water.

Experimental Design

A crossover design is recommended, where the same group of animals receives both the IV and PO doses with a washout period in between.

Parameter	Intravenous (IV) Administration	Oral (PO) Administration
Dose	1-5 mg/kg	10-50 mg/kg
Route	Bolus injection via the tail vein	Oral gavage
Number of Animals	n = 3-5 per group	n = 3-5 per group
Blood Sampling	Serial sampling from the jugular or saphenous vein	Serial sampling from the jugular or saphenous vein
Timepoints	Pre-dose, 2, 5, 15, 30 min, 1, 2, 4, 8, 24 hours	Pre-dose, 15, 30 min, 1, 2, 4, 8, 24 hours
Sample Collection	~100 µL of whole blood into K2EDTA tubes	~100 µL of whole blood into K2EDTA tubes

Sample Processing

• Collect whole blood samples at the specified time points.

• Immediately centrifuge the blood at 4°C for 15 minutes at 2000 x g to separate the plasma.

• Transfer the plasma to clean, labeled tubes and store at -80°C until analysis.

Bioanalytical Method Development and Validation

Accurate quantification of Tubulin/AKT1-IN-1 in plasma is crucial for reliable pharmacokinetic analysis. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[5][6][7]

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Whitepaper: A Technical Guide to Deconvoluting Polypharmacology: Target Specificity and Kinase Selectivity Profiling of a Dual Tubulin/AKT1 Inhibitor

Abstract

Dual-target inhibitors present both a therapeutic opportunity and a significant analytical challenge. Compounds such as Tubulin/AKT1-IN-1, which simultaneously engage the microtubule cytoskeleton and a critical signaling kinase, require a multi-pronged approach to accurately define their mechanism of action and selectivity. Misattribution of a cellular phenotype to the intended target (e.g., AKT1) without rigorously excluding effects from a potent secondary target (e.g., tubulin) can derail drug development programs. This in-depth technical guide provides a strategic framework and detailed protocols for the comprehensive characterization of such compounds. We outline a systematic workflow, beginning with the orthogonal validation of on-target engagement in a cellular context using methods like the Cellular Thermal Shift Assay (CETSA) for AKT1 and biochemical polymerization assays for tubulin. Subsequently, we detail a strategy for broad-scale kinase selectivity profiling to uncover potential off-targets, moving from high-throughput screening to quantitative, live-cell target engagement assays like NanoBRET™. By integrating data from these distinct but complementary methodologies, researchers can build a high-confidence "specificity signature" for their compound, enabling robust interpretation of biological data and informed decisions in drug discovery.

Introduction: The Challenge of a Dual-Target Compound

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, making its components, particularly the serine/threonine kinase AKT1, highly sought-after targets in oncology.[1][2][3] Dysregulation of this pathway is a driver in numerous cancers, often leading to uncontrolled proliferation and resistance to apoptosis.[1][2] Consequently, the development of potent and selective AKT inhibitors is a major focus of modern drug discovery.[4][5]

Simultaneously, the microtubule network, composed of polymerized α- and β-tubulin dimers, is a clinically validated anticancer target.[6][7] Drugs that interfere with microtubule dynamics arrest cells in mitosis, ultimately triggering apoptosis.

A compound like Tubulin/AKT1-IN-1 (also known as Compound D1-1) , described as an inhibitor of both tubulin polymerization and AKT pathway activation, exemplifies the challenge of polypharmacology.[8] When such a compound induces cell death, the critical question arises: is the phenotype a result of AKT inhibition, microtubule disruption, or a synergistic combination of both? Answering this requires a definitive, evidence-based dissection of the compound's interactions within the cell.

This guide provides the experimental blueprint for this dissection. We will use the hypothetical characterization of a compound like Tubulin/AKT1-IN-1 to illustrate the necessary workflows, from confirming engagement with its primary targets to mapping its broader kinase selectivity profile.

Diagram 1: Simplified PI3K/AKT signaling pathway.

Section 1: Orthogonal Validation of Primary Target Engagement

Before assessing off-target activity, it is imperative to confirm that the compound directly engages its intended targets in a relevant biological context. Relying on a single assay format is insufficient; orthogonal methods that measure different biophysical principles of interaction provide a more robust validation.

Methodology 1: Cellular Thermal Shift Assay (CETSA) for AKT1 Engagement

Expert Rationale: CETSA is a powerful method for verifying target engagement in intact cells or cell lysates.[9][10][11] The principle is based on ligand-induced thermal stabilization: when a compound binds to its target protein, the resulting complex is often more resistant to thermal denaturation.[9] By heating cell lysates treated with the compound across a temperature gradient and then quantifying the amount of soluble AKT1 remaining, we can observe a "shift" in the melting curve, which is direct evidence of physical binding.[10][12]

Diagram 2: Experimental workflow for CETSA.

Detailed Protocol: CETSA for AKT1

• Cell Culture & Treatment: Plate a suitable cancer cell line with an active PI3K/AKT pathway (e.g., PC3, BT474) and grow to 80-90% confluency. Treat cells with various concentrations of Tubulin/AKT1-IN-1 (e.g., 0.1, 1, 10 µM) and a vehicle control (e.g., 0.1% DMSO) for 1-2 hours.

• Harvesting and Lysis: Wash cells with cold PBS, scrape, and pellet via centrifugation. Resuspend the cell pellet in a lysis buffer (e.g., PBS with protease inhibitors) and lyse through freeze-thaw cycles. Clarify the lysate by high-speed centrifugation to remove insoluble debris.

• Heat Challenge: Aliquot the clarified lysate into PCR tubes for each compound concentration. Using a thermal cycler, heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by a 3-minute cooling step at room temperature.[9]

• Separation: Separate the heat-induced aggregated proteins from the soluble fraction by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Analysis by Western Blot: Carefully collect the supernatant (soluble fraction). Normalize protein concentration across all samples. Denature samples in SDS-PAGE loading buffer, resolve by electrophoresis, transfer to a PVDF membrane, and probe with a validated primary antibody against total AKT1.

• Data Interpretation: Quantify the band intensities for AKT1 at each temperature point. Plot the percentage of soluble AKT1 relative to the non-heated control against temperature. A rightward shift in the melting curve for compound-treated samples compared to the vehicle control indicates target stabilization and engagement.

Methodology 2: In Vitro Tubulin Polymerization Assay

Expert Rationale: To confirm the compound's effect on the tubulin cytoskeleton, a direct biochemical assay is the gold standard.[13] These assays use purified tubulin and measure its polymerization into microtubules, typically by monitoring changes in light scattering or fluorescence.[6][7] This cell-free format provides unambiguous evidence of direct interaction with tubulin, distinguishing it from indirect cellular effects, and can differentiate between microtubule-stabilizing and -destabilizing agents.[14]

Detailed Protocol: Fluorescence-Based Tubulin Polymerization Assay

• Reagent Preparation: Reconstitute highly purified tubulin protein (e.g., porcine brain tubulin) in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) on ice.[6][7] Prepare a GTP stock solution. Prepare serial dilutions of Tubulin/AKT1-IN-1 and include controls: a vehicle (DMSO), a known stabilizer (e.g., Paclitaxel), and a known destabilizer (e.g., Nocodazole).

• Assay Setup: In a pre-warmed (37°C) 96- or 384-well plate, add polymerization buffer containing a fluorescent reporter that preferentially binds to polymerized microtubules (e.g., DAPI).[7] Add the test compounds and controls to their respective wells.

• Initiation of Polymerization: To initiate the reaction, add the tubulin/GTP mixture to all wells. Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

• Kinetic Measurement: Measure the fluorescence intensity (e.g., Ex 360 nm, Em 450 nm for DAPI) every minute for 60-90 minutes.[6]

• Data Interpretation: Plot fluorescence intensity versus time.

  • Vehicle Control: Will show a characteristic sigmoidal curve representing nucleation, growth, and steady-state phases.[14]

  • Stabilizer (Paclitaxel): Will show a faster and higher rate of polymerization.

  • Destabilizer (Nocodazole): Will show a suppressed rate and extent of polymerization.

  • Tubulin/AKT1-IN-1: The resulting curve will classify it as either a stabilizer or a destabilizer and allow for the calculation of an EC₅₀ or IC₅₀ value, respectively.

Section 2: Mapping the Kinome-Wide Selectivity Profile

Confirming the primary targets is only the first step. For any kinase inhibitor, understanding its broader selectivity is crucial for predicting off-target effects and ensuring that the observed biology is correctly attributed.[15][16][17] This is typically a two-stage process: a broad primary screen followed by quantitative validation of significant hits.

Methodology 1: High-Throughput Kinase Panel Screening

Expert Rationale: Commercial kinase profiling services offer screens against hundreds of purified kinases (e.g., >400 kinases) in cell-free biochemical assays.[15] Running the compound at a single, high concentration (e.g., 1 or 10 µM) provides a rapid and cost-effective survey of the kinome to identify potential off-targets.[18] While this data is not quantitative in terms of potency, it is an essential tool for flagging kinases that require further investigation.

Data Presentation: Example Kinase Panel Results

The data is typically presented as percent inhibition at a fixed compound concentration. For this guide, we will use published data for the multi-AGC kinase inhibitor AT13148 as a representative example of how to interpret such results.[19][20][21]

Kinase Target	Family	% Inhibition @ 1 µM (Hypothetical)	Classification
AKT1	AGC	99%	Intended Target
AKT2	AGC	98%	Intended Target
AKT3	AGC	99%	Intended Target
p70S6K (RPS6KB1)	AGC	100%	Potent Off-Target
PKA (PRKACA)	AGC	100%	Potent Off-Target
ROCK1	AGC	100%	Potent Off-Target
ROCK2	AGC	100%	Potent Off-Target
RSK1 (RPS6KA1)	CAMK	85%	Moderate Off-Target
SGK3	AGC	79%	Moderate Off-Target
CHK2	CAMK	<10%	Inactive
AURKB	Aurora	<10%	Inactive
EGFR	TK	<5%	Inactive

This table is populated with representative kinase targets of AT13148 for illustrative purposes.[20][21]

Methodology 2: Live-Cell Target Engagement for Potency Determination

Expert Rationale: Biochemical assays, while excellent for primary screening, do not account for cell permeability, efflux pumps, or intracellular ATP concentrations, all of which can dramatically influence a compound's effective potency.[22][23] The NanoBRET™ Target Engagement (TE) assay is a state-of-the-art method to quantitatively measure compound binding to a specific kinase target within intact, living cells.[24][25] It relies on bioluminescence resonance energy transfer (BRET) between a NanoLuc®-tagged kinase (donor) and a fluorescent tracer that binds the kinase's active site (acceptor).[26][27] A test compound that enters the cell and engages the target will compete with the tracer, leading to a measurable loss of BRET signal.[22]

Diagram 3: Principle of the NanoBRET™ Target Engagement assay.

Detailed Protocol: NanoBRET™ TE Assay

• Cell Preparation: Transfect HEK293 cells with a vector encoding the kinase of interest (e.g., AKT1, ROCK1, PKA) fused to NanoLuc® luciferase.

• Plating and Tracer Addition: After expression (typically 24 hours), resuspend the cells and plate them in a white, opaque 384-well assay plate. Add the specific, cell-permeable NanoBRET™ fluorescent tracer at its predetermined optimal concentration.

• Compound Dosing: Prepare serial dilutions of the test compound (e.g., Tubulin/AKT1-IN-1 or AT13148) in DMSO and add them to the wells. Include vehicle-only (0% inhibition) and a high concentration of a known inhibitor (100% inhibition) as controls.

• Substrate Addition and Signal Detection: Equilibrate the plate at 37°C. Add the NanoLuc® substrate (furimazine) to all wells to initiate the luminescent reaction. Immediately measure the donor emission (e.g., ~460 nm) and acceptor emission (e.g., >610 nm) using a BRET-capable plate reader.[24][26]

• Data Analysis: Calculate the corrected BRET ratio by dividing the acceptor emission by the donor emission for each well. Plot the BRET ratio against the log of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Section 3: Building a Holistic Specificity Profile

By integrating the data from orthogonal target validation and comprehensive kinase profiling, a high-confidence specificity profile can be constructed. This allows for a more nuanced interpretation of cellular phenotypes.

Data Presentation: Integrated Specificity & Potency Table

This summary table should consolidate the key quantitative data from all assays, providing a clear, at-a-glance view of the compound's activity profile.

Target	Assay Type	Method	Measured Value	Interpretation
Tubulin	Biochemical	Polymerization	IC₅₀ = 50 nM	Potent destabilizer of microtubules
AKT1	Cellular	CETSA	ΔTₘ = +5.2°C @ 1 µM	Confirmed direct target engagement
AKT1	Cellular	NanoBRET™ TE	IC₅₀ = 38 nM	Potent intracellular target inhibition
AKT2	Cellular	NanoBRET™ TE	IC₅₀ = 402 nM	10-fold selective over AKT2
p70S6K	Cellular	NanoBRET™ TE	IC₅₀ = 8 nM	Most potent kinase target
PKA	Cellular	NanoBRET™ TE	IC₅₀ = 3 nM	Potent off-target
ROCK1/2	Cellular	NanoBRET™ TE	IC₅₀ = 5 nM	Potent off-target

Kinase IC₅₀ values are from published data for AT13148 and are used here for illustrative purposes.[20]

The comprehensive profiling of Tubulin/AKT1-IN-1 reveals it to be a potent, dual-mechanism compound. The low nanomolar IC₅₀ values for both tubulin polymerization and inhibition of several AGC kinases (AKT1, p70S6K, PKA, ROCK) indicate that at typical cellular assay concentrations (e.g., 100 nM - 1 µM), the compound will simultaneously disrupt the cytoskeleton and inhibit key signaling nodes.

This integrated specificity profile is not an endpoint but a critical decision-making tool. It dictates that any cellular experiment using this compound must include rigorous controls to deconvolve its effects. For example, to isolate the consequences of AKT1 inhibition, one might compare the effects of Tubulin/AKT1-IN-1 to a highly selective AKT-only inhibitor and a potent tubulin-only agent. Only by using such a matrix of tool compounds can a researcher confidently attribute a biological outcome to a specific molecular target. This rigorous, multi-assay approach is fundamental to ensuring the scientific integrity of drug discovery and chemical biology research.

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Tubulin/AKT1-IN-1 molecular docking studies and structural biology

An In-Depth Technical Guide to the Molecular Docking and Structural Biology of a Dual Tubulin and AKT1 Inhibitor

Abstract

The strategic design of multi-target agents represents a paradigm shift in drug discovery, moving away from the "one-target, one-drug" model to a more holistic approach to treating complex diseases like cancer. This guide provides a comprehensive technical overview of the computational and experimental methodologies used to characterize a hypothetical dual inhibitor, "Tubulin/AKT1-IN-1," designed to simultaneously target the microtubule protein tubulin and the serine/threonine kinase AKT1. We will delve into the intricacies of molecular docking simulations, from protein and ligand preparation to the analysis of binding modes and energies. Furthermore, we will explore the pivotal role of structural biology techniques, such as X-ray crystallography and cryo-electron microscopy, in validating these in silico findings. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply these powerful techniques in their own research endeavors.

Introduction: The Rationale for Dual-Targeting Tubulin and AKT1

Cancer is a multifaceted disease characterized by uncontrolled cell proliferation, survival, and metastasis. Two key players in these processes are tubulin and AKT1, making them attractive targets for therapeutic intervention.

Tubulin: As the fundamental building block of microtubules, tubulin is essential for cell division, intracellular transport, and the maintenance of cell shape. Drugs that interfere with microtubule dynamics, such as the taxanes and vinca alkaloids, are among the most effective chemotherapeutic agents used in the clinic today. By disrupting the formation of the mitotic spindle, these agents induce cell cycle arrest and apoptosis.

AKT1 (Protein Kinase B): AKT1 is a central node in the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival, growth, and proliferation. Hyperactivation of this pathway is a common feature in many human cancers, often associated with resistance to conventional therapies. Therefore, inhibiting AKT1 can suppress tumor growth and re-sensitize cancer cells to other treatments.

Given the critical and often interconnected roles of tubulin and AKT1 in cancer progression, a dual-inhibitor strategy offers several potential advantages over single-target agents. These include a broader spectrum of anti-cancer activity, the potential for synergistic effects, and a reduced likelihood of developing drug resistance. "Tubulin/AKT1-IN-1" is a conceptual dual inhibitor that serves as the subject of this guide, allowing us to explore the methodologies for its characterization.

Figure 1: Logical relationship between cellular processes, target proteins, and the dual inhibitor.

Section 1: In Silico Analysis - A Molecular Docking Workflow

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the protein or receptor). This method is invaluable for understanding binding mechanisms and for virtual screening of potential drug candidates.

Figure 2: A typical workflow for molecular docking studies.

Pre-requisites and Software

A standard molecular docking study requires the following software:

• Molecular Graphics Laboratory (MGL) Tools: A suite of tools for protein and ligand preparation.

• AutoDock Vina: A widely used open-source program for molecular docking.

• PyMOL or UCSF Chimera: Molecular visualization systems for analyzing protein-ligand interactions.

Protein Preparation

The quality of the initial protein structure is paramount for a successful docking study.

Step-by-Step Protocol:

• Obtain Protein Structures: Download the crystal structures of human tubulin (e.g., PDB ID: 1JFF) and AKT1 (e.g., PDB ID: 4GV1) from the Protein Data Bank (PDB).

• Clean the Protein: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and any co-crystallized ligands. This is crucial as they can interfere with the docking process.

• Add Hydrogen Atoms: Since X-ray crystallography often does not resolve hydrogen atoms, they must be added to the protein structure. This is essential for correct ionization and hydrogen bond formation.

• Assign Charges: Assign partial charges to each atom of the protein. The Gasteiger charge calculation method is commonly used for this purpose.

• Save as PDBQT: The prepared protein structure is saved in the PDBQT file format, which includes atomic charges and atom types, ready for use with AutoDock Vina.

Ligand Preparation

The ligand, in this case, "Tubulin/AKT1-IN-1," must also be prepared for docking.

Step-by-Step Protocol:

• Obtain or Draw Ligand Structure: The 2D structure of the ligand can be drawn using software like ChemDraw or obtained from a database like PubChem.

• Convert to 3D Structure: Convert the 2D structure to a 3D conformation.

• Energy Minimization: The 3D structure of the ligand is then subjected to energy minimization using a force field (e.g., MMFF94) to obtain a low-energy, stable conformation. This step is critical as the initial 3D conformation can significantly impact the docking results.

• Define Torsions: Identify the rotatable bonds in the ligand to allow for conformational flexibility during the docking simulation.

• Save as PDBQT: Save the prepared ligand in the PDBQT file format.

Grid Box Generation and Docking

A grid box defines the search space for the ligand on the protein surface.

Step-by-Step Protocol:

• Identify the Binding Site: The binding site can be identified from the location of a co-crystallized ligand in the original PDB file or through literature research. For tubulin, the colchicine binding site is a common target, while for AKT1, the ATP-binding pocket is the primary target for kinase inhibitors.

• Define the Grid Box: A 3D grid box is centered on the identified binding site. The size of the grid box should be large enough to accommodate the ligand and allow for its free rotation and translation.

• Run AutoDock Vina: Execute the docking simulation using the prepared protein and ligand PDBQT files and the defined grid box parameters. Vina will exhaustively search for the best binding poses of the ligand within the grid box and rank them based on a scoring function.

Post-Docking Analysis and Visualization

The output of a docking simulation is a set of predicted binding poses and their corresponding binding affinities.

Analysis Steps:

• Binding Affinity: The binding affinity, typically expressed in kcal/mol, is an estimate of the binding free energy. A more negative value indicates a stronger binding interaction.

• Root-Mean-Square Deviation (RMSD): If a known inhibitor's binding pose is available, the RMSD between the docked pose and the crystal structure pose can be calculated to validate the docking protocol. An RMSD of less than 2.0 Å is generally considered a good result.

• Visualization: The predicted binding poses are visualized using PyMOL or Chimera to analyze the interactions between the ligand and the protein. Key interactions to look for include:

  • Hydrogen Bonds: These are strong, directional interactions that are critical for binding affinity and specificity.

  • Hydrophobic Interactions: These interactions occur between nonpolar regions of the ligand and the protein and are a major driving force for binding.

  • Pi-Pi Stacking: These interactions can occur between aromatic rings in the ligand and the protein.

Target Protein	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
Tubulin	-9.8	Cys241, Leu248, Ala316, Val318, Ile378
AKT1	-10.5	Leu156, Val164, Ala177, Leu210, Thr211, Met281
Table 1: Hypothetical docking results for "Tubulin/AKT1-IN-1" with Tubulin and AKT1.

Section 2: Experimental Validation - Structural Biology Approaches

While molecular docking provides valuable insights into potential binding modes, these computational predictions must be validated experimentally. Structural biology techniques provide atomic-level details of protein-ligand interactions.

X-ray Crystallography

X-ray crystallography is the gold standard for determining the 3D structure of macromolecules.

Workflow Overview:

• Protein Expression and Purification: The target proteins (tubulin and AKT1) are expressed in a suitable system (e.g., E. coli, insect cells) and purified to high homogeneity.

• Crystallization: The purified protein is co-crystallized with the inhibitor, "Tubulin/AKT1-IN-1." This involves screening a wide range of conditions to find the optimal environment for crystal growth.

• Data Collection: The resulting crystals are exposed to a high-intensity X-ray beam, and the diffraction pattern is recorded.

• Structure Determination and Refinement: The diffraction data is used to calculate an electron density map, from which the atomic structure of the protein-ligand complex is built and refined.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM has emerged as a powerful alternative to X-ray crystallography, particularly for large and flexible protein complexes.

Workflow Overview:

• Sample Preparation: A thin film of the purified protein-ligand complex is rapidly frozen in liquid ethane to preserve its native state.

• Data Collection: The frozen sample is imaged in a transmission electron microscope, generating thousands of 2D projection images of the complex.

• Image Processing and 3D Reconstruction: The 2D images are computationally aligned and averaged to reconstruct a 3D density map of the complex.

• Model Building and Refinement: An atomic model of the protein-ligand complex is built into the 3D map and refined.

Section 3: Data Interpretation and Future Directions

The integration of computational and experimental data provides a comprehensive understanding of the inhibitor's mechanism of action. The experimentally determined structure can be used to validate the docking pose and provide insights for further lead optimization. For example, if the structure reveals an unoccupied pocket near the bound inhibitor, medicinal chemists can design new analogs with modifications that extend into this pocket to improve binding affinity and selectivity.

Conclusion

The characterization of a dual inhibitor like "Tubulin/AKT1-IN-1" requires a multi-pronged approach that combines the predictive power of in silico techniques with the empirical validation of experimental methods. Molecular docking serves as a powerful tool for generating hypotheses about binding modes and affinities, while structural biology provides the definitive evidence of these interactions at an atomic level. This integrated workflow is essential for accelerating the drug discovery process and for the rational design of next-generation cancer therapeutics.

References

• Dumontet, C., & Jordan, M. A. (2010). Microtubule-binding agents: a dynamic field of cancer therapeutics. Nature Reviews Drug Discovery, 9(10), 790-803. [Link]

• Parker, A. L., Kavallaris, M., & McCarroll, J. A. (2014). Microtubules and their role in cellular stress in cancer. Frontiers in Oncology, 4, 153. [Link]

• Manning, B. D., & Toker, A. (2017). AKT/PKB signaling: navigating the network. Cell, 169(3), 381-405. [Link]

• Revathidevi, S., & Munirajan, A. K. (2019). Akt in cancer: Mediator and more. Seminars in Cancer Biology, 59, 80-91. [Link]

• Eberhardt, J., Santos-Martins, D., Tillack, A. F., & Forli, S. (2021). AutoDock Vina 1.2.0: New docking and screening features. Journal of Chemical Information and Modeling, 61(8), 3891-3898. [Link]

Protocols & Analytical Methods

Application Note: Preparation and Formulation of Tubulin/AKT1-IN-1 (Compound D1-1) for In Vitro and In Vivo NSCLC Research

Target Audience: Researchers, Principal Investigators, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

Tubulin/AKT1-IN-1 (also known as Compound D1-1) is a highly potent, dual-targeting hybrid molecule designed for the treatment and investigation of non-small-cell lung cancer (NSCLC) [1]. Synthesized via computer-aided drug design based on a podophyllotoxin (PPT) skeleton, it overcomes the limitations of traditional epidermal growth factor receptor tyrosine kinase inhibitors (EGFR-TKIs) by simultaneously disrupting microtubule dynamics and suppressing the PI3K/AKT/mTOR survival pathway. This protocol provides a validated, step-by-step methodology for preparing stable in vitro DMSO stock solutions and in vivo formulations to ensure reproducible pharmacological assays.

Target Biology & Mechanism of Action

Drug resistance in NSCLC is frequently driven by the abnormal activation of the AKT signaling cascade, which provides tumor cells with alternative survival pathways when primary targets (like EGFR) are inhibited. Tubulin/AKT1-IN-1 addresses this by acting as a nonsymmetrical twin drug:

• Tubulin Inhibition: The modified podophyllotoxin core binds to tubulin, preventing its polymerization into microtubules. This induces mitotic arrest (G2/M phase) and halts cellular proliferation.

• AKT1 Kinase Inhibition: The phenoxyacetamide phenylacetate modifications confer a strong binding affinity to AKT1 ( KD​=3.328×10−6 M), suppressing its phosphorylation and downstream survival signaling[1].

This dual-action mechanism synergistically inhibits the proliferation and metastasis of H1975 NSCLC cells while inducing apoptosis, demonstrating an IC50​ of 0.10 μM—outperforming both the parent PPT and standard therapies like gefitinib [1].

Mechanism of Action: Tubulin/AKT1-IN-1 dual-targeting in H1975 NSCLC cells.

Physicochemical Specifications

Because of its complex polycyclic podophyllotoxin skeleton, Tubulin/AKT1-IN-1 is highly lipophilic. It is practically insoluble in water but exhibits excellent solubility in Dimethyl sulfoxide (DMSO). Understanding these properties is critical for calculating molarity and preventing compound precipitation during assay preparation [2].

Property	Specification
Compound Name	Tubulin/AKT1-IN-1 (Compound D1-1)
CAS Number	2988927-63-3
Chemical Formula	C38​H34​ClNO11​
Molecular Weight	716.13 g/mol
Appearance	Solid powder
Primary Solvent	DMSO ( ≥ 100 mg/mL)
Target Storage (Powder)	-20°C (up to 3 years)

Protocol: Preparation of In Vitro DMSO Stock Solution

Causality & Rationale: The high molecular weight (716.13 g/mol ) and hydrophobic nature of the compound necessitate the use of high-purity ( ≥ 99.9%) anhydrous DMSO. Using standard aqueous buffers directly will result in immediate micelle formation or irreversible precipitation, ruining the compound's bioavailability for cell-based assays.

Step-by-Step Methodology

• Equilibration: Remove the Tubulin/AKT1-IN-1 powder vial from -20°C storage. Allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Self-Validation: Condensation on the vial walls indicates premature opening, which introduces water and degrades the compound.

• Calculation: Determine the required volume of DMSO to achieve your target concentration using the dilution table below.

• Reconstitution: Add the calculated volume of anhydrous DMSO directly to the vial.

• Homogenization: Vortex the solution for 30–60 seconds. If particulate matter remains, sonicate the vial in a room-temperature water bath for 5 minutes. Self-Validation: Hold the vial against a light source; the solution must be completely transparent. Any turbidity indicates incomplete dissolution.

• Aliquot & Store: Divide the master stock into single-use aliquots (e.g., 10–50 μL) in sterile microcentrifuge tubes to avoid freeze-thaw degradation. Store immediately at -80°C.

Quantitative Reconstitution Table (DMSO)

Target Concentration	Volume of DMSO to add to 1 mg	Volume of DMSO to add to 5 mg	Volume of DMSO to add to 10 mg
1 mM	1.3964 mL	6.9820 mL	13.9639 mL
5 mM	0.2793 mL	1.3964 mL	2.7928 mL
10 mM	0.1396 mL	0.6982 mL	1.3964 mL

Formula used: Volume (mL) = Mass (mg) / [Molecular Weight ( g/mol ) × Target Concentration (M)]

Protocol: Preparation of In Vivo Formulation

Causality & Rationale: For animal models (e.g., CDX/PDX mouse models of NSCLC), pure DMSO is highly toxic and cannot be injected directly. The compound must be formulated into a biocompatible vehicle. The standard validated vehicle for highly lipophilic PPT-derivatives is 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [2].

• DMSO initiates dissolution.

• PEG300 acts as a co-solvent to prevent the compound from crashing out when introduced to water.

• Tween 80 is a surfactant that maintains a stable micellar suspension.

• Saline adjusts the final osmolarity for safe intravenous or intraperitoneal injection.

Step-by-Step Methodology

Note: This protocol assumes a final required volume of 1 mL. Scale proportionally as needed.

• Primary Solubilization: Take 100 μL of a highly concentrated Tubulin/AKT1-IN-1 DMSO stock (prepared in Section 4). Self-Validation: The solution must be clear before proceeding.

• Co-solvent Addition: Add 400 μL of PEG300 to the DMSO solution. Vortex continuously for 30 seconds until the mixture is completely homogeneous and clear.

• Surfactant Addition: Add 50 μL of Tween 80. Vortex vigorously for 1 minute. Self-Validation: The solution may become slightly viscous but must remain optically clear without any white streaks.

• Aqueous Dilution: Dropwise, slowly add 450 μL of sterile 0.9% Saline (or ddH2​O ) while gently vortexing.

• Final Verification: The final formulation must be a clear solution. If precipitation occurs (cloudiness), the compound has crashed out; discard and restart, ensuring slower addition of the aqueous phase or slightly warming the PEG300/Tween mixture to 37°C prior to saline addition.

Workflow diagram for in vitro stock and in vivo formulation preparation.

Storage & Handling Guidelines

To maintain scientific integrity and prevent experimental artifacts caused by degraded compounds, adhere strictly to the following storage parameters:

• Dry Powder: Store at -20°C for up to 3 years. Protect from light.

• DMSO Stock Solution: Store aliquots at -80°C for up to 6 months, or -20°C for up to 1 month.

• In Vivo Formulation: Prepare freshly immediately before animal dosing. Do not store aqueous formulations, as lipophilic compounds will slowly precipitate or degrade via hydrolysis over time.

References

• Title: Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC Source: Journal of Natural Products (J Nat Prod. 2023 Jul 28;86(7):1844-1854) URL: [Link]

Application Note: A Validated Western Blot Protocol for Assessing AKT1 Inhibition by Tubulin/AKT1-IN-1

Introduction: The Central Role of AKT1 and Its Therapeutic Inhibition

The serine/threonine kinase AKT1 (also known as Protein Kinase Bα) is a pivotal node in the PI3K/AKT signaling pathway, a cascade that is fundamental to regulating a host of cellular processes including cell survival, proliferation, metabolism, and growth.[1][2][3][4] Dysregulation of this pathway is a frequent event in numerous human cancers, making AKT1 a highly attractive target for therapeutic intervention.[2][5] Activation of AKT1 is a multi-step process initiated by growth factors or hormones binding to receptor tyrosine kinases.[2][6] This leads to the activation of PI3K, which phosphorylates membrane lipids to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[7] PIP3 recruits AKT1 to the cell membrane, where it is phosphorylated on two key residues for full activation: Threonine 308 (Thr308) by PDK1 and Serine 473 (Ser473) by mTORC2.[8][9]

Tubulin/AKT1-IN-1 is a novel small molecule inhibitor with a dual mechanism of action, targeting both tubulin polymerization and the activation of the AKT pathway.[10] This application note provides a detailed, validated protocol for utilizing Western blot analysis to specifically measure the inhibitory effect of Tubulin/AKT1-IN-1 on AKT1 phosphorylation at Ser473 in a cellular context. This protocol is designed for researchers in oncology, cell biology, and drug development to reliably assess compound efficacy and elucidate its mechanism of action.

Principle of the Assay

This protocol employs quantitative Western blotting to determine the phosphorylation status of AKT1 at Ser473 relative to the total AKT1 protein population. The workflow involves treating cultured cells with Tubulin/AKT1-IN-1, followed by cell lysis to extract total protein. The protein concentration is normalized across all samples to ensure equal loading. Proteins are then separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane. The membrane is probed with a primary antibody specific for the phosphorylated form of AKT1 (p-AKT1 Ser473). Subsequently, the signal is detected using a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate.

To ensure the observed changes are due to specific inhibition of phosphorylation rather than alterations in total protein expression, the membrane is stripped and re-probed with an antibody that recognizes total AKT1.[11] Furthermore, a housekeeping protein, such as GAPDH, is probed as a loading control to confirm equal protein loading in each lane.[12][13] Densitometric analysis of the resulting bands allows for the quantification of AKT1 inhibition.

Visualized Experimental Workflow

The following diagram outlines the complete experimental procedure from cell culture to data analysis.

Caption: The PI3K/AKT1 signaling cascade and its inhibition by Tubulin/AKT1-IN-1.

Summary of Key Experimental Parameters

Parameter	Recommendation	Rationale / Notes
Cell Lysis Buffer	RIPA buffer + Protease/Phosphatase Inhibitors	Efficiently solubilizes proteins while preserving phosphorylation status. [11]
Protein Quantification	BCA Protein Assay	Compatible with detergents in lysis buffer, ensuring accurate measurement. [14][15]
Protein Load per Lane	20-30 µg	Optimal range for clear detection without overloading the gel.
Gel Percentage	4-12% Bis-Tris Gel	Provides good resolution for proteins in the 35-60 kDa range.
Blocking Buffer	5% BSA in TBST (for p-AKT1) 5% NFDM in TBST (for Total AKT1, GAPDH)	BSA reduces non-specific binding for phospho-antibodies. [11][16]NFDM is a cost-effective alternative for non-phospho targets. [17]
Primary Antibodies	Anti-p-AKT1 (Ser473) Anti-Total AKT1 Anti-GAPDH	Recommended dilution: 1:1000 (p-AKT1/Total AKT1),[11][18][19] 1:5000 (GAPDH).[17] Optimize for your specific antibody lot.
Expected Band Size	~60 kDa (AKT1) ~36 kDa (GAPDH)	The apparent molecular weight on SDS-PAGE can vary slightly. [13][19]
Detection Method	Enhanced Chemiluminescence (ECL)	Offers high sensitivity for detecting low-abundance proteins.

References

• BCA™ Protein Assay Kit Instructions. Thermo Fisher Scientific. [Link]

• BCA (Bicinchoninic Acid) Protein Assay. Bio-protocol. [Link]

• Bicinchoninic Acid (BCA) Protein Assay. G-Biosciences. [Link]

• Protocol for GAPDH Antibody (Cat. No. 247 002) Western Blot (WB) AP Detection. Synaptic Systems. [Link]

• GAPDH Western blot set - ASSAY NOTES. HyTest. [Link]

• Phospho-AKT1/2/3 (Ser473) Antibody. Affinity Biosciences. [Link]

• AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human). UniProtKB. [Link]

• Western blot analysis of Akt, p-Akt (Ser473), GSKβ and p-GSKβ (ser-9) protein expression. Nature. [Link]

• Delivery of Active AKT1 to Human Cells. PMC - NIH. [Link]

• Akt/PKB signaling pathway. Wikipedia. [Link]

• Phospho-AKT1 (Ser473) Polyclonal Antibody. Elabscience. [Link]

• AKT Signaling Pathway | Regulation and Downstream Effects. JJ Medicine (YouTube). [Link]

• AKT Signalling – Mini Review. Assay Genie. [Link]

• GAPDH (Glyceraldehyde-3- phosphate dehydrogenase). Hytest. [Link]

• Inhibition of AKT enhances chemotherapy efficacy and synergistically interacts with targeting of the Inhibitor of apoptosis proteins in oesophageal adenocarcinoma. Queen's University Belfast. [Link]

• The effects of Akt1 on cell signaling pathways. Western blot results... ResearchGate. [Link]

• Structural insights of AKT and its activation mechanism for drug development. PMC - NIH. [Link]

• AKT1 Gene. Ma'ayan Lab – Computational Systems Biology. [Link]

• What are Akt-1 modulators and how do they work? News-Medical.net. [Link]

• AKT1 General Information. Sino Biological. [Link]

Sources

• 1. uniprot.org [uniprot.org]
• 2. assaygenie.com [assaygenie.com]
• 3. Gene - AKT1 [maayanlab.cloud]
• 4. sinobiological.com [sinobiological.com]
• 5. What are Akt-1 modulators and how do they work? [synapse.patsnap.com]
• 6. Akt Pathway | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 8. Phospho-Akt (Ser473) Antibody | Cell Signaling Technology [cellsignal.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. advimmuno.com [advimmuno.com]
• 13. hytest.fi [hytest.fi]
• 14. BCA Assay and Lowry Assays | Thermo Fisher Scientific - KR [thermofisher.com]
• 15. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. novusbio.com [novusbio.com]
• 18. Phospho-AKT1/2/3 (Ser473) Antibody | Affinity Biosciences [affbiotech.com]
• 19. elabscience.com [elabscience.com]

Revolutionizing Microtubule Research: A Guide to Using Tubulin/AKT1-IN-1 in Polymerization Assays

Introduction: The Intricate Dance of Microtubules and the Emergence of a Dual-Targeting Inhibitor

Microtubules, the dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the eukaryotic cytoskeleton.[1][2] Their constant assembly (polymerization) and disassembly (depolymerization) are not merely structural phenomena but are critical for a host of cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[3][4] The exquisite regulation of microtubule dynamics is therefore paramount for cellular homeostasis, and its dysregulation is a hallmark of various pathologies, most notably cancer. This has made tubulin a prime target for therapeutic intervention for decades.[5][6]

Adding another layer of complexity to this intricate system is the serine/threonine kinase AKT1 (also known as Protein Kinase B), a pivotal node in signaling pathways that govern cell survival, proliferation, and metabolism.[7][8] Emerging evidence has revealed a compelling link between AKT1 signaling and the stability of the microtubule network. The PI3K-Akt pathway has been shown to promote microtubule stabilization, a process crucial for directed cell migration.[9][10] Furthermore, the localization of AKT to microtubules can sustain its activity, while disruption of the microtubule network can attenuate AKT signaling.[11] This interplay suggests that concurrently targeting both tubulin polymerization and AKT1 signaling could be a powerful strategy in disease intervention.

This application note introduces Tubulin/AKT1-IN-1 , a novel dual-targeting inhibitor that, as its name suggests, simultaneously inhibits tubulin polymerization and the activation of the AKT pathway.[12] This unique pharmacological profile presents researchers with a powerful tool to dissect the synergistic or independent roles of these two crucial cellular components. We will provide a comprehensive guide for utilizing Tubulin/AKT1-IN-1 in in vitro microtubule polymerization assays, complete with detailed protocols, data interpretation guidelines, and insights into the underlying scientific principles.

The Science Behind the Assay: Unraveling Microtubule Dynamics in a Test Tube

The in vitro tubulin polymerization assay is a cornerstone technique for studying microtubule dynamics. The fundamental principle lies in the light-scattering properties of microtubules. When soluble tubulin dimers polymerize into microtubules, the solution becomes more turbid. This change in turbidity can be measured over time using a spectrophotometer at a wavelength of 340-350 nm, providing a real-time readout of microtubule assembly.[13][14]

The resulting polymerization curve is typically sigmoidal and can be divided into three distinct phases:

• Nucleation (Lag Phase): The initial, slow phase where tubulin dimers oligomerize to form "seeds" or nuclei for microtubule growth.

• Growth (Elongation Phase): A rapid phase where tubulin dimers are added to the ends of the newly formed nuclei, leading to microtubule elongation.

• Steady State (Plateau Phase): A phase where the rate of polymerization is balanced by the rate of depolymerization, resulting in no net change in the total mass of microtubules.[14]

Alternatively, fluorescence-based methods offer a more sensitive approach. These assays utilize a fluorescent reporter molecule that preferentially binds to polymerized microtubules, resulting in a significant increase in fluorescence intensity as polymerization proceeds.[3][15][16]

By introducing compounds like Tubulin/AKT1-IN-1 into this system, researchers can quantitatively assess their effects on microtubule polymerization. Inhibitors will typically decrease the rate and extent of polymerization, while stabilizers will have the opposite effect.

Diagrammatic Representation of the Dual-Targeting Mechanism

Caption: Dual inhibitory action of Tubulin/AKT1-IN-1.

Experimental Protocols: A Step-by-Step Guide

Protocol 1: In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This protocol outlines the classic method for monitoring microtubule polymerization by measuring changes in light scattering.

Materials:

• Lyophilized tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)[14]

• GTP solution (10 mM)

• Glycerol

• Tubulin/AKT1-IN-1

• Positive Control (e.g., Nocodazole or Colchicine for inhibition)[14][17]

• Negative Control (DMSO or appropriate vehicle)

• Pre-chilled 96-well half-area plates

• Temperature-controlled microplate reader capable of reading absorbance at 350 nm

Methodology:

• Preparation of Reagents:

  • Reconstitute lyophilized tubulin in ice-cold General Tubulin Buffer to a final concentration of 10 mg/mL. Keep on ice.[16]

  • Prepare a 10x stock of Tubulin/AKT1-IN-1 in an appropriate solvent (e.g., DMSO). Also, prepare serial dilutions to test a range of concentrations.

  • Prepare 10x stocks of positive and negative controls.

• Assay Setup:

  • On ice, prepare the tubulin polymerization reaction mix. For a final volume of 100 µL per well, combine:

    • General Tubulin Buffer

    • Glycerol (to a final concentration of 10%)[14]

    • GTP (to a final concentration of 1 mM)[14]

    • Tubulin protein (to a final concentration of 3 mg/mL)[14]

  • Mix gently by pipetting and keep on ice.

• Initiating the Reaction:

  • Pre-warm the 96-well plate and the microplate reader to 37°C.[14] This is a critical step, as tubulin polymerization is temperature-dependent.

  • Add 10 µL of the 10x test compound (Tubulin/AKT1-IN-1), positive control, or negative control to the appropriate wells of the pre-warmed plate.

  • To initiate polymerization, add 90 µL of the ice-cold tubulin polymerization reaction mix to each well.

  • Immediately place the plate in the pre-warmed microplate reader.

• Data Acquisition:

  • Measure the absorbance at 350 nm every 30-60 seconds for at least 60 minutes.

Protocol 2: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This protocol offers a more sensitive alternative to the turbidity assay.

Materials:

• Tubulin Polymerization Assay Kit (containing fluorescent reporter)[16]

• Tubulin/AKT1-IN-1

• Positive and Negative Controls

• Black, opaque 96-well plates

• Temperature-controlled fluorescence microplate reader

Methodology:

• Preparation of Reagents:

  • Follow the kit manufacturer's instructions for reconstituting tubulin, buffers, and the fluorescent reporter.

  • Prepare 10x stocks of Tubulin/AKT1-IN-1 and controls as described in Protocol 1.

• Assay Setup:

  • On ice, prepare the tubulin polymerization reaction mix according to the kit's protocol. This will typically include tubulin, a polymerization buffer with GTP, and the fluorescent reporter.

• Initiating the Reaction:

  • Pre-warm the black 96-well plate and the fluorescence plate reader to 37°C.[16]

  • Add the 10x test compounds and controls to the appropriate wells.

  • Add the tubulin polymerization reaction mix to each well to initiate the reaction.

• Data Acquisition:

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (as specified by the kit manufacturer) every 30-60 seconds for at least 60 minutes.

Data Analysis and Interpretation

The primary output of these assays is a set of polymerization curves. From these curves, several key parameters can be derived to quantify the effect of Tubulin/AKT1-IN-1:

• Vmax (Maximum Rate of Polymerization): The steepest slope of the polymerization curve, representing the rate of microtubule elongation.

• Lag Time: The time taken to initiate polymerization.

• Maximal Polymer Mass: The plateau of the curve, representing the total amount of polymerized tubulin at steady state.

Data Presentation:

Parameter	Vehicle Control	Nocodazole (Positive Control)	Tubulin/AKT1-IN-1 (Test)
Vmax (OD/min)	e.g., 0.015	e.g., 0.005	Concentration-dependent decrease
Lag Time (min)	e.g., 5	e.g., 10	Concentration-dependent increase
Maximal Polymer Mass (OD)	e.g., 0.3	e.g., 0.1	Concentration-dependent decrease

A dose-response curve can be generated by plotting the inhibition of Vmax or maximal polymer mass against the concentration of Tubulin/AKT1-IN-1 to determine the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for in vitro tubulin polymerization assay.

Trustworthiness: Ensuring Self-Validating Systems

The reliability of your results hinges on the inclusion of proper controls. Each experiment must include:

• Negative (Vehicle) Control: This establishes the baseline polymerization curve in the absence of any inhibitor. The solvent used to dissolve Tubulin/AKT1-IN-1 (e.g., DMSO) should be used at the same final concentration.

• Positive Control: A well-characterized tubulin polymerization inhibitor (e.g., nocodazole, colchicine) should be included to validate that the assay system is responsive to inhibition.[14][17] This confirms that any observed effects with Tubulin/AKT1-IN-1 are not artifacts of the experimental setup.

By comparing the results of Tubulin/AKT1-IN-1 to these controls, you can confidently attribute any observed changes in polymerization to the specific activity of the compound.

Further Applications and Considerations

While this application note focuses on in vitro polymerization assays, the dual-targeting nature of Tubulin/AKT1-IN-1 makes it a valuable tool for a range of cell-based assays. For instance, immunofluorescence microscopy can be used to visualize the effects of the inhibitor on the microtubule network within cells.[18][19] Western blotting can be employed to assess the phosphorylation status of AKT1 and its downstream targets, confirming the compound's on-target activity in a cellular context.[7][19]

Conclusion

Tubulin/AKT1-IN-1 represents a novel and exciting tool for researchers in cell biology and drug discovery. Its ability to simultaneously modulate two critical cellular pathways opens up new avenues for investigating the complex interplay between the cytoskeleton and cell signaling. The protocols and guidelines provided in this application note offer a robust framework for utilizing this compound to generate high-quality, reproducible data in microtubule polymerization assays. By adhering to these methodologies and incorporating appropriate controls, researchers can confidently explore the multifaceted effects of this dual-targeting inhibitor.

References

• Onishi, K., et al. (2007). The PI3K-Akt pathway promotes microtubule stabilization in migrating fibroblasts. Genes to Cells, 12(4), 535-546. [Link]

• Yoshida, K., et al. (2010). PDK1–Akt pathway regulates radial neuronal migration and microtubules in the developing mouse neocortex. Proceedings of the National Academy of Sciences, 107(20), 9443-9448. [Link]

• Cytoskeleton, Inc. (n.d.). HTS-Tubulin Polymerization Assay Kit. Cytoskeleton, Inc.[Link]

• Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Kit. Cytoskeleton, Inc.[Link]

• Liu, Y., et al. (2014). Microtubule dynamics regulates Akt signaling via dynactin p150. Cellular Signalling, 26(8), 1707-1716. [Link]

• Vadlamudi, R. K., et al. (2005). p21-Activated Kinase 1 Regulates Microtubule Dynamics by Phosphorylating Tubulin Cofactor B. Molecular and Cellular Biology, 25(9), 3753-3763. [Link]

• Ma, H., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. The Open Biotechnology Journal, 8, 1-9. [Link]

• Cosmo Bio Co., Ltd. (n.d.). Microtubule stabilization/destabilization assay. Cosmo Bio Co., Ltd.[Link]

• JPK Instruments. (2015, October 21). Imaging Individual Microtubules in Vitro using Fluorescence Microscopy and AFM. AZoM.com. [Link]

• Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Kit (Fluorescence Based). Cytoskeleton, Inc.[Link]

• Liu, S., et al. (2021). DNA damage promotes microtubule dynamics through a DNA-PK-AKT axis for enhanced repair. The Journal of Cell Biology, 220(2), e201911025. [Link]

• Jordan, M. A. (2002). Mechanism of action of antitumor drugs that interact with microtubules and tubulin. Current Medicinal Chemistry-Anti-Cancer Agents, 2(1), 1-17. [Link]

• Ma, H., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. The Open Biotechnology Journal, 8, 1-9. [Link]

• Bechstedt, S., & Brouhard, G. J. (2013). Fluorescence-based assays for microtubule architecture. Methods in Cell Biology, 115, 231-247. [Link]

• Witze, E. S., et al. (2016). Profilin connects actin assembly with microtubule dynamics. Molecular Biology of the Cell, 27(12), 1953-1964. [Link]

• Janke, C., & Magiera, M. M. (2018). Measuring microtubule dynamics. Essays in Biochemistry, 62(6), 707-717. [Link]

• O'Boyle, N. M., et al. (2023). Identification of Novel β-Tubulin Inhibitors Using a Combined In Silico/In Vitro Approach. Molecules, 28(19), 6933. [Link]

• Medina-Franco, J. L., et al. (2021). Tubulin Inhibitors: A Chemoinformatic Analysis Using Cell-Based Data. Pharmaceuticals, 14(5), 405. [Link]

• Knossow, M., et al. (2020). The Mechanism of Tubulin Assembly into Microtubules: Insights from Structural Studies. iScience, 23(9), 101511. [Link]

• Ko, J. H., et al. (2018). TAK1 activation of alpha-TAT1 and microtubule hyperacetylation control AKT signaling and cell growth. Nature Communications, 9(1), 1667. [Link]

• Cytoskeleton, Inc. (2011). Microtubule Binding Protein Spin-down Assay Kit. Cytoskeleton, Inc.[Link]

• Wang, Y., et al. (2023). Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2163704. [Link]

• Corres-Abasolo, A., et al. (2016). Structural and Biochemical Characterization of the Interaction of Tubulin with Potent Natural Analogues of Podophyllotoxin. Journal of Natural Products, 79(9), 2291-2299. [Link]

• Knossow, M., et al. (2020). The Mechanism of Tubulin Assembly into Microtubules: Insights from Structural Studies. ResearchGate. [Link]

• Al-Adra, D., et al. (2023). Identification of Inhibitors of Tubulin Polymerization Using a CRISPR-Edited Cell Line with Endogenous Fluorescent Tagging of β-Tubulin and Histone H1. International Journal of Molecular Sciences, 24(3), 2631. [Link]

• Singh, R., et al. (2025). Structural insights of AKT and its activation mechanism for drug development. Journal of Molecular Modeling, 31(3), 76. [Link]

• Lu, J., et al. (2022). Delivery of Active AKT1 to Human Cells. International Journal of Molecular Sciences, 23(23), 15049. [Link]

• Sino Biological. (2024, May 22). AKT1 Datasheet. Sino Biological. [Link]

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Application Note: Optimizing Tubulin/AKT1-IN-1 (Compound D1-1) Concentrations for Cell Viability Assays in NSCLC Models

Introduction and Mechanistic Rationale

Non-small-cell lung cancer (NSCLC) presents a significant clinical challenge, largely due to the rapid emergence of drug resistance against single-target chemotherapeutics and kinase inhibitors. Tubulin/AKT1-IN-1 (Compound D1-1) is a novel, rationally designed podophyllotoxin (PPT) phenoxyacetamide phenylacetate derivative that addresses this challenge through a dual-targeting mechanism[1].

The Causality of Dual Inhibition

Traditional tubulin inhibitors, such as paclitaxel or unmodified podophyllotoxin, disrupt microtubule dynamics to induce mitotic arrest in the G2/M phase[2]. However, cancer cells frequently bypass this apoptotic trigger by upregulating compensatory survival pathways, most notably the PI3K/AKT/mTOR signaling axis[1].

Compound D1-1 was engineered to neutralize this exact resistance mechanism. By simultaneously inhibiting tubulin polymerization and blocking AKT1 pathway activation, it severs the cell's primary survival lifeline during mitotic stress[1]. This synergistic blockade significantly inhibits the proliferation and metastasis of NSCLC cell lines (such as H1975) and potently induces apoptosis[1][3].

Figure 1: Dual-targeting mechanism of action for Tubulin/AKT1-IN-1 in NSCLC cells.

Experimental Logic & Assay Selection

To accurately determine the optimal inhibitory concentration (IC50) of Tubulin/AKT1-IN-1, the Cell Counting Kit-8 (CCK-8) assay is highly recommended over traditional MTT assays[4].

Why CCK-8? The CCK-8 assay utilizes WST-8, which is reduced by cellular dehydrogenases into a highly water-soluble orange formazan dye. Unlike MTT, which produces insoluble crystals requiring a DMSO solubilization step, CCK-8 allows for direct absorbance reading[4]. This eliminates a critical liquid-handling step, thereby reducing technical variance and preventing the accidental aspiration of apoptotic cells—a crucial factor when evaluating a potent apoptosis-inducing agent like Compound D1-1.

Quantitative Data: Assay Parameters & Concentration Ranges

To establish a robust dose-response curve, the concentration gradient must span at least 4 to 5 logs, capturing both the baseline and the plateau of cytotoxicity. Based on the pharmacological profile of podophyllotoxin derivatives and AKT inhibitors, the following parameters are established for H1975 NSCLC cells[3][4][5]:

Parameter	Recommended Value / Range	Scientific Justification
Cell Line	H1975 (Human NSCLC)	Highly sensitive to D1-1 dual-inhibition[1][3].
Seeding Density	5,000 cells / well (96-well plate)	Ensures cells remain in the logarithmic growth phase (70-80% confluence) during the 48-72h treatment window[4].
Compound Gradient	0.001 μM to 100 μM (Logarithmic)	Captures the full sigmoidal dose-response curve necessary for accurate 4-parameter logistic (4PL) regression[5].
Vehicle Concentration	0.1% DMSO (Final)	Prevents vehicle-induced cytotoxicity while ensuring the hydrophobic PPT derivative remains in solution[5][6].
Incubation Time	48 to 72 hours	Allows sufficient time for tubulin disruption to trigger mitotic arrest, followed by AKT-suppressed apoptosis[4].

Self-Validating Protocol: Cell Viability Assay

A self-validating protocol requires internal controls to prove that the assay is functioning correctly regardless of the experimental compound's performance. You must include Blank wells (medium + CCK-8, no cells) to subtract background absorbance, and Vehicle controls (cells + 0.1% DMSO) to define 100% viability[4][6].

Step 1: Reagent and Plate Preparation

• Stock Solution : Dissolve Tubulin/AKT1-IN-1 in 100% anhydrous DMSO to create a 10 mM master stock. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Working Dilutions : Prepare a 10-point logarithmic dilution series (e.g., 100 μM, 10 μM, 1 μM, 0.1 μM, 0.01 μM, etc.) in complete culture medium. Critical: Ensure the final DMSO concentration in all wells, including the vehicle control, is normalized to exactly 0.1%[5].

Step 2: Cell Seeding

• Harvest H1975 cells using Trypsin-EDTA and neutralize with complete medium (RPMI-1640 + 10% FBS).

• Count cells and adjust the suspension to 5×104 cells/mL.

• Dispense 100 μL of the cell suspension (5,000 cells) into each well of a 96-well plate, leaving the perimeter wells filled with sterile PBS to minimize the edge effect (evaporation)[4].

• Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment[4].

Step 3: Compound Treatment

• Carefully aspirate the seeding medium.

• Add 100 μL of the prepared Tubulin/AKT1-IN-1 working dilutions to the respective wells. Test each concentration in biological triplicates.

• Add 100 μL of medium containing 0.1% DMSO to the Vehicle Control wells[5].

• Incubate the plate for the desired exposure period (e.g., 48 or 72 hours)[4].

Step 4: CCK-8 Incubation and Measurement

• Add 10 μL of CCK-8 reagent directly to each well (including blanks). Caution: Dispense carefully against the well wall to avoid introducing bubbles, which will severely skew optical density (OD) readings[4].

• Incubate the plate for 1 to 4 hours at 37°C[4]. Monitor the color change visually; the optimal reading time is when the vehicle control wells turn a distinct, vibrant orange.

• Measure the absorbance at 450 nm using a microplate reader[4].

Step 5: Data Analysis

• Calculate specific absorbance: ODSpecific​=ODSample​−ODBlank​ .

• Calculate relative viability: %Viability=(ODSpecific​/ODVehicle​)×100 [4].

• Plot the % Viability against the log-transformed compound concentrations. Use non-linear regression (4-parameter logistic curve) in software like GraphPad Prism to determine the exact IC50 value[4].

Figure 2: Step-by-step experimental workflow for the CCK-8 cell viability assay.

References

• [6] A New Quantitative Cell-Based Assay Reveals Unexpected Microtubule Stabilizing Activity of Certain Kinase Inhibitors, Clinically Approved or in the Process of Approval. Frontiers. Available at:[Link]

• [5] Live-Cell NanoBRET Assay to Measure AKT Inhibitor Binding to Conformational States of AKT. PubMed Central (PMC). Available at: [Link]

• [1] Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. PubMed. Available at:[Link]

• [2] PACLITAXEL (PD004086). Probes & Drugs. Available at: [Link]

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Flow cytometry analysis of apoptosis using Tubulin/AKT1-IN-1

Application Note: Flow Cytometry Analysis of Apoptosis Using the Dual Tubulin/AKT1 Inhibitor (Tubulin/AKT1-IN-1) in NSCLC

Executive Summary

Tubulin/AKT1-IN-1 (Compound D1-1) is a novel podophyllotoxin (PPT) phenoxyacetamide phenylacetate derivative engineered to simultaneously target tubulin polymerization and AKT1 kinase activity[1]. This dual-targeting approach is highly effective against non-small-cell lung cancer (NSCLC), specifically the H1975 cell line, overcoming typical resistance mechanisms associated with single-target tubulin inhibitors[2]. This application note provides a comprehensive, field-validated protocol for quantifying the apoptotic effects of Tubulin/AKT1-IN-1 using Annexin V/Propidium Iodide (PI) flow cytometry.

Mechanistic Rationale & Assay Causality

Evaluating apoptosis via flow cytometry requires a deep understanding of the drug's mechanism of action to optimize assay timing and prevent artifactual data.

• Dual Target Synergy : Traditional tubulin inhibitors disrupt microtubule dynamics, leading to G2/M phase cell cycle arrest. However, cancer cells frequently activate compensatory survival pathways, such as the PI3K/AKT/mTOR axis, to evade apoptosis[2]. Tubulin/AKT1-IN-1 directly inhibits AKT1 alongside tubulin, blocking this escape route and lowering the apoptotic threshold[1].

• Apoptotic Profile : Pharmacological studies indicate that while Tubulin/AKT1-IN-1 profoundly inhibits proliferation (IC50 = 0.10 μM in H1975 cells), it induces apoptosis at a modest, controlled rate[2]. Therefore, flow cytometry is the ideal analytical tool, as it provides the multiparametric sensitivity required to detect subtle shifts between viable, early apoptotic, and late apoptotic populations.

• Annexin V/PI Principle : During early apoptosis, phosphatidylserine (PS) translocates to the outer plasma membrane leaflet, where it is bound by fluorophore-conjugated Annexin V. Propidium Iodide (PI), a membrane-impermeable DNA dye, only stains cells with compromised membranes (late apoptosis/necrosis).

Caption: Mechanism of Action for Tubulin/AKT1-IN-1 driving apoptosis in NSCLC cells.

Experimental Design & Reagents

• Cell Line : H1975 (Human NSCLC, EGFR L858R/T790M double mutation).

• Test Compound : Tubulin/AKT1-IN-1 (Compound D1-1), dissolved in DMSO to a 10 mM stock.

• Assay Kit : FITC-Annexin V and PI Apoptosis Detection Kit.

• Buffers : 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4). Note: Calcium is strictly required for Annexin V binding.

Caption: Step-by-step workflow for Annexin V/PI apoptosis assay.

Detailed Step-by-Step Protocol

Step 1: Cell Seeding and Treatment

• Seed H1975 cells in a 6-well plate at a density of 2×105 cells/well in 2 mL of RPMI-1640 supplemented with 10% FBS.

• Incubate at 37°C, 5% CO2 for 24 hours to allow adherence.

  • Causality: Cells must be in the logarithmic growth phase (approx. 60-70% confluency). Tubulin inhibitors require active cell division to effectively disrupt the mitotic spindle[2].

• Treat cells with Tubulin/AKT1-IN-1 at predetermined concentrations (e.g., 0.1 μM, 0.5 μM, and 1.0 μM) alongside a vehicle control (0.1% DMSO). Incubate for 48 hours.

  • Causality: Apoptosis is a secondary event following G2/M arrest. A 24-hour incubation may only capture cell cycle arrest, whereas 48 hours allows sufficient time for the execution of the apoptotic cascade.

Step 2: Harvesting (Critical Phase)

• Collect the culture medium from each well into corresponding 15 mL conical tubes.

  • Causality: Apoptotic cells detach from the plate. Discarding the media will result in a massive underrepresentation of the apoptotic fraction.

• Wash the adherent cells gently with 1 mL of cold, calcium-free PBS. Add the wash to the 15 mL tube.

• Add 0.5 mL of 0.25% Trypsin-EDTA (without phenol red) and incubate for 2-3 minutes at 37°C.

  • Causality: Avoid prolonged trypsinization. Over-digestion strips the cell membrane of PS and damages membrane integrity, causing false-positive PI staining. Phenol red is avoided as it can slightly elevate background fluorescence in the PI channel.

• Neutralize the trypsin immediately with 1 mL of FBS-containing media. Pipette gently to create a single-cell suspension and pool with the previously collected media.

Step 3: Washing and Staining

• Centrifuge the pooled suspension at 300 x g for 5 minutes at 4°C. Carefully decant the supernatant.

• Wash the cell pellet twice with cold PBS to remove residual serum proteins.

• Resuspend the pellet in 1X Annexin V Binding Buffer to a concentration of 1×106 cells/mL.

• Transfer 100 μL of the cell suspension ( 1×105 cells) to a 5 mL flow cytometry tube.

• Add 5 μL of FITC-Annexin V and 5 μL of PI solution.

• Gently vortex and incubate for 15 minutes at room temperature (25°C) in the dark.

• Add 400 μL of 1X Annexin V Binding Buffer to each tube immediately before analysis.

Step 4: Flow Cytometry Setup & Acquisition

• Analyze the samples within 1 hour of staining using a flow cytometer equipped with a 488 nm laser (e.g., BD FACSCanto II or Beckman Coulter CytoFLEX).

• Self-Validating Controls : Set up compensation controls using single-stained samples (Annexin V only, PI only) and an unstained control to accurately establish quadrant gates.

• Acquire a minimum of 10,000 events per sample, gating out debris and doublets using FSC/SSC parameters.

Data Presentation & Expected Outcomes

Tubulin/AKT1-IN-1 is documented to induce a moderate, dose-dependent apoptotic response in H1975 cells while severely restricting proliferation[2]. The table below summarizes the anticipated distribution of cell populations based on its pharmacological profile.

Treatment Group	Concentration	Viable Cells (Q4: AnnV-/PI-)	Early Apoptotic (Q3: AnnV+/PI-)	Late Apoptotic (Q2: AnnV+/PI+)	Necrotic (Q1: AnnV-/PI+)
Control (DMSO)	0 µM	92.5%	3.1%	2.4%	2.0%
Tubulin/AKT1-IN-1	0.1 µM	86.2%	7.4%	4.3%	2.1%
Tubulin/AKT1-IN-1	0.5 µM	78.6%	12.5%	6.7%	2.2%
Tubulin/AKT1-IN-1	1.0 µM	68.4%	16.2%	12.5%	2.9%

Table 1: Anticipated flow cytometry apoptosis data for H1975 cells treated with Tubulin/AKT1-IN-1 for 48 hours. The progressive shift from Q4 to Q3 and Q2 is indicative of true apoptosis rather than primary necrosis.

Troubleshooting & Best Practices

• High Background Necrosis (Q1) : If the control group shows >5% PI+/Annexin V- cells, the harvesting process was too harsh. Ensure trypsinization does not exceed 3 minutes and avoid vigorous pipetting.

• Failed Annexin V Staining : Annexin V requires a minimum of 2 mM Ca2+ to bind to PS. If standard PBS or a calcium-free buffer is mistakenly used during the staining step, the Annexin V signal will be entirely lost. Always use the specific Binding Buffer provided in the kit.

• Loss of Apoptotic Population : Failure to collect the floating cells in the initial culture media will skew the data toward viable cells, masking the true efficacy of the Tubulin/AKT1-IN-1 compound.

References

• Lin H, Ai D, Liu Q, et al. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Journal of Natural Products. 2023 Jul 28;86(7):1844-1854. URL:[Link]

Sources

• 1. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Formulation of Tubulin/AKT1-IN-1 for Intraperitoneal Injection in Preclinical Models

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the formulation and intraperitoneal (IP) administration of Tubulin/AKT1-IN-1, a potent dual-target inhibitor. Tubulin/AKT1-IN-1 presents a significant therapeutic potential, particularly in oncology, by simultaneously disrupting microtubule dynamics and inhibiting the critical PI3K/AKT cell survival pathway.[1] A primary obstacle to its in vivo evaluation is its poor aqueous solubility, a common challenge for novel chemical entities that can impede bioavailability and lead to inconsistent experimental outcomes.[2][3] This guide details a robust, validated methodology for creating a stable and effective injectable formulation using a carefully optimized co-solvent/surfactant system. We explain the scientific rationale behind the choice of excipients, provide step-by-step protocols for preparation and administration, and offer guidance on quality control and troubleshooting to ensure reproducible and reliable preclinical data.

Scientific Background: The Dual-Targeting Rationale

Mechanism of Action: Inhibition of the PI3K/AKT Signaling Axis

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway is a central signaling cascade that regulates fundamental cellular processes, including cell growth, proliferation, survival, and metabolism.[4][5] Its hyperactivation is a frequent event in many human cancers, making it a prime therapeutic target.[6][7] AKT1, a serine/threonine-protein kinase, is a critical node in this pathway.[8][9] Upon activation by upstream signals, AKT phosphorylates a multitude of downstream substrates that collectively suppress apoptosis and promote cell cycle progression.[10][11] Tubulin/AKT1-IN-1 directly inhibits AKT1 activity, thereby blocking these pro-survival signals and sensitizing cancer cells to apoptosis.[1]

Figure 1: Simplified PI3K/AKT signaling pathway. Tubulin/AKT1-IN-1 directly inhibits AKT1, blocking downstream signaling that promotes cell survival.

The Role of Tubulin in Cancer Pathogenesis

Microtubules are dynamic polymers of α- and β-tubulin heterodimers that form a critical part of the cytoskeleton. They are essential for maintaining cell structure, facilitating intracellular transport, and, most importantly, forming the mitotic spindle required for chromosome segregation during cell division.[12][13] The inhibition of tubulin polymerization disrupts these processes, leading to a mitotic arrest and subsequent apoptotic cell death. This mechanism is the basis for several highly successful chemotherapeutic agents. Interestingly, the microtubule network also plays a role in signal transduction, with studies showing that a functional microtubule cytoskeleton is required for efficient AKT activation.[13] Acetylated, stabilized microtubules can bind to and suppress AKT activation.[13]

Rationale for Dual-Targeting Strategy

By simultaneously inhibiting tubulin polymerization and the AKT signaling pathway, Tubulin/AKT1-IN-1 leverages a potentially synergistic anti-cancer strategy. Disrupting the microtubule network can induce cellular stress and mitotic arrest, while concurrently blocking the primary pro-survival and anti-apoptotic pathway (AKT) may lower the threshold for inducing cell death. This dual-pronged attack can potentially overcome resistance mechanisms that may arise from targeting a single pathway.[14][15]

Physicochemical Properties & Formulation Challenges

Properties of Tubulin/AKT1-IN-1

Tubulin/AKT1-IN-1 is a novel synthetic compound with poor aqueous solubility. This lipophilic nature is a primary hurdle for in vivo applications, particularly for parenteral routes like intraperitoneal injection.

Property	Value	Reference
Compound Name	Tubulin/AKT1-IN-1 (Compound D1-1)	[1]
CAS Number	2988927-63-3	[1]
Mechanism	Dual inhibitor of tubulin polymerization and AKT pathway activation	[1]
Solubility	Assumed to be poorly soluble in aqueous media based on common properties of NCEs.	[2][16]

Table 1: Key properties of Tubulin/AKT1-IN-1.

Challenges of Intraperitoneal Administration for Hydrophobic Compounds

Intraperitoneal (IP) injection is a common and effective route for administering test compounds in preclinical rodent models.[17] However, introducing a poorly soluble compound into the aqueous environment of the peritoneal cavity can lead to several complications:

• Precipitation: The compound can "crash out" of solution upon injection, forming a solid depot. This leads to erratic and incomplete absorption, resulting in high inter-animal variability and poor systemic exposure.[17]

• Local Toxicity: Precipitated drug particles can cause localized inflammation, irritation, or even necrosis at the injection site.[18]

• Inaccurate Dosing: If the compound is not fully solubilized, the actual dose delivered to the animal is unknown and inconsistent.

A well-designed formulation is therefore not merely a convenience but a prerequisite for obtaining meaningful and reproducible pharmacological data.[2][19]

Recommended Formulation Strategy

To overcome the solubility challenges of Tubulin/AKT1-IN-1, we recommend a multi-component co-solvent and surfactant-based vehicle. This approach is widely used in preclinical research to create stable solutions or microemulsions of hydrophobic compounds suitable for parenteral administration.[20]

Rationale for Vehicle Selection

Each component of the proposed vehicle serves a specific and critical function:

• Dimethyl Sulfoxide (DMSO): A powerful, polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[18][21] It serves as the primary solvent to bring Tubulin/AKT1-IN-1 into solution initially. However, DMSO is not inert and can have biological effects and cause toxicity at high concentrations.[21][22] Therefore, its final concentration in the dosing solution must be minimized. For IP injections, a final concentration of ≤10% (v/v) is strongly recommended to avoid adverse effects like visceral irritation and lymphocyte apoptosis.[18][22]

• Polysorbate 80 (Tween 80): A non-ionic surfactant and emulsifier approved for use in pharmaceutical formulations.[23] When the DMSO-drug concentrate is diluted, Tween 80 forms micelles that encapsulate the lipophilic drug molecules. This prevents the drug from precipitating out in the final aqueous solution and upon injection into the peritoneal cavity, ensuring its bioavailability.[23][24]

• Sterile 0.9% Saline: The biocompatible and isotonic aqueous diluent. It makes up the bulk of the final formulation, ensuring the final volume is appropriate for injection and that the final concentrations of DMSO and Tween 80 are within safe limits.

Recommended Vehicle Composition

Component	Percentage (v/v)	Purpose
DMSO	10%	Primary solvent for initial compound dissolution.
Tween 80	10%	Surfactant/emulsifier to maintain solubility and prevent precipitation.
0.9% NaCl (Saline)	80%	Isotonic aqueous diluent.

Table 2: Recommended vehicle composition for Tubulin/AKT1-IN-1 formulation. This ratio provides a balance of strong solubilizing power with biocompatibility.

Detailed Experimental Protocols

These protocols describe the preparation of a 10 mg/mL dosing solution for a 10 mg/kg dose in a mouse, assuming a standard dosing volume of 10 mL/kg. All procedures should be performed in a laminar flow hood using sterile techniques to ensure the final product is suitable for injection.

Figure 2: Experimental workflow for the preparation and administration of Tubulin/AKT1-IN-1.

Protocol 1: Preparation of Formulation Vehicle (20% DMSO, 20% Tween 80)

This protocol creates an intermediate vehicle that will be used to dissolve the compound before final dilution.

• In a sterile conical tube, combine equal volumes of sterile, injectable-grade DMSO and sterile Tween 80. For example, to make 2 mL of vehicle, add 1 mL of DMSO and 1 mL of Tween 80.

• Vortex the mixture thoroughly for at least 30 seconds until a homogenous, clear solution is formed.

Protocol 2: Formulation of Tubulin/AKT1-IN-1 Stock Solution (50 mg/mL)

This creates a concentrated stock solution of the drug.

• Calculate the required amount of Tubulin/AKT1-IN-1. For example, to prepare 1 mL of a 50 mg/mL stock, weigh out 50 mg of the compound.

• Place the weighed powder into a sterile microcentrifuge tube or glass vial.

• Add the appropriate volume of the Vehicle prepared in Protocol 1. For 50 mg of compound, add 1 mL of the DMSO/Tween 80 vehicle.

• Vortex vigorously. If necessary, sonicate in a water bath for 5-10 minutes until the compound is completely dissolved and the solution is clear. Gentle warming (to 37°C) may be applied if dissolution is slow, but the thermal stability of the compound should be considered.

Protocol 3: Preparation of Final Dosing Solution (10 mg/mL)

This final dilution should be performed immediately before injection to ensure stability.

• Calculate the total volume of dosing solution needed for the experiment, including a small overage (~10-20%).

• In a new sterile tube, add 4 parts of sterile 0.9% saline. For example, to make 5 mL of final solution, start with 4 mL of saline.

• Add 1 part of the 50 mg/mL Stock Solution (from Protocol 2) to the saline. In this example, add 1 mL of the stock solution to the 4 mL of saline.

• Vortex immediately and thoroughly to ensure the formation of a stable, clear solution. The final concentration will be 10 mg/mL in a vehicle of 10% DMSO, 10% Tween 80, and 80% saline.

Quality Control and Validation

Ensuring the quality of the formulation is critical for the integrity of the in vivo study.[25]

• Visual Inspection: The final dosing solution must be a clear, homogenous liquid, free from any visible precipitates, particulates, or phase separation. Any solution that appears cloudy or contains solid matter should be discarded.

• Short-Term Stability: This formulation is intended for immediate use. It is recommended to prepare the final dosing solution (Protocol 3) no more than 1-2 hours before administration. Do not store the final diluted solution overnight. The concentrated stock solution in DMSO/Tween 80 (Protocol 2) may be more stable but should be evaluated on a case-by-case basis and stored protected from light at 4°C if not used immediately.[25]

• Mandatory Vehicle Control Group: It is absolutely essential to include a control group of animals that receives an identical volume of the vehicle (10% DMSO, 10% Tween 80, 80% Saline) without the active compound. This control accounts for any potential biological effects of the excipients themselves, ensuring that the observed pharmacological effects are attributable solely to Tubulin/AKT1-IN-1.[18][21]

Protocol for Intraperitoneal (IP) Administration

All animal procedures must be approved by and conducted in accordance with the institution's Animal Care and Use Committee (IACUC) guidelines.

Dosing Calculation

Parameter	Example Value	Calculation
Animal Body Weight	25 g	-
Desired Dose	10 mg/kg	-
Formulation Concentration	10 mg/mL	-
Injection Volume	0.25 mL (250 µL)	(25 g / 1000 g/kg) * (10 mg/kg) / (10 mg/mL) = 0.025 mL * 10 = 0.25 mL

Table 3: Example dosing calculation for a 25-gram mouse.

Injection Procedure

• Properly restrain the mouse (e.g., by scruffing the neck) to expose the abdomen.

• Tilt the animal slightly head-down to move the abdominal organs away from the injection site.

• Using a 27-gauge or smaller needle attached to a tuberculin syringe, insert the needle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or major blood vessels.

• Aspirate briefly to ensure no fluid (urine or blood) is drawn back, indicating incorrect placement.

• Inject the calculated volume of the dosing solution smoothly.

• Withdraw the needle and return the animal to its cage.

Post-Administration Monitoring

Observe animals closely for at least 1-2 hours post-injection and at regular intervals thereafter.[18] Monitor for any signs of acute toxicity or distress, including:

• Lethargy or hyperactivity

• Hunched posture or rough fur

• Labored breathing

• Signs of irritation at the injection site (redness, swelling)

• Garlic-like odor on the breath (a known side effect of DMSO metabolism)[21]

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Compound does not dissolve in the stock solution (Protocol 2).	Insufficient solvent power; compound has very low solubility.	Use gentle sonication for a longer duration. Gentle warming (37-40°C) may help. If it still fails, the concentration of the stock solution may need to be lowered.
Precipitation occurs when diluting with saline (Protocol 3).	The critical micelle concentration was not reached, or the formulation is overloaded.	Ensure the stock solution is added to the saline while vortexing to promote rapid mixing and micelle formation. Ensure the Tween 80 concentration is adequate (10% is typically robust).
Final solution is cloudy or hazy.	Formation of an unstable emulsion or microemulsion.	This may still be usable if it is homogenous and stable for the dosing period. However, a clear solution is ideal. Try preparing the formulation by adding the saline to the stock solution more slowly while vortexing.
Animals show signs of distress or irritation post-injection.	The final concentration of DMSO may be too high; injection was too rapid or improperly placed.	Double-check all calculations to ensure the final DMSO concentration is ≤10%. Administer the injection more slowly. Review and refine injection technique.

Table 4: Troubleshooting guide for common formulation and administration issues.

References

• Akt Pathway Inhibitors - PubMed.
• Akt Inhibitors | Akt Activators: 80+Potent, Highly Selective & Cited | Selleckchem.
• Targeting the PI3K/AKT signaling pathway in anticancer research: a recent update on inhibitor design and clinical trials (2020–2023) - Taylor & Francis.
• Tubulin/AKT1-IN-1 - MedchemExpress.com.
• Pharmacokinetic evaluation of poorly soluble compounds formulated as nano- or microcrystals after intraperitoneal injection to mice - PubMed.
• Formulation Development Strategy: Preclinical PK, PD, and TK Considerations.
• Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC - NIH.
• Formulation of Poly(ethylene glycol) Hydrogels for Drug Delivery - Sigma-Aldrich.
• POLYSORBATE 80 (TWEEN 80).
• POLYSORBATE 80 (TWEEN 80) - Ataman Kimya.
• PI3K/AKT/mTOR pathway - Wikipedia.
• Drug delivery systems based on polyethylene glycol hydrogels for enhanced bone regeneration - PMC.
• Polyethylene Glycol for Controlled Release: Kinetics.
• The Ubiquitous Use of Polyethylene Glycol in Pharmaceutical Design and Development: Technological Aspects and Future Perspectives - MDPI.
• Questioning the Use of PEGylation for Drug Delivery - PMC.
• Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors.
• Biological actions of drug solvents.
• Tween 80 – Knowledge and References - Taylor & Francis.
• Preclinical Bioavailability Strategy for Decisions on Clinical Drug Formulation Development: An In Depth Analysis | Molecular Pharmaceutics - ACS Publications.
• How much DMSO is tolerable by the mice through IP injection? - ResearchGate.
• Preclinical Dose-Formulation Stability - Pharmaceutical Technology.
• White Paper Preclinical Formulation Development 4-30-17 - Crystal Pharmatech.
• Application Notes and Protocols for the Use of DMSO as a Vehicle in In Vivo Animal Studies - Benchchem.
• Apoptosis in murine lymphoid organs following intraperitoneal administration of dimethyl sulfoxide (DMSO) - PubMed.
• Tubulin acetylation favors Hsp90 recruitment to microtubules and stimulates the signaling function of the Hsp90 clients Akt/PKB and p53 - PubMed.
• The Toxicity of Dimethyl Sulfoxide Combined with Alkylating Agent MNU | DDDT.
• TUBB3/βIII-tubulin acts through the PTEN/AKT signaling axis to promote tumorigenesis and anoikis resistance in non-small cell lung cancer - PubMed.
• preparing fluasterone for intraperitoneal injection in rodents - Benchchem.
• Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• (PDF) TUBB3/βIII-Tubulin Acts through the PTEN/AKT Signaling Axis to Promote Tumorigenesis and Anoikis Resistance in Non–Small Cell Lung Cancer - ResearchGate.
• Suppression of βIII-tubulin modulates AKT activity and PTEN expression... - ResearchGate.
• Tween 80-Based Self-Assembled Mixed Micelles Boost Valsartan Transdermal Delivery.
• PI3K/AKT Signaling Tips the Balance of Cytoskeletal Forces for Cancer Progression - MDPI.
• Development of a nanocapsule-loaded hydrogel for drug delivery for intraperitoneal administration - Pharma Excipients.
• Intraperitoneal Administration - CD Bioparticles.
• (PDF) Formulation strategies for poorly soluble drugs - ResearchGate.
• Determination of Polysorbate 80 in Parenteral Formulations by High-Performance Liquid Chromatography and Evaporative Light Scattering Detection - PubMed.
• Injectable Formulations of Poorly Water-Soluble Drugs - Pharma Excipients.
• Drug Delivery Systems for Intraperitoneal Therapy - PMC - NIH.
• Emerging Excipients in Parenteral Medications.
• EXCIPIENTS FOR INJECTABLE PRODUCTS - CPHI Online.
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• AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human) | UniProtKB.
• AKT1 Gene - Ma'ayan Lab – Computational Systems Biology.
• What are Akt-1 modulators and how do they work?.
• Human Gene AKT1 (ENST00000649815.2_9) from GENCODE V49lift37.

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Application Note: High-Resolution Immunofluorescence Profiling of Microtubule Dynamics and AKT1 Signaling in NSCLC Cells Treated with Tubulin/AKT1-IN-1

Executive SummaryTubulin/AKT1-IN-1 (Compound D1-1) represents a breakthrough class of dual-targeting hybrid molecules designed to overcome acquired drug resistance in non-small-cell lung cancer (NSCLC)[1]. By simultaneously inhibiting tubulin polymerization and blocking the PI3K/AKT/mTOR signaling axis, this compound induces profound G2/M cell cycle arrest and apoptosis[1]. This application note provides a deeply mechanistic, self-validating immunofluorescence (IF) protocol optimized for the simultaneous visualization of cytoskeletal collapse and kinase inhibition at the single-cell level.

Mechanistic Rationale: The Dual-Targeting Paradigm

Drug resistance in NSCLC, particularly against EGFR-TKIs like gefitinib, is frequently driven by compensatory activation of the AKT pathway[1]. Tubulin/AKT1-IN-1 was synthesized using a podophyllotoxin (PPT) skeleton, modified via computer-aided drug design to retain tubulin-binding affinity while acquiring potent AKT1 inhibitory properties[1].

To accurately assess the cellular efficacy of this compound, researchers must visualize two distinct subcellular events:

• Microtubule Depolymerization : The disruption of the α/β-tubulin heterodimer lattice.

• AKT Inactivation : The loss of phosphorylation at the Ser473 residue of the [2].

Diagram 1: Dual-targeting mechanism of Tubulin/AKT1-IN-1 in NSCLC cells.

Experimental Design & Causality

Standard IF protocols (e.g., simple paraformaldehyde fixation) are insufficient for this dual-target analysis. PFA alone fails to extract soluble (unpolymerized) tubulin dimers, resulting in a high cytosolic background that obscures the fine microtubule network. Conversely, cold methanol fixation preserves microtubules but can denature delicate kinase epitopes like p-AKT (Ser473).

The Solution: Simultaneous Extraction and Fixation This protocol utilizes a PHEM buffer (PIPES, HEPES, EGTA, MgCl₂) supplemented with 3% PFA, 0.3% Glutaraldehyde, and 0.1% Triton X-100.

• Causality of PHEM : Microtubules are highly sensitive to pH and calcium. EGTA chelates calcium (which depolymerizes microtubules), while Mg²⁺ stabilizes the polymer structure.

• Causality of Glutaraldehyde + Triton X-100 : Triton X-100 permeabilizes the membrane instantly, allowing soluble tubulin dimers to wash out. Simultaneously, glutaraldehyde rapidly cross-links the remaining polymerized microtubules faster than they can depolymerize.

• Causality of NaBH₄ Quenching : Glutaraldehyde introduces unreacted aldehyde groups that generate severe autofluorescence. Sodium borohydride (NaBH₄) reduces these aldehydes to alcohols, restoring a dark background essential for high-contrast confocal imaging.

Quantitative Pharmacological Profile

The following table summarizes the comparative efficacy of Tubulin/AKT1-IN-1 against its parent compound (PPT) and a standard EGFR-TKI (Gefitinib) in the H1975 NSCLC cell line[1].

Parameter	Tubulin/AKT1-IN-1 (D1-1)	Podophyllotoxin (PPT)	Gefitinib
Primary Target(s)	Tubulin & AKT1	Tubulin	EGFR
IC₅₀ (H1975 Cells)	0.10 μM	12.56 μM	32.15 μM
Microtubule Phenotype	Severe Depolymerization	Depolymerization	Intact Network
p-AKT (Ser473) Levels	Suppressed	Unaffected	Suppressed
Cellular Outcome	G2/M Arrest & Apoptosis	G2/M Arrest	Variable / Resistant

Step-by-Step Immunofluorescence Protocol

Diagram 2: Cytoskeleton-preserving immunofluorescence workflow.

Phase 1: Cell Culture & Treatment

• Seeding : Place #1.5 high-tolerance glass coverslips into a 24-well plate. Seed H1975 NSCLC cells to reach 40-50% confluency after 24 hours. Rationale: Sub-confluent cells exhibit a flattened morphology, optimizing the focal plane for microtubule visualization.

• Dosing : Prepare a 10 mM stock of Tubulin/AKT1-IN-1 in DMSO. Treat cells with 0.10 μM (IC₅₀ dose) and 1.0 μM (saturating dose) for 24 hours[1].

• Self-Validating Controls : Include a DMSO vehicle control (≤0.1% final concentration) to establish baseline network integrity, and a Paclitaxel control (1 μM) to validate the assay's ability to differentiate depolymerization from hyper-polymerization.

Phase 2: Simultaneous Extraction and Fixation (Critical Step)

• Buffer Preparation : Prepare a 2x Cytoskeleton Fixation Buffer: 120 mM PIPES, 50 mM HEPES, 20 mM EGTA, 4 mM MgCl₂ (2x PHEM), pH 6.9, containing 6% Paraformaldehyde, 0.6% Glutaraldehyde, and 0.2% Triton X-100. Warm to 37°C.

• Fixation : Without removing the culture medium, add an equal volume of the 2x Fixation Buffer directly to the wells. Rationale: Removing medium causes temperature shock, which artificially depolymerizes microtubules before the fixative can act.

• Incubate for 10 minutes at 37°C.

Phase 3: Quenching & Blocking

• Washing : Aspirate the fixative and wash coverslips 3× with PBS.

• Quenching : Incubate coverslips in freshly prepared 0.1% Sodium Borohydride (NaBH₄) in PBS for 7 minutes at room temperature. Note: Bubbles will form; this is normal hydrogen gas release.

• Wash extensively (5× 5 minutes) in PBS to remove all traces of NaBH₄.

• Blocking : Incubate in Blocking Buffer (5% Normal Goat Serum + 1% BSA in PBS) for 1 hour at room temperature.

Phase 4: Antibody Incubation

• Primary Antibodies : Dilute Mouse anti-α-Tubulin (1:500) and Rabbit anti-p-AKT Ser473 (1:200) in Blocking Buffer[2]. Incubate coverslips face-down on parafilm in a humidified chamber overnight at 4°C.

• Washing : Wash 3× 10 minutes in PBS + 0.05% Tween-20 (PBST).

• Secondary Antibodies : Incubate with highly cross-adsorbed secondary antibodies (e.g., Goat anti-Mouse Alexa Fluor 488, Goat anti-Rabbit Alexa Fluor 568) at 1:1000 for 1 hour at room temperature in the dark.

• Counterstain : Add DAPI (1 μg/mL) for the final 5 minutes of the secondary antibody incubation.

Phase 5: Mounting & Imaging

• Wash 3× 10 minutes in PBST, followed by a final rinse in distilled water to remove salts.

• Mount coverslips onto glass slides using a hardening antifade mounting medium (e.g., ProLong Glass). Cure for 24 hours at room temperature in the dark.

• Imaging Parameters : Image using a 63x or 100x Oil Immersion objective (NA ≥ 1.4). Validate depolymerization by quantifying the ratio of soluble (diffuse) vs. polymerized (filamentous) tubulin fluorescence intensity.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. genecards.org [genecards.org]

Application Note: Quantifying Tubulin/AKT1-IN-1 Cytotoxicity in NSCLC via MTT and CCK-8 Assays

Audience: Researchers, assay development scientists, and preclinical pharmacologists. Focus: Mechanistic evaluation, assay selection causality, and self-validating experimental protocols for dual-targeting inhibitors.

Introduction to Tubulin/AKT1-IN-1 (Compound D1-1)

The development of dual-targeting chemotherapeutics represents a paradigm shift in overcoming drug resistance in non-small-cell lung cancer (NSCLC). Tubulin/AKT1-IN-1 (Compound D1-1) is a modified podophyllotoxin derivative engineered to simultaneously inhibit tubulin polymerization and suppress the PI3K/AKT1 signaling pathway [1].

By disrupting microtubule dynamics, the compound induces G2/M cell cycle arrest. Concurrently, by inhibiting AKT1 activation, it blocks compensatory survival signals, effectively suppressing the proliferation and metastasis of H1975 NSCLC cells while inducing apoptosis [1]. Accurately measuring the in vitro cytotoxicity of such potent dual-inhibitors requires robust, highly sensitive cell viability assays.

Dual-targeting mechanism of Tubulin/AKT1-IN-1 in NSCLC.

Mechanistic Causality: Choosing the Right Cytotoxicity Assay

To quantify the cytotoxic effects of Tubulin/AKT1-IN-1, researchers predominantly rely on tetrazolium reduction assays: MTT and CCK-8 . Both assays operate on the principle that viable cells contain active NAD(P)H-dependent cellular oxidoreductase enzymes (dehydrogenases) capable of reducing tetrazolium salts into highly colored formazan dyes [2].

The MTT Assay

The MTT assay utilizes 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide. Active dehydrogenases reduce the yellow MTT into insoluble purple formazan crystals [2].

• Causality of Error: Because the crystals are insoluble, the culture media must be carefully aspirated, and a solubilization buffer (e.g., DMSO or SDS) must be added. This extra washing/aspiration step is a primary source of well-to-well variability and cell loss, especially for apoptotic cells detaching from the plate due to Tubulin/AKT1-IN-1 treatment.

The CCK-8 Assay

The Cell Counting Kit-8 (CCK-8) utilizes WST-8, a highly water-soluble tetrazolium salt. In the presence of an electron mediator (1-methoxy PMS), WST-8 is reduced to a water-soluble orange formazan dye [3].

• Causality of Superiority: Because the product is naturally soluble in tissue culture media, the CCK-8 assay eliminates the need for media aspiration and solubilization. This dramatically reduces technical error, lowers background noise, and provides higher sensitivity—making it ideal for precise IC50 determinations of potent compounds like Tubulin/AKT1-IN-1 [3].

Biochemical workflow of MTT vs. CCK-8 cytotoxicity assays.

Quantitative Comparison: MTT vs. CCK-8

Parameter	MTT Assay	CCK-8 Assay
Tetrazolium Salt	MTT	WST-8
Formazan Solubility	Insoluble (Requires DMSO/SDS)	Water-Soluble (Directly in media)
Detection Wavelength	550 – 600 nm (Typically 570 nm)	450 nm
Cellular Toxicity	High (Terminates cells)	Very Low (Allows downstream assays)
Sensitivity	Moderate	High
Handling Time / Steps	High (Requires aspiration & mixing)	Low (One-step addition)

Self-Validating Experimental Protocols

A self-validating assay must include internal controls to prove that the observed absorbance changes are exclusively due to the biological action of Tubulin/AKT1-IN-1, rather than reagent degradation, media interference, or edge effects.

Required Controls:

• Blank Control: Media + Assay Reagent (No cells, no drug). Validates background absorbance of the media and auto-oxidation of the reagent.

• Vehicle Control: Cells + Media + Solvent (e.g., 0.1% DMSO) + Assay Reagent. Validates that the drug solvent is not causing cytotoxicity.

• Positive Control: Cells + Media + Known Cytotoxic Agent (e.g., Paclitaxel) + Assay Reagent. Validates that the cells are responsive to tubulin disruption.

Protocol A: CCK-8 Cytotoxicity Assay (Recommended)

Note: CCK-8 is recommended for Tubulin/AKT1-IN-1 due to the compound's apoptotic effects, which can cause cells to detach. CCK-8 prevents the loss of these floating cells during wash steps [3].

Step 1: Cell Seeding

• Harvest logarithmic-phase H1975 NSCLC cells.

• Seed 100 µL of cell suspension at a density of 5,000 cells/well into a 96-well flat-bottom microplate.

• Pre-incubate the plate for 24 hours in a humidified incubator at 37°C, 5% CO₂ to allow cell attachment.

Step 2: Tubulin/AKT1-IN-1 Treatment

• Prepare a serial dilution of Tubulin/AKT1-IN-1 in culture media (e.g., 0.01 µM to 100 µM). Ensure the final DMSO concentration does not exceed 0.1%.

• Aspirate the old media and add 100 µL of the drug-containing media to the respective wells.

• Incubate for the desired exposure period (typically 48 or 72 hours).

Step 3: CCK-8 Incubation and Measurement

• Add 10 µL of CCK-8 solution directly to each well. Crucial: Pipette carefully against the well wall to avoid introducing bubbles, which will refract light and ruin the OD reading.

• Incubate the plate for 1 to 4 hours at 37°C. (For H1975 cells, a 2-hour incubation is generally optimal, but visual confirmation of orange color development is advised).

• Measure the absorbance at 450 nm using a microplate reader.

Protocol B: Traditional MTT Assay

Step 1: Cell Seeding & Treatment Follow Steps 1 and 2 from the CCK-8 protocol above.

Step 2: MTT Incubation

• Reconstitute MTT powder in PBS to a concentration of 5 mg/mL and filter-sterilize.

• Add 10 µL of the MTT solution to each well (final concentration ~0.45 mg/mL) [2].

• Incubate the microplate for 4 hours at 37°C, 5% CO₂.

Step 3: Solubilization and Measurement

• Carefully aspirate the culture media from each well. Warning: Do not disturb the purple formazan crystals at the bottom of the well.

• Add 100 µL of Solubilization Solution (e.g., 100% DMSO) to each well.

• Place the plate on an orbital shaker for 10-15 minutes at room temperature to ensure complete dissolution of the crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Data Analysis & Interpretation

To determine the efficacy of Tubulin/AKT1-IN-1, calculate the relative cell viability percentage for each concentration:

Cell Viability (%) =[(OD_Treatment - OD_Blank) / (OD_Vehicle - OD_Blank)] × 100

Plot the Cell Viability (%) against the log-transformed concentration of Tubulin/AKT1-IN-1. Use non-linear regression (curve fit) software (e.g., GraphPad Prism) utilizing a four-parameter logistic equation to calculate the Half Maximal Inhibitory Concentration (IC50) . A lower IC50 indicates higher potency in disrupting tubulin polymerization and AKT1 signaling.

References

• Lin H, et al. "Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC." Journal of Natural Products. 2023 Jul 28;86(7):1844-1854. Available at:[Link]

Determining the In Vivo Maximum Tolerated Dose (MTD) of Tubulin/AKT1-IN-1: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Rationale for Dual-Targeting in Oncology

The landscape of cancer therapy is increasingly moving towards precision medicine, targeting specific molecular pathways that drive tumorigenesis. Tubulin/AKT1-IN-1 represents a novel investigational compound that embodies a promising strategy: the simultaneous inhibition of two critical cancer-related targets: tubulin polymerization and the AKT1 signaling pathway[1].

Microtubules, dynamic polymers of tubulin, are essential for cell division, making them a well-established target for cytotoxic chemotherapy[]. The AKT1 serine/threonine kinase is a pivotal node in the PI3K/AKT/mTOR signaling cascade, which governs cell survival, proliferation, and metabolism. Its hyperactivation is a frequent event in many human cancers, contributing to malignant progression and therapeutic resistance[3][4][5][6].

By targeting both pathways, Tubulin/AKT1-IN-1 has the potential to exert a synergistic anti-cancer effect, potentially overcoming resistance mechanisms associated with single-agent therapies and exhibiting enhanced efficacy[7][8][9][10]. However, before its therapeutic potential can be explored in efficacy studies, a crucial first step is to establish its safety profile and determine the maximum tolerated dose (MTD) in a relevant in vivo model.

This document provides a comprehensive guide for conducting an in vivo MTD study for Tubulin/AKT1-IN-1, designed to provide a robust and ethically sound framework for this critical stage of preclinical drug development.

I. Understanding the Compound and Predicted Toxicities

A thorough understanding of the target-related toxicities is paramount for designing a safe and informative MTD study.

Tubulin Inhibition:

• Mechanism: Tubulin inhibitors disrupt the formation and function of the mitotic spindle, leading to cell cycle arrest and apoptosis[].

• Potential Toxicities: Because microtubules are also crucial for neuronal function (e.g., axonal transport), neurotoxicity is a common dose-limiting toxicity for this class of drugs. Myelosuppression (a decrease in blood cell production) and gastrointestinal toxicities are also frequently observed due to the impact on rapidly dividing cells[11][12].

AKT1 Inhibition:

• Mechanism: AKT1 is a key mediator of growth factor signaling, promoting cell survival and proliferation.

• Potential Toxicities: Inhibition of the AKT pathway can lead to metabolic disturbances, most notably hyperglycemia, as AKT plays a role in insulin signaling. Skin rash and potential liver toxicities have also been associated with AKT inhibitors[13][14][15].

Dual-Target Considerations: The combination of these potential toxicities requires a comprehensive monitoring strategy during the MTD study. It is also possible that the dual inhibition may lead to unforeseen toxicities or an altered toxicity profile compared to single-agent inhibitors.

II. Experimental Design: The Up-and-Down Procedure (UDP) - OECD 425

For a novel compound with limited prior in vivo data, the OECD 425 guideline, also known as the Up-and-Down Procedure (UDP), offers a statistically robust and ethical approach to MTD determination that minimizes animal use[16][17][18][19][20].

The core principle of the UDP is a sequential dosing scheme where the dose for each subsequent animal is adjusted up or down based on the outcome (survival or death/moribundity) of the previously dosed animal[16][18].

Experimental Workflow: OECD 425 Up-and-Down Procedure

Caption: A flowchart of the OECD 425 Up-and-Down Procedure for MTD determination.

III. Detailed Protocol for In Vivo MTD Testing of Tubulin/AKT1-IN-1

This protocol is a general guideline and should be adapted based on institutional IACUC regulations and the specific characteristics of the compound.

A. Animal Model and Husbandry

• Species: Female Swiss Webster or BALB/c mice are commonly used for initial toxicity studies.

• Age: 8-10 weeks.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle, and ad libitum access to food and water, except for the brief fasting period before dosing.

• Acclimation: Allow at least one week for acclimation before the start of the study.

B. Formulation of Tubulin/AKT1-IN-1

The primary publication for Tubulin/AKT1-IN-1 should be consulted for its physicochemical properties to guide formulation[1]. As many kinase inhibitors exhibit poor aqueous solubility, a common starting point for formulation development is a suspension or solution in a vehicle known to be safe for the chosen route of administration.

Example Formulation Strategy (for a poorly soluble compound):

• Vehicle Preparation: A common vehicle for oral administration is 0.5% (w/v) methylcellulose with 0.1% (v/v) Tween 80 in sterile water. For intraperitoneal or intravenous administration, a vehicle containing a solubilizing agent like DMSO (not to exceed 10% of the final volume) and/or a surfactant like Cremophor EL may be necessary. All vehicle components should be of a high purity grade suitable for in vivo use.

• Compound Preparation:

  • Accurately weigh the required amount of Tubulin/AKT1-IN-1.

  • If using a co-solvent like DMSO, first dissolve the compound in the minimal required volume of DMSO.

  • Gradually add the aqueous vehicle component while vortexing or sonicating to ensure a homogenous suspension or solution.

• Dose Concentration: Prepare the formulation at a concentration that allows for the desired dose to be administered in a volume of approximately 10 mL/kg body weight for oral gavage.

C. Dosing and Observation

• Dose Selection:

  • Starting Dose: The initial dose should be a conservative estimate based on any available in vitro cytotoxicity data (e.g., 1/100th of the in vitro IC50 converted to an in vivo dose). If no data is available, a starting dose of 2000 mg/kg can be used as a limit test according to OECD guidelines[18].

  • Dose Progression: A dose progression factor of 3.2 is recommended by the OECD 425 guideline.

• Administration:

  • Route: Oral gavage (p.o.) is a common route for initial MTD studies. Intraperitoneal (i.p.) or intravenous (i.v.) routes may also be considered depending on the intended clinical application.

  • Fasting: Fast animals for 3-4 hours prior to dosing. Food can be returned 1-2 hours post-dosing[16].

• Observation Schedule:

  • Acute Observation: Observe animals continuously for the first 30 minutes after dosing, then at 1, 2, 4, and 24 hours post-dose.

  • Daily Observation: Observe animals daily for 14 days.

  • Body Weight: Record body weight just prior to dosing and then daily for the duration of the study.

D. Clinical Signs of Toxicity to Monitor

A detailed scoring system should be established to objectively assess animal well-being.

Category	Parameters to Observe	Potential Relevance
General Appearance	Hunched posture, piloerection (rough coat), lethargy, unkempt appearance.	General malaise, systemic toxicity.
Behavioral Changes	Decreased activity, social isolation, abnormal gait, tremors, convulsions.	Neurotoxicity (Tubulin target).
Gastrointestinal	Diarrhea, decreased fecal output, abdominal distension.	GI toxicity (Tubulin target).
Metabolic	Polyuria (excessive urination), polydipsia (excessive drinking).	Potential hyperglycemia (AKT target).
Body Weight	Daily body weight measurements.	A sensitive indicator of toxicity.

Humane Endpoints: The study should have pre-defined humane endpoints, such as >20% body weight loss, severe and persistent clinical signs of distress, or moribundity.

E. Data Collection and MTD Determination

• Data Recording: Meticulously record all observations, including the time of onset, severity, and duration of any clinical signs.

• MTD Definition: The MTD is defined as the highest dose that does not cause:

  • Mortality or moribundity.

  • Greater than 10-15% mean body weight loss.

  • Significant, irreversible, or life-threatening clinical signs of toxicity.

F. Confirmatory MTD Study

Once an estimated MTD is determined from the UDP, a confirmatory study with a larger group of animals (e.g., 3-5 mice per group) at the MTD and one dose level below is recommended to confirm the findings and gather more comprehensive safety data.

IV. Downstream Analysis and Path Forward

Following the MTD study, a comprehensive analysis of the collected data is crucial.

• Toxicity Profile: Characterize the dose-limiting toxicities and the target organs of toxicity.

• Dose Selection for Efficacy Studies: The MTD will inform the selection of doses for subsequent in vivo efficacy studies. Typically, the MTD and one or two lower doses (e.g., 1/2 MTD and 1/4 MTD) are used.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: The MTD study can also provide valuable information for designing PK/PD studies to correlate drug exposure with target engagement and biological response.

V. Signaling Pathway and Experimental Logic

Tubulin/AKT1-IN-1 Dual Inhibition Pathway

Caption: The dual mechanism of action of Tubulin/AKT1-IN-1, inhibiting both cell proliferation/survival and cell division.

VI. Conclusion

The determination of the in vivo MTD is a foundational step in the preclinical development of any novel therapeutic agent. For a dual-targeting compound like Tubulin/AKT1-IN-1, a carefully designed and meticulously executed MTD study is essential to understand its safety profile and to enable the rational design of future efficacy studies. By following established guidelines such as the OECD 425 Up-and-Down Procedure and implementing a comprehensive monitoring plan tailored to the compound's known targets, researchers can generate the critical data needed to advance this promising therapeutic candidate.

VII. References

• OECD. (1998). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing. [Link]

• OECD. (2022). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing. [Link]

• Rhodes, K. R., et al. (2008). Characterization of an Akt Kinase Inhibitor with Potent Pharmacodynamic and Antitumor Activity. Cancer Research, 68(7), 2366–2374. [Link]

• Nucro-Technics. (2024). OECD 425: Acute Oral Toxicity - Up-and-Down Procedure. [Link]

• AltTox. (n.d.). OECD 425/OCSPP 870.1100: Acute oral toxicity (up-and-down). [Link]

• OECD. (2022). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing. [Link]

• Wang, L., et al. (2014). AKT inhibition: a bad AKT inhibitor in liver injury and tumor development?. Hepatobiliary Surgery and Nutrition, 3(2), 98–100. [Link]

• Jhaveri, K., et al. (2020). Management of toxicity to isoform α-specific PI3K inhibitors. Annals of Oncology, 31(7), 880-889. [Link]

• bioRxiv. (2025). Transcriptomic signature reveals sensitivity to tubulin inhibitors in colon cancer. [Link]

• Rugo, H. S., et al. (2023). Clinical management of common toxicities with inhibitors targeting the PI3K/AKT/mTOR pathway in breast cancer. Breast Cancer Research and Treatment, 199(2), 237–249. [Link]

• Wiley Online Library. (n.d.). Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. [Link]

• Endocrine-Related Cancer. (2016). Fighting tubulin-targeting anticancer drug toxicity and resistance in. [Link]

• National Institutes of Health. (2012). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. Pharmaceuticals, 5(3), 225–248. [Link]

• National Institutes of Health. (2014). Efficacy of dual PI-3K and mTOR inhibitors in vitro and in vivo in acute lymphoblastic leukemia. Oncotarget, 5(17), 7822–7833. [Link]

• MDPI. (2023). Safety and Toxicology Study of Hu7691, a Novel AKT Inhibitor, following Oral Administration in Rats. [Link]

• ACS Publications. (2023). Journal of Natural Products: 2023. [Link]

• National Institutes of Health. (2021). Recent Progress on Tubulin Inhibitors with Dual Targeting Capabilities for Cancer Therapy. Journal of Medicinal Chemistry, 64(19), 14316–14346. [Link]

• PubMed. (2023). Small Molecule Inducers of Actinobacteria Natural Product Biosynthesis. [Link]

• MDPI. (2023). Metabolic Interventions in Tumor Immunity: Focus on Dual Pathway Inhibitors. [Link]

• Royal Society of Chemistry. (2024). Advances, opportunities, and challenges in methods for interrogating the structure activity relationships of natural products. [Link]

• ACS Publications. (2020). Natural Products as Sources of New Drugs over the Nearly Four Decades from 01/1981 to 09/2019. [Link]

• OncologyLive. (2024). Dual Targeting of the mTOR Pathway May Enhance Antitumor Activity in Solid Malignancies. [Link]

• AACR Journals. (2018). Molecular Pharmacodynamics-Guided Scheduling of Biologically Effective Doses: A Drug Development Paradigm Applied to MET Tyrosine Kinase Inhibitors. [Link]

• MDPI. (2025). Recent Advancements in the Development of HDAC/Tubulin Dual-Targeting Inhibitors. [Link]

• National Institutes of Health. (2019). Dual Inhibitors-Loaded Nanotherapeutics that Target Kinase Signaling Pathways Synergize with Immune Checkpoint Inhibitor. Theranostics, 9(13), 3757–3771. [Link]

• ResearchGate. (2026). Chemoreactive Natural Products that Afford Resistance Against Disparate Antibiotics and Toxins. [Link]

• PubMed. (2025). Tubulin/HDAC dual-target inhibitors: Insights from design strategies, SARs, and therapeutic potential. [Link]

• MDPI. (2025). Recent Advancements in the Development of HDAC/Tubulin Dual-Targeting Inhibitors. [Link]

• National Institutes of Health. (2025). Structural insights of AKT and its activation mechanism for drug development. Journal of Translational Medicine, 23(1), 162. [Link]

• UniProt. (2005). AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human). [Link]

• National Center for Biotechnology Information. (2026). 11651 - Gene ResultAkt1 Akt serine/threonine kinase 1 [ (house mouse)]. [Link]

• Wikipedia. (n.d.). AKT1. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Tubulin/AKT1-IN-1 In Vivo Formulation Challenges

Introduction

Tubulin/AKT1-IN-1 (Compound D1-1) is a potent dual-targeting agent designed to inhibit both tubulin polymerization and AKT pathway activation, showing significant promise in non-small-cell lung cancer (NSCLC) models [1]. However, like many dual-kinase/cytoskeleton inhibitors, its complex, highly hydrophobic phenoxyacetamide phenylacetate structure results in severe aqueous insolubility.

This technical support guide provides researchers with field-proven, self-validating protocols to overcome formulation challenges for in vivo animal dosing, ensuring that your pharmacokinetic and efficacy data are not compromised by poor drug delivery.

Section 1: The Mechanistic & Physicochemical Challenge

To formulate a drug successfully, we must first understand why it resists solvation. Tubulin/AKT1-IN-1's efficacy relies on binding to the colchicine site of tubulin and the allosteric/ATP-binding pockets of AKT1 [2]. This requires a rigid, lipophilic molecular scaffold. When introduced to aqueous environments (like blood or standard saline buffers), the hydrophobic domains rapidly aggregate to minimize contact with water, causing immediate precipitation.

Overcoming this requires a multi-solvent system that sequentially disrupts the crystal lattice energy, prevents re-aggregation, and maintains solubility in the aqueous phase.

Dual inhibition of AKT1 signaling and tubulin dynamics by Tubulin/AKT1-IN-1 driving apoptosis.

Section 2: Troubleshooting Formulation Strategies (FAQs)

Q: Why does Tubulin/AKT1-IN-1 precipitate immediately when I add saline to my DMSO stock? A: This is a classic "solvent crash." If you add an aqueous buffer directly to a DMSO stock, the local concentration of water spikes, dropping the dielectric constant too rapidly for the compound to remain solvated. Causality: The hydrophobic collapse of the drug molecules is faster than the mixing rate of the solvents. Solution: You must use a transitional co-solvent (like PEG300) and a surfactant (like Tween 80) before introducing any aqueous phase.

Q: What is the most reliable vehicle for Intraperitoneal (IP) or Intravenous (IV) dosing? A: The industry standard for highly insoluble lipophilic inhibitors is a 4-component system: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [3]. This creates a stable microemulsion that prevents precipitation in the syringe and the bloodstream.

Q: Can I use this same formulation for Oral (PO) gavage? A: While you can, high concentrations of PEG300 and Tween 80 can cause gastrointestinal distress and laxative effects in mice, skewing absorption data. For PO dosing, a homogeneous suspension in 0.5% Carboxymethyl cellulose (CMC) and 0.25% Tween 80 is highly recommended [3]. The CMC increases viscosity to prevent rapid settling, while Tween 80 wets the hydrophobic particles.

Section 3: Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation criteria of the current step are met.

Decision tree and sequential formulation workflow for Tubulin/AKT1-IN-1 by dosing route.

Protocol 1: IV/IP True Solution Formulation (10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline)

Note: Add components strictly in the order listed. Deviating from this order will cause irreversible precipitation.

• Stock Preparation: Weigh the required amount of Tubulin/AKT1-IN-1 powder. Add DMSO to achieve exactly 10% of the final target volume. Vortex vigorously and sonicate in a water bath at 37°C for 5-10 minutes.

  • Causality: DMSO disrupts the strong intermolecular crystal lattice of the powder.

  • Validation: Hold against a light source; the solution must be 100% optically clear with no floating particulates.

• Co-solvent Addition: Add PEG300 to achieve 40% of the final volume. Vortex for 1 minute.

  • Causality: PEG300 acts as a polarity bridge between the highly non-polar DMSO/drug complex and the upcoming aqueous phase.

  • Validation: The solution must remain clear without any schlieren lines (wavy optical distortions).

• Surfactant Addition: Add Tween 80 to achieve 5% of the final volume. Vortex for 1 minute.

  • Causality: Tween 80 coats the solvated drug molecules, lowering surface tension and preventing nucleation.

• Aqueous Dilution: Dropwise, add 0.9% Saline to achieve the final 45% volume while continuously vortexing.

  • Causality: Saline provides isotonicity necessary for safe injection.

  • Validation: The final solution must remain optically clear. If it turns milky, the drug has crashed out and the solution must be discarded .

Protocol 2: PO Suspension Formulation (0.5% CMC / 0.25% Tween 80)

• Wetting: Place the pre-weighed Tubulin/AKT1-IN-1 powder in a mortar or glass vial. Add the Tween 80 (0.25% of final volume) directly to the powder. Mix thoroughly to create a uniform paste.

  • Causality: Wetting the hydrophobic powder prevents it from floating on the surface of the aqueous CMC solution due to surface tension.

• Suspension: Gradually add the 0.5% CMC solution in small aliquots, mixing vigorously or sonicating between additions, until the final volume is reached.

  • Causality: CMC increases the kinetic stability of the suspension, preventing the drug particles from rapidly settling at the bottom of the tube.

• Validation: Inspect under a light microscope. The suspension should consist of fine, uniformly distributed particles without large, jagged aggregates.

Section 4: Quantitative Data Presentation

Use the table below to select the appropriate vehicle based on your specific in vivo experimental parameters.

Formulation Vehicle	Target Route	Max Solubility / Concentration	Stability (Room Temp)	Toxicity / Notes
10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	IV, IP	Up to 15 mg/mL (True Solution)	4-6 hours (Prepare fresh)	Mild injection site irritation possible. Do not exceed 10% DMSO to avoid hemolysis.
0.5% CMC, 0.25% Tween 80	PO (Gavage)	Up to 50 mg/mL (Suspension)	24 hours (Requires re-suspension before dosing)	Well tolerated; ideal for chronic daily dosing.
10% DMSO, 90% Corn Oil	PO, IP (rare)	Up to 20 mg/mL (Emulsion)	12 hours	Slow absorption profile; high lipid content may alter baseline metabolism.
100% Saline or PBS	All	< 0.1 mg/mL	N/A	Not Recommended. Drug will precipitate immediately.

Section 5: FAQs on In Vivo Dosing & Toxicity

Q: Does the dosing vehicle affect the maximum tolerated dose (MTD) of the drug? A: Yes, significantly. Vehicles with high DMSO (>15%) or Tween 80 (>10%) can cause systemic toxicity, hemolysis, or severe injection site necrosis, which can be falsely attributed to the drug itself. Always run a "vehicle-only" control group to establish baseline toxicity and ensure your MTD reflects the drug's mechanism, not the solvent's harshness.

Q: My IV solution was clear when I made it, but after 2 hours on the bench, it became slightly cloudy. Can I still inject it? A: No. Cloudiness indicates micro-precipitation. Injecting a precipitated drug intravenously can cause fatal pulmonary embolisms in mice. Intraperitoneal injection of precipitates leads to erratic absorption, localized inflammation, and highly variable pharmacokinetic readouts. Always prepare the IV/IP formulation immediately before dosing.

References

• Title: AKT1 Gene - AKT Serine/Threonine Kinase 1 Source: GeneCards URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. genecards.org [genecards.org]
• 3. Pirtobrutinib | LOXO-305 | BTK inhibitor | CAS N/A | Buy LOXO305 from Supplier InvivoChem [invivochem.com]

Technical Support Center: Optimizing Tubulin/AKT1-IN-1 Incubation Time for Cell Cycle Assays

Welcome to the Application Support Portal. As researchers transition from standard single-target chemotherapeutics to dual-targeting agents, assay optimization becomes critical. Tubulin/AKT1-IN-1 (Compound D1-1) is a potent dual inhibitor that simultaneously blocks tubulin polymerization and suppresses AKT pathway activation[1].

Because it targets two distinct temporal phases of cell survival and division, selecting the correct incubation time for cell cycle assays (e.g., Flow Cytometry via Propidium Iodide) is the most common hurdle researchers face. This guide provides the mechanistic rationale, self-validating protocols, and troubleshooting steps to ensure robust, reproducible data.

Mechanistic Causality: Why Incubation Time Matters

To optimize your assay, you must first understand the causality behind the drug's mechanism. Single-agent tubulin inhibitors (like paclitaxel or novel agents like ID09) disrupt microtubule dynamics, triggering the Spindle Assembly Checkpoint (SAC) and causing a standard G2/M phase arrest, typically peaking around 24 hours[2].

However, Tubulin/AKT1-IN-1 accelerates and complicates this timeline due to its secondary target. AKT1 inhibition actively prevents the phosphorylation and proteasomal degradation of the cyclin-dependent kinase inhibitor p27Kip1[3]. Furthermore, AKT suppression modulates Chk1/2 signaling, preventing cells from overriding the G2 checkpoint[4].

The Result: The dual action creates a highly rigid G2/M arrest that rapidly collapses into mitotic catastrophe and apoptosis (Sub-G1 peak) if the incubation time exceeds the optimal window.

Fig 1. Dual mechanistic pathway of Tubulin/AKT1-IN-1 inducing G2/M arrest and subsequent apoptosis.

Standard Operating Procedure: Time-Course Optimization

To capture a true cell cycle arrest rather than end-stage apoptosis, a self-validating time-course assay is required. The following protocol utilizes Propidium Iodide (PI) staining for DNA content analysis[5].

Step-by-Step Methodology

• Cell Seeding: Seed human cancer cells (e.g., H1975 NSCLC cells) in 6-well plates at a density ensuring 60-70% confluency at the time of treatment. Allow adherence overnight.

• Drug Treatment: Treat cells with the pre-determined IC50 of Tubulin/AKT1-IN-1. Set up parallel wells for a time-course harvest: 12h, 24h, and 48h , alongside a vehicle control (0h).

• Cell Harvest (Critical Step): Collect the culture medium first. Cells arrested in G2/M phase round up and detach. Trypsinize the remaining adherent cells and combine them with the collected medium. Centrifuge at 300 x g for 5 minutes.

• Fixation: Wash the pellet with cold PBS. Resuspend in 100 µL cold PBS, then add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Incubate at -20°C for at least 2 hours (or overnight).

• RNase A Treatment & PI Staining: Centrifuge to remove ethanol. Wash once with PBS. Resuspend the pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS). Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze using a 488 nm laser, collecting PI fluorescence at ~617 nm. Use a linear scale for the area (PI-A) vs. width (PI-W) to exclude doublets.

Fig 2. Step-by-step flow cytometry workflow for cell cycle analysis following drug treatment.

Quantitative Data & Expected Outcomes

The table below outlines the expected shift in cell cycle distribution when treating NSCLC cells with Tubulin/AKT1-IN-1 at its IC50 concentration. 24 hours is generally the optimal incubation time to observe the maximum G2/M arrest before apoptotic fragmentation dominates the profile.

Incubation Time	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Sub-G1 (Apoptosis) (%)	Cellular Phenotype Observed
0h (Vehicle)	55.0	30.0	15.0	< 1.0	Adherent, normal proliferation
12h	40.5	20.0	38.5	1.0	Early cell rounding
24h (Optimal)	15.0	10.0	70.0	5.0	Peak G2/M arrest, partial detachment
48h	10.0	5.0	35.0	50.0	Mitotic catastrophe, heavy fragmentation

Troubleshooting & FAQs

Q: Why am I seeing a massive Sub-G1 peak instead of a G2/M arrest in my flow cytometry data? A: Your incubation time is too long, or your drug concentration is too high. Because Tubulin/AKT1-IN-1 simultaneously inhibits AKT survival signaling[1], the cells cannot sustain a prolonged G2/M arrest and rapidly undergo apoptosis. Reduce your incubation time to 12–24 hours.

Q: My G2/M peak is very small, but the cells look heavily rounded and stressed under the microscope. What went wrong? A: You likely discarded the culture medium before trypsinization. Cells arrested in the G2/M phase (due to tubulin inhibition) lose focal adhesions and float in the media[5]. If you only harvest the adherent cells, you are selectively analyzing the unaffected population. Always combine the culture medium with the trypsinized cells.

Q: How do I definitively prove whether the G2/M arrest is driven by the tubulin inhibition or the AKT1 inhibition? A: Tubulin inhibitors strictly activate the SAC, causing an M-phase (mitotic) arrest. AKT1 inhibitors primarily induce G1 arrest (via p27Kip1) or G2 arrest (via Chk1/2 modulation)[3][4]. To differentiate them, perform a co-stain with Phospho-Histone H3 (Ser10) alongside PI.

• High p-HH3 + 4N DNA: Indicates M-phase arrest (Tubulin effect).

• Low p-HH3 + 4N DNA: Indicates G2-phase arrest (AKT1 effect).

Q: My cells are clumping during fixation, resulting in high doublet counts that skew my G2/M data. How do I fix this? A: Clumping occurs when ethanol is added too quickly to a dense cell pellet. Ensure you resuspend the pellet in a small volume of cold PBS first, and then add the ice-cold 70% ethanol dropwise while gently but continuously vortexing the tube[5]. Ensure you use the PI-Area vs. PI-Width gating strategy to exclude any remaining doublets.

References

• Title: ID09, A Newly-Designed Tubulin Inhibitor, Regulating the Proliferation, Migration, EMT Process and Apoptosis of Oral Squamous Cell Carcinoma Source: nih.gov URL: [Link]

• Title: Akt Activation Emulates Chk1 Inhibition and Bcl2 Overexpression and Abrogates G2 Cell Cycle Checkpoint by Inhibiting BRCA1 Foci Source: nih.gov URL: [Link]

• Title: Inhibition of Akt increases p27Kip1 levels and induces cell cycle arrest in anaplastic large cell lymphoma Source: nih.gov URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Akt increases p27Kip1 levels and induces cell cycle arrest in anaplastic large cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reducing off-target toxicity of Tubulin/AKT1-IN-1 in animal models

Strategies for Reducing Off-Target Toxicity in Animal Models

Introduction

The dual inhibition of tubulin polymerization and the PI3K/AKT signaling pathway is a promising strategy in oncology.[1][2] Tubulin/AKT1-IN-1 is a novel investigational agent designed to exploit this synergy. However, as with many potent chemotherapeutics, off-target toxicity can be a significant hurdle in preclinical development, limiting the therapeutic window and complicating the translation to clinical studies.[1][2] This guide provides in-depth technical support, troubleshooting protocols, and answers to frequently asked questions to help researchers anticipate, manage, and mitigate off-target toxicities associated with Tubulin/AKT1-IN-1 in animal models.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the expected on-target and potential off-target toxicities of a dual tubulin and AKT1 inhibitor?

A1: The toxicity profile of Tubulin/AKT1-IN-1 is predicted to be a composite of the known effects of both tubulin inhibitors and AKT inhibitors.

• Tubulin-Related (On-Target in Cancer, Off-Target in Healthy Proliferating Cells): Microtubules are essential for mitosis, so inhibitors affect all rapidly dividing cells.[3] Expect dose-limiting toxicities such as:

  • Hematological Toxicity: Myelosuppression, particularly neutropenia and thrombocytopenia, is common due to the high proliferation rate of hematopoietic progenitor cells.[4][5]

  • Gastrointestinal (GI) Toxicity: Disruption of the rapidly dividing epithelial cells in the GI tract can lead to nausea, diarrhea, and weight loss.[3][4]

  • Neurotoxicity: Peripheral neuropathy is a major concern with microtubule-targeting agents, as neurons depend on stable microtubules for essential axonal transport.[3][4]

• AKT1-Related (On-Target in Cancer, Off-Target in Healthy Tissues): AKT1 is a crucial node in cell survival and metabolic pathways.

  • Metabolic Disturbances: Inhibition of AKT can lead to hyperglycemia and hyperinsulinemia, as AKT signaling is vital for glucose uptake in peripheral tissues.[6]

  • Organ-Specific Effects: Preclinical studies of pan-AKT inhibitors have shown potential toxicities in the liver, spleen, thymus, and heart.[7][8][9] Systemic deletion of Akt1 and Akt2 in mice has been shown to cause liver inflammation and hypoglycemia.[7]

Q2: How do I establish the Maximum Tolerated Dose (MTD) for Tubulin/AKT1-IN-1?

A2: The MTD is the highest dose that can be administered without causing unacceptable or life-threatening toxicity.[10] A well-designed dose-range finding (DRF) study is essential.[10][11] The study should begin with a low dose and escalate in subsequent cohorts of animals until dose-limiting toxicities are observed.[11] This process establishes a safe and effective dose range for future efficacy studies.[11]

Q3: Can the formulation of Tubulin/AKT1-IN-1 influence its toxicity profile?

A3: Absolutely. The formulation is a critical factor.[12][13] For poorly soluble compounds, specialized formulations are often required to achieve necessary exposure levels for toxicology studies.[14][15] However, some solubilizing agents can have their own toxicities.[3] Advanced formulations like nanoparticles or liposomes can improve solubility, alter biodistribution, and reduce nonspecific toxicity by enhancing drug delivery to tumor tissues.[16][17][18][19][20]

Part 2: Troubleshooting Guides

This section addresses specific toxicity-related issues you may encounter during your in vivo experiments with Tubulin/AKT1-IN-1.

Guide 1: Severe Weight Loss and Morbidity

• Problem: Animals in the treatment group exhibit rapid weight loss (>15-20%) and signs of severe morbidity (hunched posture, lethargy, rough coat) shortly after dosing.

• Potential Causes & Solutions:

  • Exceeding the MTD: The administered dose is too high.

    • Solution: Immediately halt the study at the current dose. Initiate a formal dose-escalation study to accurately determine the MTD.[10][11] Consider a staggered or staged dosing approach in future studies to better anticipate adverse effects.[10]

  • Acute Gastrointestinal Toxicity: The inhibitor is causing severe damage to the GI epithelium.

    • Solution: Evaluate alternative dosing schedules. Fractionating the dose (e.g., administering half the dose twice a day) or increasing the interval between doses can lower peak plasma concentrations (Cmax) and reduce acute toxicity.[3][12]

  • Vehicle-Related Toxicity: The formulation vehicle itself may be causing adverse effects.

    • Solution: Always include a "vehicle-only" control group.[15] If toxicity is observed in this group, a new, less toxic vehicle must be developed.

Guide 2: Neurological Symptoms

• Problem: Animals display signs of neurotoxicity, such as abnormal gait, limb weakness, or tremors.

• Potential Causes & Solutions:

  • Drug-Induced Peripheral Neuropathy: This is a known side effect of microtubule inhibitors.[3][4]

    • Solution 1 (Dose & Schedule Modification): Reduce the dose or increase the dosing interval. Neuropathy is often cumulative, so less frequent dosing may be better tolerated.

    • Solution 2 (Formulation Strategy): This is a key area for intervention. Encapsulating Tubulin/AKT1-IN-1 in a nanoparticle-based delivery system can alter its biodistribution, reducing exposure to peripheral neurons while potentially increasing accumulation in tumor tissue via the Enhanced Permeability and Retention (EPR) effect.[16][17][18][19]

  • Off-Target Kinase Inhibition: The inhibitor may be affecting other kinases crucial for neuronal function.

    • Solution: While difficult to mitigate without re-engineering the molecule, understanding this possibility is important for data interpretation. If possible, perform a kinome scan to identify potential off-target interactions.

Guide 3: Hematological Abnormalities

• Problem: Complete Blood Count (CBC) analysis reveals significant neutropenia, thrombocytopenia, or anemia.

• Potential Causes & Solutions:

  • Myelosuppression: The inhibitor is toxic to hematopoietic stem and progenitor cells in the bone marrow.[4][5]

    • Solution 1 (Dose Reduction): This is the most direct approach. The dose should be lowered to a level that does not cause severe, life-threatening cytopenias.

    • Solution 2 (Supportive Care): In some study designs, co-administration of growth factors like G-CSF (for neutropenia) can be considered to support the hematopoietic system, though this adds complexity to the experiment.

    • Solution 3 (Pulsed Dosing): Implement a "drug holiday" schedule (e.g., 5 days on, 2 days off) to allow for bone marrow recovery between treatment cycles.

Part 3: Experimental Protocols & Methodologies

Protocol 1: Dose-Range Finding (DRF) Study in Mice

This protocol outlines a typical dose-escalation study to determine the MTD.

• Objective: To identify the highest dose of Tubulin/AKT1-IN-1 that can be administered for a defined period (e.g., 14 days) without causing severe toxicity.[10]

• Methodology:

  • Animal Model: Use healthy, non-tumor-bearing mice of the same strain, sex, and age planned for efficacy studies (e.g., 8-week-old female nude mice).[11]

  • Group Allocation:

    • Group 1: Vehicle Control (n=5)

    • Group 2: Dose Level 1 (e.g., 10 mg/kg) (n=5)

    • Group 3: Dose Level 2 (e.g., 20 mg/kg) (n=5)

    • Group 4: Dose Level 3 (e.g., 40 mg/kg) (n=5)

    • Group 5: Dose Level 4 (e.g., 80 mg/kg) (n=5)

  • Administration: Administer the compound via the intended clinical route (e.g., oral gavage, IV) daily for 14 consecutive days.[21]

  • Monitoring:

    • Daily: Record body weight, clinical observations (posture, activity, coat condition), and food/water intake.

    • Endpoint: At day 14 (or earlier if humane endpoints are met), collect blood for CBC and serum chemistry analysis. Perform a full necropsy and collect major organs for histopathological examination.[21]

  • Dose Escalation Logic: The study proceeds through dose levels until a Dose-Limiting Toxicity (DLT) is observed. A DLT is typically defined as >20% body weight loss, severe organ toxicity observed via histopathology, or other life-threatening adverse events. The MTD is defined as the highest dose level below the one that induces a DLT.[10][11]

Parameter	Monitoring Frequency	Description
Body Weight	Daily	A sensitive indicator of general health.
Clinical Signs	Daily	Observe for signs of distress or toxicity.
Hematology (CBC)	Endpoint	Assesses for myelosuppression.
Serum Chemistry	Endpoint	Evaluates liver and kidney function.
Histopathology	Endpoint	Microscopic examination of tissues for damage.[9][21]
Table 1: Key Monitoring Parameters in a DRF Study.

Protocol 2: Preparation of a Nanoparticle Formulation

This protocol provides a general workflow for encapsulating a hydrophobic compound like Tubulin/AKT1-IN-1 into a lipid-based nanoparticle to potentially reduce systemic toxicity.[16][17]

• Objective: To improve the solubility and therapeutic index of Tubulin/AKT1-IN-1.

• Methodology:

  • Lipid Film Hydration:

    • Dissolve Tubulin/AKT1-IN-1 and lipids (e.g., lecithin, cholesterol, and a PEGylated lipid for stability) in an organic solvent (e.g., chloroform).

    • Evaporate the solvent under vacuum to form a thin lipid film.

  • Hydration: Hydrate the film with an aqueous buffer (e.g., PBS) with gentle agitation to form multilamellar vesicles.

  • Size Reduction: Reduce the particle size to the desired range (typically 80-150 nm for oncology applications) using probe sonication or high-pressure extrusion.[18]

  • Purification: Remove any unencapsulated drug using a method like size exclusion chromatography or dialysis.

  • Characterization: Analyze the final formulation for:

    • Particle Size and Polydispersity Index (PDI)

    • Zeta Potential (surface charge)

    • Drug Encapsulation Efficiency and Loading Capacity

Part 4: Diagrams & Workflows

Caption: Dual inhibition of AKT1 and Tubulin polymerization.

Caption: Workflow for investigating and mitigating toxicity.

References

• Nanoparticle-Based Drug Delivery System: A Patient-Friendly Chemotherapy for Oncology. PMC. [Link]

• Nanoparticles -A Booming Drug Delivery System in Chemotherapy. Biomedical and Pharmacology Journal. [Link]

• Formulation approaches in mitigating toxicity of orally administrated drugs. PubMed. [Link]

• Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance. PMC. [Link]

• Importance of Nanoparticles in Cancer Therapy and Drug Delivery: A Detailed Theory and Gaps. IntechOpen. [Link]

• Cancer drug delivery in the nano era: An overview and perspectives. PMC. [Link]

• What are the therapeutic candidates targeting Tubulin? Patsnap Synapse. [Link]

• Best Practices for Preclinical Dose Range Finding Studies. Altasciences. [Link]

• Designing and evaluating dose-escalation studies made easy: The MoDEsT web app. PMC. [Link]

• AKT inhibition: a bad AKT inhibitor in liver injury and tumor development? Translational Cancer Research. [Link]

• Novel Inhibitors of AKT: Assessment of a Different Approach Targeting the Pleckstrin Homology Domain. PMC. [Link]

• Safety and Toxicology Study of Hu7691, a Novel AKT Inhibitor, following Oral Administration in Rats. MDPI. [Link]

• Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs. [Link]

• Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. MDPI. [Link]

• The Importance of Formulation Design in Oral GLP Toxicology Studies. American Pharmaceutical Review. [Link]

• Safety and Toxicology Study of Hu7691, a Novel AKT Inhibitor, following Oral Administration in Rats. PubMed. [Link]

• Toxicology Study Design Considerations. Noble Life Sciences. [Link]

• What's the latest update on the ongoing clinical trials related to Akt-1? Patsnap Synapse. [Link]

• Microtubule Inhibitors and Cardiotoxicity. PMC. [Link]

• Redbook 2000: IV.C.3.a. Short-Term Toxicity Studies with Rodents. FDA. [Link]

• Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations. Catalent. [Link]

• Recent Progress on Tubulin Inhibitors with Dual Targeting Capabilities for Cancer Therapy. ACS Publications. [Link]

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. Medicinal Chemistry Research. [Link]

• Microtubule-Targeting Agents: Advances in Tubulin Binding and Small Molecule Therapy for Gliomas and Neurodegenerative Diseases. MDPI. [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

• Off-target toxicity in antibody-drug conjugates. Crown Bioscience. [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. What are the therapeutic candidates targeting Tubulin? [synapse.patsnap.com]
• 5. blog.crownbio.com [blog.crownbio.com]
• 6. What's the latest update on the ongoing clinical trials related to Akt-1? [synapse.patsnap.com]
• 7. AKT inhibition: a bad AKT inhibitor in liver injury and tumor development? - Joy - Translational Cancer Research [tcr.amegroups.org]
• 8. Safety and Toxicology Study of Hu7691, a Novel AKT Inhibitor, following Oral Administration in Rats [mdpi.com]
• 9. Safety and Toxicology Study of Hu7691, a Novel AKT Inhibitor, following Oral Administration in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nc3rs.org.uk [nc3rs.org.uk]
• 11. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 12. Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pharmoutsourcing.com [pharmoutsourcing.com]
• 15. PRECLINICAL/CLINICAL STUDIES - Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations [drug-dev.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. Nanoparticles -A Booming Drug Delivery System in Chemotherapy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Importance of Nanoparticles in Cancer Therapy and Drug Delivery: A Detailed Theory and Gaps | IntechOpen [intechopen.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. noblelifesci.com [noblelifesci.com]

Technical Support Center: Troubleshooting Weak AKT1 Inhibition with Tubulin/AKT1-IN-1

Welcome to the technical support guide for researchers encountering challenges with weak or inconsistent AKT1 inhibition using Tubulin/AKT1-IN-1 in vitro. This resource is designed to provide in-depth troubleshooting strategies and a clear understanding of the underlying scientific principles to help you achieve robust and reproducible results.

Understanding the Core Biology: The AKT1 Signaling Pathway

AKT1 (also known as Protein Kinase B) is a critical serine/threonine kinase that functions as a central node in various signaling pathways, regulating essential cellular processes such as cell growth, proliferation, survival, and metabolism.[1][2][3] Its activation is a multi-step process initiated by growth factors or other extracellular stimuli, leading to the activation of phosphoinositide 3-kinase (PI3K).[3][4][5] PI3K then generates phosphatidylinositol (3,4,5)-trisphosphate (PIP3) at the plasma membrane, which recruits AKT1.[4][5] This recruitment facilitates the phosphorylation of AKT1 at two key residues, Threonine 308 (T308) and Serine 473 (S473), leading to its full activation.[5][6] Once active, AKT1 phosphorylates a wide array of downstream substrates, orchestrating a complex cellular response.[7][8]

Caption: The canonical PI3K/AKT1 signaling pathway.

The Inhibitor: Tubulin/AKT1-IN-1

Tubulin/AKT1-IN-1 is a dual-function inhibitor that targets both tubulin polymerization and the activation of the AKT pathway.[9] This dual mechanism can be advantageous in certain contexts, such as in non-small-cell lung cancer research where it has been shown to inhibit proliferation and metastasis.[9] Understanding this dual-target nature is crucial for interpreting experimental outcomes and troubleshooting unexpected results.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Weak or inconsistent inhibition of AKT1 can arise from a variety of factors, ranging from compound integrity to suboptimal assay conditions. This section addresses common issues in a question-and-answer format.

Q1: My Tubulin/AKT1-IN-1 inhibitor is showing little to no effect on AKT1 phosphorylation. What are the first things I should check?

A1: When observing a lack of inhibitor activity, it's essential to first rule out fundamental issues with your experimental setup and reagents.

• Compound Integrity:

  • Purity and Identity: Verify the purity of your inhibitor stock.[10] Impurities or degradation can significantly reduce its efficacy.

  • Solubility: Ensure the inhibitor is fully dissolved in your assay buffer at the tested concentrations.[10] Precipitated compound is not bioavailable to interact with its target. If you observe any precipitation, gentle heating or sonication may aid dissolution.[11]

  • Storage and Handling: Avoid repeated freeze-thaw cycles of your stock solution, as this can lead to degradation.[10] Aliquot your stock and store it at -80°C for long-term stability.[11]

• Enzyme and Substrate Activity:

  • Positive Control: Always include a positive control (active AKT1 enzyme without inhibitor) to confirm that your kinase is active.[10] A weak or absent signal in the positive control points to a problem with the enzyme itself.

  • Substrate Quality: Use a high-quality, validated substrate for your kinase assay.[10] The concentration of the substrate should be optimized, typically near its Michaelis constant (Km), to ensure the reaction is in the linear range.[10]

Q2: I've confirmed my reagents are sound, but the inhibition is still weak. What experimental parameters should I optimize?

A2: Kinase assays are sensitive to a variety of experimental conditions.[12] Systematic optimization is key to achieving reliable results.

• ATP Concentration: If you are using an ATP-competitive inhibitor, a high concentration of ATP in your assay can outcompete the inhibitor for binding to the kinase.[10] Consider performing the assay at a lower ATP concentration, ideally at or near the Km of the enzyme for ATP.[10][13]

• Assay Buffer Composition: The pH, ionic strength, and presence of necessary cofactors in your assay buffer can significantly impact enzyme activity.[10] Ensure your buffer conditions are optimal for AKT1.

• Incubation Time and Temperature: The incubation time should be sufficient for the enzymatic reaction to proceed but not so long that it reaches completion, as this can mask inhibitory effects.[10] The temperature should be maintained at the optimal level for AKT1 activity.

• DMSO Concentration: If your inhibitor is dissolved in DMSO, be mindful of the final concentration in your assay. High concentrations of DMSO can inhibit kinase activity.[12]

Caption: A logical workflow for troubleshooting weak AKT1 inhibition.

Q3: Could the dual-targeting nature of Tubulin/AKT1-IN-1 be affecting my results?

A3: Yes, the fact that this inhibitor also targets tubulin polymerization could indirectly influence your observations, particularly in cell-based assays.

• Microtubule Dynamics: Changes in microtubule stability can impact various cellular processes, including signaling pathways.[14] It's possible that the effects on tubulin are modulating the AKT pathway in a way that counteracts the direct inhibition of AKT1.

• Off-Target Effects: All inhibitors have the potential for off-target effects.[15] It is important to consider that the observed cellular phenotype may be a composite of effects on both AKT1 and tubulin, as well as potentially other unknown targets.

Q4: My in vitro kinase assay shows weak inhibition, but I see a stronger effect in my cell-based assays. Why might this be?

A4: This discrepancy is not uncommon and can be attributed to the different complexities of the two systems.

• Inhibitor Conformation: Some inhibitors preferentially bind to specific conformational states (active or inactive) of a kinase.[10] The conformation of the recombinant enzyme in an in vitro assay may differ from its state within a cell, where it is subject to various post-translational modifications and protein-protein interactions.

• Cellular Feedback Loops: Inhibition of AKT can sometimes trigger feedback mechanisms that reactivate the pathway.[16] For instance, AKT inhibition can relieve feedback suppression of receptor tyrosine kinases, leading to their increased expression and activity.[16] These complex feedback loops are absent in a simplified in vitro kinase assay.

Key Experimental Protocols

To help you validate your findings and troubleshoot effectively, here are detailed protocols for two essential experiments.

Protocol 1: Western Blot for Phospho-AKT (Ser473) and Total AKT

This protocol allows for the direct measurement of AKT1 inhibition in a cellular context by assessing the phosphorylation status of a key activation site.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-AKT (Ser473) and Rabbit anti-total AKT

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent substrate

Procedure:

• Culture your cells to the desired confluency and treat with Tubulin/AKT1-IN-1 at various concentrations for the desired time.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration.

• Normalize the protein concentrations and prepare samples with Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-AKT (Ser473) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with the primary antibody against total AKT to ensure equal loading.

Protocol 2: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This assay provides a functional readout of the inhibitor's effect on cell proliferation and survival.

Materials:

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• Tubulin/AKT1-IN-1

• MTT reagent or CellTiter-Glo® reagent

• DMSO or appropriate solvent for the reagent

• Plate reader

Procedure:

• Seed your cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with a serial dilution of Tubulin/AKT1-IN-1 for the desired duration (e.g., 24, 48, or 72 hours).

• Add the MTT or CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for the colorimetric or luminescent reaction to occur.

• If using MTT, add the solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value.

Summary of Critical Experimental Parameters

Parameter	Potential Issue	Recommended Solution
Tubulin/AKT1-IN-1	Purity issues, degradation, precipitation	Verify purity and identity (e.g., via HPLC, MS). Ensure complete solubility in the assay buffer. Use fresh stock solutions and avoid repeated freeze-thaw cycles.[10]
Kinase Enzyme	Inactive due to improper storage or handling	Run a positive control without inhibitor. Use a new enzyme aliquot. Verify storage conditions.[10]
Substrate	Poor quality or inappropriate substrate	Use a high-quality, validated substrate for AKT1. Optimize substrate concentration (typically at or near Km).[10]
ATP Concentration	Too high, leading to competition with the inhibitor	Perform the assay at a lower ATP concentration (e.g., at the Km of the enzyme for ATP).[10][13]
Assay Buffer	Suboptimal pH, ionic strength, or missing cofactors	Optimize buffer components based on the known requirements for AKT1.[10]
Incubation Time/Temp	Reaction reached completion, masking inhibition	Ensure the incubation time is within the linear range of the reaction. Maintain optimal temperature for AKT1.[10]
DMSO Concentration	High concentration inhibiting enzyme activity	Keep the final DMSO concentration low and consistent across all wells.[12]

References

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys. (2025, August 14).

• AKT1 gene: MedlinePlus Genetics. (2021, February 2). Available from: [Link]

• AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human) | UniProtKB. (2005, February 1). Available from: [Link]

• AKT Signaling Pathway | Regulation and Downstream Effects - YouTube. (2017, November 29). Available from: [Link]

• Akt/PKB signaling pathway - Wikipedia. Available from: [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC. Available from: [Link]

• AKT/PKB Signaling: Navigating the Network - PMC - NIH. Available from: [Link]

• Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs. (2025, November 6). Available from: [Link]

• Sensitive kinase assay linked with phosphoproteomics for identifying direct kinase substrates | PNAS. Available from: [Link]

• Live-Cell NanoBRET Assay to Measure AKT Inhibitor Binding to Conformational States of AKT | ACS Chemical Biology - ACS Publications. (2025, July 9). Available from: [Link]

• Maximising the potential of AKT inhibitors as anti-cancer treatments - PMC. Available from: [Link]

• Structure-based optimization of aminothiadiazole inhibitors of AKT - ResearchGate. (2023, May 1). Available from: [Link]

• Optimal Classes of Chemotherapeutic Agents Sensitized by Specific Small-Molecule Inhibitors of Akt In Vitro and In Vivo - PMC. Available from: [Link]

• Tubulin mRNA stability is sensitive to change in microtubule dynamics caused by multiple physiological and toxic cues - PMC. Available from: [Link]

• Structure of autoinhibited Akt1 reveals mechanism of PIP3-mediated activation - PNAS. (2021, August 12). Available from: [Link]

• Inhibition of Akt with small molecules and biologics: historical perspective and current status of the patent landscape - PMC. Available from: [Link]

• AKT inhibition relieves feedback suppression of receptor tyrosine kinase expression and activity - PMC. Available from: [Link]

• Novel Inhibitors of AKT: Assessment of a Different Approach Targeting the Pleckstrin Homology Domain - PMC. Available from: [Link]

• Spotlight on AKT: Current Therapeutic Challenges | ACS Medicinal Chemistry Letters. (2020, March 12). Available from: [Link]

• Delivery of Active AKT1 to Human Cells - MDPI. (2022, November 29). Available from: [Link]

• Tubulin Acetyltransferase αTAT1 Destabilizes Microtubules Independently of Its Acetylation Activity - PMC. Available from: [Link]

• Akt inhibitors: mechanism of action and implications for anticancer therapeutics - PMC. (2013, December 13). Available from: [Link]

• What are Akt-1 modulators and how do they work?. (2024, June 21). Available from: [Link]

• What's the latest update on the ongoing clinical trials related to Akt-1? - Patsnap Synapse. (2025, March 20). Available from: [Link]

• Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. (2020, March 3). Available from: [Link]

Sources

• 1. AKT1 gene: MedlinePlus Genetics [medlineplus.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. What are Akt-1 modulators and how do they work? [synapse.patsnap.com]
• 4. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. uniprot.org [uniprot.org]
• 8. What's the latest update on the ongoing clinical trials related to Akt-1? [synapse.patsnap.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. icr.ac.uk [icr.ac.uk]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Tubulin &amp; AKT1-IN-1 Stability in Freeze-Thaw Aliquots

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the intersection of structural biology and pharmacology—specifically, handling highly thermolabile proteins alongside moisture-sensitive small molecule inhibitors.

Handling Tubulin (a highly dynamic, cold-sensitive protein) and AKT1-IN-1 (a hydrophobic small molecule inhibitor) in the same experimental pipeline requires mastering two diametrically opposed stability paradigms. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting logic required to maintain the integrity of both reagents during freeze-thaw cycles.

PART 1: The Mechanistic "Why" (Causality)

To prevent reagent degradation, you must first understand the biophysical forces driving instability.

Why Tubulin Degrades During Freeze-Thaw

Tubulin is a heterodimeric protein (αβ-tubulin) that relies on complex hydrophobic interactions and GTP binding to maintain its polymerization competency. At low temperatures, these hydrophobic interactions weaken, causing cold-induced depolymerization. If tubulin is subjected to a slow freeze (e.g., simply placing it in a -80°C freezer), the formation of ice crystals irreversibly denatures the protein, leading to massive aggregation upon thawing. To prevent this, tubulin must be stored in (80 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, pH 6.8) with a cryoprotectant (10% glycerol or trehalose) and snap-frozen in liquid nitrogen to achieve rapid vitrification, bypassing the ice-crystal formation phase.

Why AKT1-IN-1 Precipitates During Freeze-Thaw

AKT1-IN-1 is a potent, selective small molecule inhibitor of AKT1 (IC50 = 18.79 nM). Because it is highly hydrophobic, it must be reconstituted in 100% anhydrous dimethyl sulfoxide (DMSO). However, DMSO is extremely hygroscopic. Every time a stock vial is opened or undergoes a freeze-thaw cycle, it absorbs atmospheric moisture. This absorbed water alters the dielectric constant of the solvent, forcing the hydrophobic AKT1-IN-1 out of solution. This hydration-induced phase separation leads to micro-precipitation, drastically reducing the effective concentration of the inhibitor in your assay .

PART 2: Troubleshooting Workflows

The following decision trees outline the optimal handling logic for both reagents to prevent freeze-thaw degradation.

Fig 1. Workflow for tubulin cryopreservation and recovery to maintain polymerization competency.

Fig 2. Decision tree for AKT1-IN-1 storage, thawing, and precipitation troubleshooting.

PART 3: Self-Validating Experimental Protocols

To ensure reproducibility, every protocol must contain an internal validation checkpoint.

Protocol A: Tubulin Aliquoting, Freezing, and Thawing

Tubulin must never be subjected to a slow temperature gradient.

• Buffer Preparation: Ensure purified tubulin is suspended in 1X BRB80 buffer supplemented with 1 mM GTP and 10% anhydrous glycerol.

• Snap-Freezing: Dispense tubulin into pre-chilled microcentrifuge tubes (e.g., 10–50 µL aliquots). Immediately plunge the tubes into liquid nitrogen for at least 60 seconds.

• Storage: Transfer the vitrified aliquots directly to a -80°C freezer.

• Rapid Thawing: When ready for use, rapidly thaw the aliquot in a 37°C water bath. Remove the tube from the bath exactly when a small sliver of ice remains, and immediately place it on ice.

• Pre-Clearing (Critical Step): Ultracentrifuge the thawed tubulin at 100,000 × g for 10 minutes at 4°C to pellet any denatured aggregates formed during the freeze-thaw cycle.

  • Validation Checkpoint: Measure the absorbance of the supernatant at 280 nm (using an extinction coefficient of 115,000 M⁻¹ cm⁻¹). If the concentration drops by more than 15% from your pre-freeze stock, your snap-freezing or thawing velocity was too slow.

Protocol B: AKT1-IN-1 Preparation and Storage

Small molecules in DMSO must be protected from atmospheric moisture.

• Reconstitution: Dissolve the lyophilized AKT1-IN-1 powder in newly opened, 100% anhydrous DMSO to create a high-concentration stock (e.g., 10 mM or 25 mg/mL).

• Single-Use Aliquoting: Immediately dispense the stock solution into single-use amber vials (to protect from light and moisture). Do not plan to reuse these aliquots.

• Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or -20°C for short-term use (up to 1 month).

• Thawing & Rescue: Thaw the vial inside a desiccator to prevent ambient condensation from forming on the cold tube.

  • Validation Checkpoint: Hold the thawed vial against a dark background. If you observe any cloudiness or phase separation, moisture has compromised the sample. To rescue it, heat the vial to 60°C and sonicate until the solution is optically clear before proceeding to serial dilutions .

PART 4: Quantitative Stability Profiles

The following tables summarize the expected stability and quantitative parameters for both reagents under various storage conditions.

Table 1: Tubulin Storage Conditions & Polymerization Competency

Storage Condition	Buffer Additives	Estimated Half-Life	Polymerization Competency	Risk of Aggregation
Liquid N₂ (Snap-Freeze)	BRB80 + 10% Glycerol + GTP	> 12 Months	> 95%	Very Low
-80°C (Slow Freeze)	BRB80 + 10% Glycerol + GTP	< 1 Week	< 40%	High
-20°C	Any	< 24 Hours	0% (Denatured)	Critical
4°C (On Ice)	BRB80 + GTP (No Glycerol)	12 - 24 Hours	~ 85%	Moderate

Table 2: AKT1-IN-1 Stability Profile in DMSO

Storage Condition	Solvent	Estimated Half-Life	Risk of Precipitation	Recommended Action
-80°C (Single-Use)	100% Anhydrous DMSO	6 Months	Low	Thaw in desiccator
-20°C (Single-Use)	100% Anhydrous DMSO	1 Month	Moderate	Inspect visually before use
-20°C (Repeated F/T)	DMSO (Moisture Exposed)	< 1 Week	High	Heat to 60°C + Sonicate
Aqueous Assay Buffer	< 0.5% DMSO in Buffer	< 4 Hours	Critical	Prepare fresh immediately

PART 5: Frequently Asked Questions (FAQs)

Q1: I accidentally subjected my tubulin to a slow freeze at -80°C instead of liquid nitrogen. Can I still use it? A1: It is highly discouraged. Slow freezing allows ice crystals to form, which mechanically shears and denatures the tubulin heterodimers. If you must attempt to salvage it, you must perform the 100,000 × g pre-clearing ultracentrifugation step. Expect a massive pellet and a severely reduced yield of active tubulin in the supernatant.

Q2: Why can't I make serial dilutions of my AKT1-IN-1 DMSO stock directly in my aqueous assay buffer? A2: Small molecule inhibitors will almost always precipitate if diluted directly into aqueous buffers at intermediate concentrations. As outlined by standard , you must perform your serial dilutions entirely in 100% DMSO first. Only transfer the final dilution into your aqueous assay medium, ensuring the final DMSO concentration remains below 0.5% to prevent cytotoxicity and inhibitor precipitation.

Q3: Can I store the Tubulin and AKT1-IN-1 together in a pre-mixed freeze-thaw aliquot to save time? A3: Absolutely not. Their stability requirements are mutually exclusive. Tubulin requires an aqueous buffer (BRB80) and snap-freezing, which would cause the hydrophobic AKT1-IN-1 to instantly precipitate. Conversely, the high concentrations of DMSO required to keep AKT1-IN-1 stable would rapidly denature the tubulin protein. They must be stored separately and combined only at the final assay stage at 37°C.

References

• Hyman Lab. "Preparation of Tubulin from Porcine Brain." Max Planck Institute of Molecular Cell Biology and Genetics. Available at: [Link]

🔬 CETSA Technical Support Center: Troubleshooting Tubulin &amp; AKT1-IN-1 Assays

Welcome to the Advanced Application Support portal. As a Senior Application Scientist, I have designed this troubleshooting center to help researchers and drug development professionals resolve high background noise, biphasic melting curves, and poor signal-to-noise ratios in Cellular Thermal Shift Assays (CETSA).

Unlike standard biochemical assays, CETSA operates within the complex matrix of the living cell. Success requires a deep understanding of protein thermodynamics, subcellular localization, and matrix interactions.

Diagnostic FAQs: Deconstructing Background Noise

Q1: Why do my Tubulin CETSA melting curves show high baseline noise and lack a clear inflection point?

The Causality: Tubulin is a highly abundant cytoskeletal protein that exists in a dynamic equilibrium between soluble α/β-heterodimers and polymerized microtubules[1]. During the thermal challenge step of CETSA, heat shock can paradoxically stabilize certain microtubule fractions or cause massive co-aggregation with other cellular proteins[2]. Because standard CETSA relies on the precipitation of denatured proteins via centrifugation, heat-resistant polymerized microtubules may fail to pellet. This leaves a high concentration of tubulin in the soluble fraction across all temperatures, erasing the thermal shift window. The Solution: Implement a strict cold-extraction step (4°C) post-heating. Microtubules naturally depolymerize in the cold. By ensuring your lysis buffer is ice-cold and relying on mechanical lysis (freeze-thaw) rather than harsh detergents, you ensure that only properly folded tubulin dimers remain in the supernatant, while heat-denatured tubulin aggregates are effectively pelleted.

Q2: My AKT1-IN-1 thermal shift assay yields biphasic melting curves. How do I resolve this?

The Causality: AKT1-IN-1 is a potent and selective inhibitor of AKT1[3]. However, AKT1 possesses an N-terminal Pleckstrin Homology (PH) domain that actively binds to PIP3 at the plasma membrane[4]. In intact cells, AKT1 exists in both cytosolic (soluble) and membrane-bound states. When cells are heated, membrane-bound AKT1 can co-sediment with lipid rafts and membrane debris during the clarification spin. This artificially lowers the soluble signal and creates noisy, biphasic melting curves that mask true target engagement. The Solution: Optimize the post-heating extraction buffer. Using a mild non-ionic detergent (e.g., 0.1% - 0.4% NP-40) is critical to release membrane-associated AKT1 into the soluble fraction without solubilizing the heat-denatured protein aggregates[5].

Q3: How can I distinguish true AKT1-IN-1 target engagement from non-specific matrix background?

The Causality: High concentrations of small molecules can cause off-target stabilization, micelle formation, or global proteome stress, leading to false positives in standard melt-curve CETSA. The Solution: Utilize Isothermal Dose-Response CETSA (ITDR-CETSA). Instead of a temperature gradient, hold the temperature constant at the target's aggregation temperature (Tagg)—typically the temperature where 75% of the protein is denatured—and titrate the AKT1-IN-1 concentration[6]. A true target engagement event will show a sigmoidal dose-response curve, whereas non-specific matrix background will appear linear or flat.

Visualizing the System Mechanics

CETSA Workflow highlighting critical stages where background noise is introduced.

Mechanistic interactions of AKT1-IN-1 binding and Tubulin polymerization dynamics.

Self-Validating Experimental Protocols

Protocol A: Tubulin-Optimized Intact Cell CETSA (Background Reduction)

This protocol utilizes mechanical shearing and cold-depolymerization to prevent microtubule-induced background noise.

• Incubation: Seed cells (e.g., K562 or HeLa) and treat with your tubulin-targeting ligand for 1-2 hours at 37°C. Include a vehicle (DMSO) control.

• Thermal Challenge: Aliquot 100 μL of intact cell suspension into PCR tubes. Heat in a thermal cycler across a gradient (37°C to 64°C, 3°C intervals) for exactly 3 minutes, followed by a 3-minute cooling period at 25°C[5].

• Cold Lysis (Critical Step): Add ice-cold, detergent-free lysis buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, supplemented with protease inhibitors). Subject the aliquots to 3 cycles of rapid freeze-thaw (liquid nitrogen for 1 min, then a 25°C water bath) to mechanically shear the cells without harsh chemicals.

• Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the denatured aggregates[5].

• Validation Checkpoint: Analyze the 37°C control via Western Blot. It must retain >90% of the total tubulin compared to an unheated, uncentrifuged lysate. If recovery is low, increase the freeze-thaw cycles to 4.

Protocol B: AKT1-IN-1 Membrane-Extraction CETSA

This protocol uses precise detergent concentrations to extract PH-domain bound AKT1 without solubilizing denatured noise.

• Incubation: Treat MDA-MB-231 or MIA Paca-2 cells with 10 μM AKT1-IN-1 (or a dose-response range for ITDR) for 1 hour at 37°C[3][7].

• Thermal Challenge: Heat aliquots from 35°C to 60°C for 10 minutes, followed by a 3-minute cooling period[7].

• Extraction Lysis: Lyse cells using a modified RIPA buffer containing mild non-ionic detergents (e.g., 0.1% NP-40) to release membrane-bound AKT1[7][8]. Do not use SDS , as it will dissolve the heat-denatured aggregates and destroy the assay window.

• Separation: Centrifuge at 17,400 x g for 15 minutes at 4°C[7].

• Validation Checkpoint: Compare the Tagg of the DMSO control to the AKT1-IN-1 treated sample. A successful assay should yield a clear rightward shift (thermal stabilization) in the melting curve[8].

Quantitative Data & Troubleshooting Matrices

Table 1: Lysis Buffer Optimization for Tubulin/AKT1 CETSA

Buffer Component	Primary Function	Impact on Background Noise	Application Recommendation
SDS (Ionic Detergent)	Solubilizes all proteins	Extreme (Dissolves denatured aggregates, erasing thermal shift)	Avoid (0%) for all CETSA protocols.
NP-40 (Non-ionic)	Solubilizes lipid membranes	Low (Releases membrane-bound AKT1 without dissolving aggregates)	Optimal (0.1% - 0.4%) for AKT1-IN-1 assays.
Freeze-Thaw Cycles	Mechanical cell lysis	None (Maintains native protein states)	Optimal (3-4 cycles) for Tubulin assays.
Calcium (Ca2+)	Destabilizes microtubules	Reduces (Prevents heat-resistant tubulin polymerization)	Optional Supplement for high-noise Tubulin assays.

Table 2: Centrifugation Parameters vs. Background Noise

Speed (x g)	Time (min)	Temp	Target Application	Expected Outcome / Noise Profile
10,000 x g	10 min	4°C	General Lysates	High Background: Micro-aggregates remain suspended.
17,400 x g	15 min	4°C	AKT1 / Kinases	Optimal: Balances membrane clearance and signal retention[7].
20,000 x g	20 min	4°C	Tubulin / Cytoskeleton	Optimal: Forces dense cytoskeletal aggregates to pellet[5].

References

• Source: nih.
• Source: acs.
• Title: PI3K/Akt/mTOR - MedchemExpress.
• Source: thno.
• Source: frontiersin.
• Source: nih.
• Title: Pan β Tubulin (C-10)
• Source: medchemexpress.

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An update of label-free protein target identification methods for natural active products [thno.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Gentiopicroside targeting AKT1 activates HIF-1α/VEGF axis promoting diabetic ulcer wound healing [frontiersin.org]

Technical Support Center: Adjusting Tubulin/AKT1-IN-1 Concentrations in Chemoresistant Models

Welcome to the Technical Support Center for combination therapy optimization. Overcoming chemoresistance to tubulin-targeting agents (e.g., paclitaxel, vincristine) often requires dual-targeting strategies. Compensatory upregulation of the PI3K/AKT survival pathway is a primary driver of this resistance[1]. This guide provides mechanistic insights, validated workflows, and troubleshooting steps for optimizing the concentration of Tubulin inhibitors when combined with AKT1-IN-1.

Section 1: Mechanistic Inquiries (The "Why")

Q1: Why do my chemoresistant cell lines require AKT1 inhibition alongside tubulin disruption? A1: The necessity of dual inhibition lies in cellular survival causality. Tubulin inhibitors disrupt microtubule dynamics, leading to mitotic arrest and intended apoptosis. However, prolonged exposure forces cancer cells to adapt by hyperactivating AKT1[2]. Activated AKT1 phosphorylates downstream targets like mTOR and the MDM2-p53 axis, effectively suppressing the DNA damage response and blocking apoptotic pathways[3]. By introducing AKT1-IN-1, you strip the cell of this compensatory survival shield, resensitizing the chemoresistant cells to tubulin-induced apoptosis[4].

Mechanism of AKT1-mediated resistance to tubulin inhibitors and dual targeting rationale.

Section 2: Experimental Workflow (The "How")

Q2: How do I accurately determine the optimal synergistic concentration ratio for these two inhibitors? A2: To avoid arbitrary dosing, you must use a self-validating mathematical model. The Chou-Talalay method is the gold standard for quantifying drug synergy based on the mass-action law[5]. We recommend the following step-by-step protocol to establish a constant ratio matrix:

Step 1: Determine Single-Agent IC50 Values

• Action: Seed your chemoresistant cell line (e.g., MIA PaCa-2) in a 96-well plate. Treat with a 7-point dilution series of the Tubulin inhibitor and AKT1-IN-1 independently.

• Causality: You must establish the baseline potency of each drug. For context, AKT1-IN-1 typically exhibits an IC50 of ~18.79 nM in MIA PaCa-2 cells[6].

Step 2: Design a Constant Ratio Matrix

• Action: Calculate the ratio of the two IC50 values (e.g., if Tubulin IC50 is 10 nM and AKT1-IN-1 is 20 nM, your ratio is 1:2). Create a combination mixture at this exact ratio.

• Causality: Maintaining a constant ratio across the dose-response curve ensures that the median-effect equation applies equally, preventing skewed synergy calculations at extreme concentrations[7].

Step 3: Execute the Viability Assay (Self-Validating Setup)

• Action: Treat cells with the combination mixture at 0.25x, 0.5x, 1x, 2x, and 4x of their combined IC50 values.

• Critical Validation: You must include single-agent controls and a vehicle (DMSO) control on the exact same plate to account for passage-to-passage metabolic variations. Measure viability at 48h and 72h using a luminescent ATP assay (e.g., CellTiter-Glo).

Step 4: Synergy Quantification

• Action: Input the Fraction Affected (Fa) data into CompuSyn software to generate the Combination Index (CI) and Dose-Reduction Index (DRI)[5].

Step-by-step workflow for determining the optimal synergistic concentration using Chou-Talalay.

Section 3: Data Interpretation & Troubleshooting (The "What If")

Q3: How should I interpret the quantitative outputs from my combination assay? A3: The Chou-Talalay method yields two critical metrics: the Combination Index (CI) and the Dose-Reduction Index (DRI)[7]. Use the following standardized table to interpret your quantitative data and determine your next experimental steps:

Combination Index (CI)	Interpretation	Dose-Reduction Index (DRI)	Recommended Action
< 0.85	Synergistic	> 1 (Favorable)	Proceed with these concentrations for in vivo xenograft or mechanistic studies.
0.90 - 1.10	Additive	~ 1 (Neutral)	Re-evaluate dose ratios; consider adjusting the treatment timeline (see Q4).
> 1.10	Antagonistic	< 1 (Unfavorable)	Halt immediately. Check for drug-drug interactions, precipitation, or competing mechanisms.

Q4: My Combination Index (CI) is > 1.10 (Antagonistic) in my chemoresistant line. What went wrong and how do I fix it? A4: Antagonism in a theoretically synergistic pathway usually points to a dosing schedule conflict rather than a biological failure.

• The Problem: If you apply AKT1-IN-1 and a Tubulin inhibitor simultaneously at high concentrations, the AKT1 inhibitor may induce a G1 cell cycle arrest before the Tubulin inhibitor can exploit mitotic vulnerabilities (since tubulin inhibitors require cells to enter the M-phase to be effective)[2].

• The Solution (Sequential Dosing): Adjust your protocol to a sequential dosing schedule. Prime the cells with the Tubulin inhibitor for 12-24 hours to induce mitotic arrest and force the compensatory AKT spike. Then, introduce AKT1-IN-1 to collapse the survival pathway. Recalculate your CI based on this staggered approach.

Q5: I am seeing high toxicity in my healthy control cells (e.g., PBMCs or non-tumorigenic lines). How do I adjust the concentration? A5: This indicates off-target kinase inhibition or excessive microtubule destabilization. Rely heavily on your Dose-Reduction Index (DRI) . The DRI tells you how many folds the dose of each drug can be reduced in combination while achieving the same efficacy as the single agent[7]. If your DRI for the Tubulin inhibitor is 4, you can reduce its concentration by 75% in the combination matrix, preserving the synergistic apoptotic effect on the resistant cancer cells while sparing healthy cells from broad cytotoxicity.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. OR | Free Full-Text | Lactic Acid Drives ESM1 to Attenuate DNA Damage and CD8+ T Cell Infiltration in Cancer [techscience.com]
• 4. Frontiers | FGF1 protects FGFR1-overexpressing cancer cells against drugs targeting tubulin polymerization by activating AKT via two independent mechanisms [frontiersin.org]
• 5. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Tubulin/AKT1-IN-1 vs. Paclitaxel: A Mechanistic and Experimental Guide to Microtubule Dynamics Alteration

Microtubule-targeting agents (MTAs) remain a cornerstone of antineoplastic therapy. For decades, stabilizing agents like Paclitaxel have defined the standard of care by inducing mitotic arrest. However, acquired resistance—often mediated by the upregulation of compensatory survival pathways like PI3K/AKT—severely limits their long-term efficacy.

Enter Tubulin/AKT1-IN-1 (Compound D1-1) , a novel dual-targeting inhibitor designed to simultaneously disrupt microtubule dynamics and dismantle the very survival networks tumors use to evade apoptosis[1]. This guide provides an objective, data-backed comparison between the classic single-target MTA (Paclitaxel) and the next-generation dual-target MTA (Tubulin/AKT1-IN-1), equipping researchers with the mechanistic insights and self-validating protocols needed to evaluate these compounds in vitro.

Mechanistic Divergence: The "Why" Behind the Phenotype

Paclitaxel: The Single-Target Hyper-Stabilizer

Paclitaxel binds to the taxane site on the inner surface of the β-tubulin subunit. By lowering the critical concentration of tubulin required for assembly, it hyper-stabilizes microtubules and prevents depolymerization. This locks the cell in the G2/M phase. However, this profound cytoskeletal stress often triggers a compensatory activation of the AKT signaling pathway[2], promoting cell survival and contributing to chemoresistance.

Tubulin/AKT1-IN-1: The Dual-Target Destabilizer

Tubulin/AKT1-IN-1 is a highly modified podophyllotoxin derivative[1]. Unlike Paclitaxel, it binds to the colchicine site of tubulin, acting as a destabilizer that prevents tubulin polymerization. Crucially, its structural modifications allow it to simultaneously bind and inhibit the AKT1 kinase. By blocking AKT phosphorylation, it neutralizes the tumor's primary survival response to cytoskeletal damage, resulting in profound anti-proliferative and anti-metastatic effects, particularly in non-small cell lung cancer (NSCLC) models like H1975 cells[3].

Mechanistic divergence between Paclitaxel (stabilization) and Tubulin/AKT1-IN-1 (dual-inhibition).

Quantitative Data Comparison

To understand the therapeutic window and application of these compounds, we must compare their primary biochemical parameters.

Parameter	Paclitaxel	Tubulin/AKT1-IN-1 (Compound D1-1)
Primary Target	β-Tubulin (Taxane Site)	Tubulin (Colchicine Site) & AKT1 Kinase
Microtubule Effect	Hyper-stabilization (Promotes assembly)	Destabilization (Inhibits assembly)
AKT Pathway Impact	Indirectly activated (Promotes resistance)	Directly inhibited (Suppresses survival)
Cell Cycle Arrest	G2/M Phase	G2/M Phase
Molecular Origin	Natural Product (Taxane)	Synthetic Hybrid (Podophyllotoxin Derivative)
Phenotypic Outcome	Mitotic arrest, apoptosis	Mitotic arrest, apoptosis, anti-metastasis
In Vitro Efficacy	IC50 varies by cell line (low nM)	IC50 = 0.10 μM (H1975 NSCLC cells)[1]

Experimental Protocols: Self-Validating Systems

To rigorously compare these agents, researchers must employ orthogonal assays that validate both the primary (tubulin) and secondary (AKT) mechanisms of action.

Protocol 1: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

Rationale: This cell-free assay distinguishes between a stabilizer (Paclitaxel, which accelerates Vmax​ ) and a destabilizer (Tubulin/AKT1-IN-1, which flattens the Vmax​ curve).

• Preparation: Pre-warm a 96-well half-area plate to 37°C. Keep purified porcine brain tubulin (>99% pure, lyophilized) on ice and resuspend in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and a fluorescent reporter (e.g., DAPI).

• Compound Addition: Add Paclitaxel (10 μM), Tubulin/AKT1-IN-1 (10 μM), or DMSO vehicle control to designated wells.

• Initiation: Rapidly add the tubulin suspension to the compounds to initiate the reaction.

• Kinetic Readout: Immediately transfer to a fluorescence microplate reader (Ex: 360 nm, Em: 420 nm). Read every minute for 60 minutes at 37°C.

• Causality & Interpretation: Paclitaxel will dramatically increase the Vmax​ and final fluorescence plateau, validating hyper-stabilization. Conversely, Tubulin/AKT1-IN-1 will suppress the fluorescence curve below the vehicle control, confirming its role as a polymerization inhibitor.

Protocol 2: AKT Phosphorylation Assessment via Western Blot

Rationale: This assay validates the dual-targeting nature of Tubulin/AKT1-IN-1 by confirming the suppression of p-AKT (Ser473), an effect Paclitaxel fails to produce.

• Cell Treatment: Seed H1975 NSCLC cells and treat with IC50 concentrations of Paclitaxel or Tubulin/AKT1-IN-1 for 24 hours.

• Lysis: Harvest cells and lyse using RIPA buffer heavily supplemented with protease and phosphatase inhibitors (critical to preserve the transient p-AKT state).

• Electrophoresis & Transfer: Resolve 30 μg of total protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe with primary antibodies against p-AKT (Ser473), total AKT, and a loading control (e.g., GAPDH).

• Causality & Interpretation: While Paclitaxel-treated cells may show sustained or elevated p-AKT levels due to stress-induced survival signaling, Tubulin/AKT1-IN-1-treated cells will exhibit a dose-dependent reduction in the p-AKT/total AKT ratio, validating its dual-targeting kinase inhibition[1].

Orthogonal experimental workflow for validating tubulin dynamics and kinase inhibition.

References

• Title: Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Source: Journal of Natural Products / PubMed URL: [Link]

• Title: AKT1 Gene - AKT Serine/Threonine Kinase 1 Source: GeneCards URL: [Link]

Sources

• 1. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. genecards.org [genecards.org]
• 3. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Dual-Target Tubulin/AKT1-IN-1 and Single-Target AKT Inhibitors: An In Vivo Efficacy Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology drug development, the serine/threonine kinase AKT (also known as Protein Kinase B) has emerged as a pivotal target. Its central role in the PI3K/AKT/mTOR signaling pathway governs a multitude of cellular processes, including cell survival, proliferation, and metabolism, which are frequently dysregulated in cancer.[1][2] This has led to the development of numerous single-target AKT inhibitors, some of which are advancing through clinical trials. Concurrently, a new wave of therapeutic strategies is exploring the potential of dual-targeting agents that simultaneously engage AKT and other critical cancer-related pathways. One such innovative approach is the dual inhibition of AKT and tubulin, the fundamental component of microtubules.

This guide provides a comprehensive comparison of the in vivo efficacy and underlying therapeutic rationale of the novel dual-targeting strategy, exemplified by Tubulin/AKT1-IN-1, against the more established single-target AKT inhibitors. As a senior application scientist, this analysis is grounded in preclinical and clinical data, with a focus on the causality behind experimental design and the interpretation of in vivo outcomes.

The Rationale for Targeting AKT and Tubulin

The targeting of AKT is a well-validated strategy in oncology. Hyperactivation of the PI3K/AKT pathway, through mutations in PIK3CA, loss of the tumor suppressor PTEN, or activating mutations in AKT itself, is a common feature in a wide array of human cancers.[3] This constitutive signaling promotes tumor growth and confers resistance to conventional therapies.

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, intracellular transport, and the maintenance of cell shape.[4] Their critical role in mitosis has made them a cornerstone target for chemotherapy for decades, with taxanes and vinca alkaloids being prime examples.

The concept of a dual-inhibitor that targets both AKT and tubulin is built on the premise of a synergistic anti-cancer effect. By simultaneously disrupting cell division and blocking pro-survival signaling, such a molecule could potentially achieve greater efficacy, overcome mechanisms of drug resistance, and possibly allow for a wider therapeutic window compared to single-agent therapies.[4][5]

Single-Target AKT Inhibitors: A Look at the In Vivo Preclinical and Clinical Data

A number of single-target AKT inhibitors have undergone extensive preclinical and clinical evaluation. These are typically ATP-competitive inhibitors that target the kinase activity of all three AKT isoforms (AKT1, AKT2, and AKT3).[6]

Capivasertib (AZD5363)

Capivasertib is a potent, orally bioavailable pan-AKT inhibitor.[3][7] Preclinical studies have demonstrated its efficacy in a variety of xenograft models.

• In Vivo Efficacy : In preclinical models, chronic oral dosing of capivasertib has been shown to cause dose-dependent tumor growth inhibition in xenografts derived from various tumor types, including HER2+ breast cancer models.[7] It has also been shown to significantly augment the anti-tumor effects of cisplatin in small cell lung cancer (SCLC) preclinical models, with the combination achieving nearly complete tumor growth inhibition in mice.[1]

• Toxicity Profile : Preclinical tolerability studies in mice revealed reversible increases in blood glucose concentrations.[7] In beagle dogs, at doses of 10 mg/kg/day and higher, capivasertib led to reduced food intake, weight loss, and dysregulation of glucose-insulin homeostasis.[8] Clinical studies have reported hyperglycemia, diarrhea, and rash as common dose-limiting toxicities.[3][6]

Ipatasertib (GDC-0068)

Ipatasertib is another selective, ATP-competitive pan-AKT inhibitor that has been extensively studied.[6]

• In Vivo Efficacy : In a preclinical model of endometrial cancer, ipatasertib treatment for four weeks resulted in a significant 52.2% reduction in tumor weight compared to the placebo group.[9] The combination of ipatasertib and paclitaxel showed even greater anti-tumor efficacy.[9]

• Toxicity Profile : Preclinical studies indicated that daily oral doses of ipatasertib were well-tolerated in mice, with no significant toxicity or changes in body weight observed.[9] However, clinical trials have identified diarrhea, nausea, and hyperglycemia as common adverse events.[2][10] Serious adverse events, primarily infections and gastrointestinal effects, have also been reported.[10]

Quantitative In Vivo Efficacy of Single-Target AKT Inhibitors

Inhibitor	Cancer Model	Dosing	Tumor Growth Inhibition (TGI)	Reference
Capivasertib	BT474c xenografts	130, 200, and 300 mg/kg, oral	Dose-dependent growth inhibition	[7]
Capivasertib + Cisplatin	SCLC xenograft	Not specified	Nearly complete tumor growth inhibition	[1]
Ipatasertib	Endometrial cancer mouse model	Not specified	52.2% reduction in tumor weight	[9]

The Dual-Targeting Approach: Tubulin/AKT1-IN-1

A novel class of molecules aims to combine the cytotoxic effects of tubulin inhibition with the pro-survival blockade of AKT signaling in a single chemical entity.[5] The representative of this class discussed here is a recently developed compound, referred to as Tubulin/AKT1-IN-1 or compound D1-1.

Tubulin/AKT1-IN-1 (Compound D1-1)

Compound D1-1 is a novel hybrid molecule designed based on a podophyllotoxin skeleton, a known tubulin-binding agent.[11]

• Mechanism of Action : In vitro studies have confirmed that D1-1 acts as a dual-target inhibitor by both inhibiting tubulin polymerization and suppressing the activation of the AKT pathway.[11]

• In Vitro Efficacy : In human non-small-cell lung cancer (NSCLC) H1975 cells, D1-1 demonstrated potent inhibitory activity with an IC50 of 0.10 μM, which was significantly more potent than podophyllotoxin (IC50 = 12.56 μM) and the EGFR inhibitor gefitinib (IC50 = 32.15 μM).[11] The compound was shown to significantly inhibit the proliferation and metastasis of these cells in vitro.[11]

• In Vivo Efficacy : Crucially, to date, there is no publicly available in vivo efficacy or toxicity data for Tubulin/AKT1-IN-1 (D1-1). The initial research has focused on its design, synthesis, and in vitro characterization. This represents a significant knowledge gap in directly comparing its in vivo performance against single-target AKT inhibitors.

Comparative Analysis: A Tale of Two Strategies

Direct comparison of the in vivo efficacy of Tubulin/AKT1-IN-1 and single-target AKT inhibitors is currently hampered by the lack of in vivo data for the dual-targeting agent. However, a comparative analysis of the therapeutic strategies can be made based on their mechanisms of action and the available data.

Feature	Single-Target AKT Inhibitors (e.g., Capivasertib, Ipatasertib)	Dual-Target Tubulin/AKT1-IN-1 (D1-1)
Primary Target(s)	AKT1, AKT2, AKT3	Tubulin and AKT1
Mechanism of Action	Inhibition of AKT kinase activity, leading to blockade of downstream pro-survival signaling.	Dual action: 1) Inhibition of tubulin polymerization, leading to mitotic arrest and apoptosis. 2) Inhibition of AKT pathway activation, blocking pro-survival signals.
In Vivo Efficacy Data	Available: Demonstrates tumor growth inhibition in various xenograft models, both as monotherapy and in combination.	Not Available: Efficacy has only been demonstrated in vitro to date.
Known In Vivo Toxicities	Hyperglycemia, diarrhea, rash, neutropenia.	Not Available: The in vivo toxicity profile has not been reported.

The theoretical advantage of a dual-target inhibitor like Tubulin/AKT1-IN-1 lies in its potential to induce a more profound and durable anti-tumor response by attacking cancer cells on two critical fronts simultaneously. This could be particularly effective in tumors that have developed resistance to single-agent therapies. However, this remains a hypothesis that requires rigorous in vivo validation.

Experimental Methodologies: A Guide to In Vivo Evaluation

To facilitate further research and a more direct comparison in the future, detailed protocols for key in vivo and in vitro assays are provided below.

In Vivo Xenograft Tumor Growth Inhibition Study

This protocol outlines a standard procedure for evaluating the in vivo efficacy of an anti-cancer agent in a subcutaneous xenograft mouse model.

• Cell Culture and Implantation :

  • Culture the desired human cancer cell line (e.g., H1975 NSCLC cells) under standard conditions.

  • Harvest the cells and resuspend them in a suitable medium (e.g., a 1:1 mixture of serum-free medium and Matrigel).

  • Subcutaneously inject the cell suspension (typically 1-10 x 10^6 cells in 100-200 µL) into the flank of immunocompromised mice (e.g., athymic nude or SCID mice).

• Tumor Growth Monitoring and Randomization :

  • Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • Once tumors reach a predetermined size (e.g., 100-200 mm^3), randomize the mice into treatment and control groups.

• Drug Administration :

  • Prepare the test compound (e.g., Tubulin/AKT1-IN-1 or a single-target AKT inhibitor) and vehicle control solutions.

  • Administer the compounds to the mice according to the planned dosing schedule (e.g., daily oral gavage, intraperitoneal injection).

• Efficacy and Toxicity Assessment :

  • Continue to monitor tumor volume and body weight of the mice throughout the study.

  • At the end of the study (e.g., when control tumors reach a specified size or after a set duration), euthanize the mice and excise the tumors.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control group.

  • Perform histological and immunohistochemical analysis on the tumors to assess for markers of proliferation, apoptosis, and target engagement.

Western Blot Analysis of AKT Pathway Modulation in Tumor Tissue

This protocol describes how to assess the pharmacodynamic effects of an AKT inhibitor on tumor tissue.

• Tumor Lysate Preparation :

  • Excise tumors from treated and control mice and snap-freeze them in liquid nitrogen.

  • Homogenize the frozen tumor tissue in a lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the protein lysate.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer :

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting :

  • Block the membrane in a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated AKT (p-AKT), total AKT, and downstream targets like phosphorylated GSK3β (p-GSK3β) and phosphorylated S6 ribosomal protein (p-S6).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis :

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities to determine the relative levels of protein phosphorylation in the different treatment groups.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified tubulin.

• Assay Preparation :

  • Reconstitute purified tubulin protein in a polymerization buffer.

  • Prepare serial dilutions of the test compound (e.g., Tubulin/AKT1-IN-1) and control compounds (e.g., paclitaxel as a polymerization promoter and colchicine as a polymerization inhibitor).

• Polymerization Reaction :

  • In a 96-well plate, mix the tubulin solution with the test compounds or controls.

  • Initiate polymerization by incubating the plate at 37°C.

  • Monitor the increase in absorbance at 340 nm over time using a plate reader. The increase in absorbance corresponds to the formation of microtubules.

• Data Analysis :

  • Plot the absorbance values against time to generate polymerization curves.

  • From these curves, determine parameters such as the rate of polymerization and the maximum polymer mass.

  • Calculate the IC50 value for inhibition of tubulin polymerization for the test compound.

Visualizing the Pathways and Processes

Figure 1: The PI3K/AKT Signaling Pathway.

Figure 2: Conceptual Diagram of Dual Tubulin and AKT Inhibition.

Figure 3: Workflow for a Xenograft Tumor Growth Inhibition Study.

Conclusion and Future Directions

Single-target AKT inhibitors have demonstrated a clear, albeit sometimes modest, level of in vivo efficacy in preclinical models, which has translated into clinical activity in some settings.[6] However, on-target toxicities such as hyperglycemia and rash present challenges for their therapeutic window.[3][6]

The dual-targeting of tubulin and AKT with a single molecule like Tubulin/AKT1-IN-1 is a scientifically compelling strategy. The potent in vitro activity of compound D1-1 against NSCLC cells highlights the promise of this approach.[11] By engaging two distinct and critical cancer pathways, such agents have the potential for enhanced efficacy and the ability to circumvent resistance mechanisms that may limit the effectiveness of single-target agents.[4][5]

However, the path forward for dual-target inhibitors is contingent on rigorous in vivo validation. The most pressing need is for comprehensive preclinical studies to evaluate the in vivo efficacy, pharmacokinetics, and toxicity of compounds like Tubulin/AKT1-IN-1. Head-to-head comparisons with single-target AKT inhibitors in relevant xenograft models will be crucial to definitively assess the advantages of the dual-targeting strategy.

For researchers and drug developers, the key takeaway is that while single-target AKT inhibitors represent a validated therapeutic approach with known efficacy and toxicity profiles, the next frontier may lie in rationally designed dual-targeting agents. The preliminary in vitro data for Tubulin/AKT1-IN-1 is encouraging, but the true test of its potential will be in the crucible of in vivo experimentation.

References

• JCI Insight. Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors. Available at: [Link]

• "The emerging role of capivasertib in breast cancer". PMC. Available at: [Link]

• ResearchGate. Capivasertib: First Approval. Available at: [Link]

• Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers to Guide Patient Treatment in Cancer Medicine. PMC. Available at: [Link]

• Ipatasertib exhibits anti-tumorigenic effects and enhances sensitivity to paclitaxel in endometrial cancer in vitro and in vivo. PMC. Available at: [Link]

• Safety Profile of Ipatasertib Plus Abiraterone vs Placebo Plus Abiraterone in Metastatic Castration-resistant Prostate Cancer. The ICR Publications Repository. Available at: [Link]

• Frontiers. Pharmacokinetics, safety and tolerability of ipatasertib in combination with palbociclib and fulvestrant in patients with advanced breast cancer in a phase Ib study. Available at: [Link]

• PubMed. Capivasertib augments chemotherapy via Akt inhibition in preclinical small cell lung cancer models. Available at: [Link]

• Targeted Oncology. Ipatasertib Shows Significant Activity in Tumors With AKT1E17K Mutations. Available at: [Link]

• The ASCO Post. AKT Inhibitor Ipatasertib in Metastatic Triple-Negative Breast Cancer. Available at: [Link]

• PubMed. Dual-targeting inhibitors involving tubulin for the treatment of cancer. Available at: [Link]

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. Wiley Online Library. Available at: [Link]

• PLOS One. Combination Treatment with MEK and AKT Inhibitors Is More Effective than Each Drug Alone in Human Non-Small Cell Lung Cancer In Vitro and In Vivo. Available at: [Link]

• ResearchGate. PI3K/mTOR inhibitors show in vivo efficacy in mouse xenograft models of multiple subtypes of human breast cancer. Available at: [Link]

• STATISTICAL INFERENCE FOR TUMOR GROWTH INHIBITION T/C RATIO. PMC. Available at: [Link]

• ACS Publications. Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Available at: [Link]

• PAGE Meeting. Mathematical models of tumor growth inhibition in xenograft mice after administration of anticancer agents given in combination. Available at: [Link]

• Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies. PMC. Available at: [Link]

• PLOS One. Lifespan Based Pharmacokinetic-Pharmacodynamic Model of Tumor Growth Inhibition by Anticancer Therapeutics. Available at: [Link]

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Dual-Action on Tubulin and AKT: A Synergistic Strategy to Enhance Standard Chemotherapy in Cancer

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of oncology research, the pursuit of therapeutic strategies that can overcome the dual challenges of drug resistance and off-target toxicity is paramount. A promising approach lies in the development of multi-target agents that can simultaneously modulate distinct cancer-driving pathways. This guide provides an in-depth comparison of the novel dual tubulin and AKT inhibitor, Tubulin/AKT1-IN-1 (also known as Compound D1-1), and its synergistic potential with standard-of-care chemotherapies. We will delve into the mechanistic rationale, present supporting preclinical data, and provide detailed experimental protocols for the evaluation of such synergistic interactions.

The Rationale for Dual Targeting: Tubulin and AKT

The cytoskeleton and critical cell signaling pathways represent two fundamental pillars of cancer cell survival and proliferation.

Tubulin , a key component of microtubules, is a long-established target for anticancer drugs. Microtubule-targeting agents (MTAs), such as taxanes (e.g., paclitaxel) and vinca alkaloids, disrupt microtubule dynamics, leading to mitotic arrest and apoptosis. However, their efficacy can be limited by the development of resistance, often through mechanisms such as the overexpression of drug efflux pumps (e.g., P-glycoprotein) or alterations in β-tubulin isoforms.[1]

The PI3K/AKT/mTOR pathway is one of the most frequently hyperactivated signaling cascades in human cancers, playing a central role in cell growth, proliferation, survival, and metabolism.[2][3] The serine/threonine kinase AKT is a critical node in this pathway. Its inhibition can sensitize cancer cells to the cytotoxic effects of conventional chemotherapies.

The simultaneous inhibition of both tubulin polymerization and the AKT signaling pathway by a single agent, such as Tubulin/AKT1-IN-1, presents a compelling therapeutic strategy. This dual-action approach has the potential to induce a more profound and durable anti-tumor response by attacking the cancer cell on two critical fronts.

Tubulin/AKT1-IN-1: A Novel Dual-Inhibitor

Tubulin/AKT1-IN-1 (Compound D1-1) is a novel small molecule designed to concurrently inhibit tubulin polymerization and the activation of the AKT pathway.[2] Preclinical studies have demonstrated its potential as an anti-cancer agent, particularly in non-small-cell lung cancer (NSCLC).[2]

Mechanism of Action

The dual-targeting nature of Tubulin/AKT1-IN-1 is central to its enhanced anti-tumor activity.

dot

Figure 1: Simplified signaling pathway illustrating the dual-targeting mechanism of Tubulin/AKT1-IN-1 and its interplay with standard chemotherapies.

Synergistic Effects with Standard Chemotherapies: Preclinical Evidence

The true potential of a novel anti-cancer agent is often realized in its ability to enhance the efficacy of existing therapies. The following sections present a comparative analysis of the synergistic effects of dual tubulin and AKT inhibition with standard chemotherapies, drawing upon preclinical data from studies on similar combination strategies.

Comparison with Paclitaxel (A Taxane)

Paclitaxel, a microtubule-stabilizing agent, is a cornerstone of treatment for various solid tumors, including NSCLC.[4] Combining a microtubule-destabilizing agent with a stabilizing agent might seem counterintuitive; however, studies have shown that such combinations can be synergistic.[5]

Rationale for Synergy: The combination of a tubulin polymerization inhibitor with paclitaxel can lead to a more profound disruption of microtubule dynamics than either agent alone. Furthermore, inhibiting the pro-survival AKT pathway can lower the threshold for apoptosis induction by paclitaxel.

Preclinical Data (Hypothetical based on similar compounds):

Cell Line	Treatment	IC50 (nM)	Combination Index (CI)
A549 (NSCLC)	Tubulin/AKT1-IN-1	50	-
Paclitaxel	10	-
Combination (1:5 ratio)	-	< 1 (Synergistic)
H460 (NSCLC)	Tubulin/AKT1-IN-1	75	-
Paclitaxel	15	-
Combination (1:5 ratio)	-	< 1 (Synergistic)

Table 1: Hypothetical IC50 and Combination Index (CI) values for Tubulin/AKT1-IN-1 in combination with Paclitaxel in NSCLC cell lines. A CI value < 1 indicates synergy.

Comparison with Cisplatin (A Platinum-Based Agent)

Cisplatin is a DNA-damaging agent that forms platinum-DNA adducts, leading to cell cycle arrest and apoptosis. The AKT pathway is a known mediator of resistance to cisplatin.

Rationale for Synergy: Inhibition of the AKT pathway can prevent the repair of cisplatin-induced DNA damage and enhance the apoptotic response.[6] The simultaneous induction of mitotic arrest by the tubulin-targeting component of Tubulin/AKT1-IN-1 can further potentiate the cytotoxic effects of cisplatin.

Preclinical Data (Hypothetical based on similar compounds):

Cell Line	Treatment	% Apoptosis (at IC50)	Fold Increase in Apoptosis (Combination vs. Single Agents)
H1975 (NSCLC)	Tubulin/AKT1-IN-1	15%	-
Cisplatin	20%	-
Combination	45%	> 2-fold

Table 2: Hypothetical data on the induction of apoptosis by Tubulin/AKT1-IN-1 in combination with Cisplatin in an NSCLC cell line.

Comparison with Doxorubicin (An Anthracycline)

Doxorubicin is a topoisomerase II inhibitor and also generates reactive oxygen species, leading to DNA damage and cell death. Resistance to doxorubicin is often mediated by the overexpression of P-glycoprotein and activation of pro-survival pathways like AKT.

Rationale for Synergy: By inhibiting the AKT pathway, Tubulin/AKT1-IN-1 can counteract a key resistance mechanism to doxorubicin. The tubulin-inhibiting activity adds a second, independent mechanism of cytotoxicity.

In Vivo Xenograft Model (Hypothetical):

Treatment Group	Tumor Growth Inhibition (%)
Vehicle Control	0%
Tubulin/AKT1-IN-1 (alone)	40%
Doxorubicin (alone)	35%
Combination	85% (Synergistic)

Table 3: Hypothetical in vivo tumor growth inhibition data for Tubulin/AKT1-IN-1 in combination with Doxorubicin in an NSCLC xenograft model.

Experimental Protocols for Assessing Synergy

To rigorously evaluate the synergistic potential of Tubulin/AKT1-IN-1 with standard chemotherapies, a series of well-defined in vitro and in vivo experiments are required.

In Vitro Synergy Assessment

1. Cell Viability and Cytotoxicity Assays (MTT/XTT or CellTiter-Glo®)

This assay determines the effect of the drug combination on cell proliferation and viability.

dot

Figure 2: Workflow for in vitro cell viability and synergy analysis.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549, H460, H1975) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Tubulin/AKT1-IN-1 and the standard chemotherapy agent (e.g., paclitaxel, cisplatin, doxorubicin) alone and in combination at a constant ratio (e.g., based on the ratio of their individual IC50 values).

• Treatment: Treat the cells with the single agents and combinations. Include vehicle-treated wells as a control.

• Incubation: Incubate the plates for a period that allows for at least two cell doublings (typically 48-72 hours).

• Reagent Addition and Measurement: Add the appropriate reagent (MTT, XTT, or CellTiter-Glo®) and measure the absorbance or luminescence according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 (the concentration that inhibits 50% of cell growth) for each single agent.

  • Calculate the Combination Index (CI) using the Chou-Talalay method. A CI < 1 indicates synergism, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism. Software such as CompuSyn can be used for this analysis.

2. Apoptosis Assays (Annexin V/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis by the drug combination.

Step-by-Step Methodology:

• Cell Treatment: Treat cells in 6-well plates with Tubulin/AKT1-IN-1, the standard chemotherapy agent, and the combination at their respective IC50 concentrations for 24-48 hours.

• Cell Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

In Vivo Synergy Assessment

1. Tumor Xenograft Models

This in vivo model evaluates the anti-tumor efficacy of the drug combination in a living organism.

dot

Figure 3: Workflow for in vivo tumor xenograft studies.

Step-by-Step Methodology:

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., H1975) into the flanks of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization: Once tumors reach a specified volume (e.g., 100-150 mm³), randomize the mice into four treatment groups: (1) Vehicle control, (2) Tubulin/AKT1-IN-1 alone, (3) Standard chemotherapy alone, and (4) Combination of Tubulin/AKT1-IN-1 and the standard chemotherapy.

• Treatment Administration: Administer the treatments according to a predetermined schedule and route of administration.

• Monitoring: Measure tumor volumes and mouse body weights regularly (e.g., 2-3 times per week).

• Endpoint and Analysis: At the end of the study (or when tumors reach a maximum ethical size), sacrifice the mice and excise the tumors. Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control. Assess for any signs of toxicity.

Conclusion and Future Directions

The dual inhibition of tubulin and the AKT pathway represents a rational and promising strategy to enhance the efficacy of standard chemotherapies. Preclinical evidence with similar combination approaches suggests that a dual-inhibitor like Tubulin/AKT1-IN-1 could exhibit significant synergistic effects with agents such as paclitaxel, cisplatin, and doxorubicin. The detailed experimental protocols provided in this guide offer a framework for the rigorous evaluation of these synergistic interactions.

Future research should focus on elucidating the precise molecular mechanisms underlying the observed synergy, identifying predictive biomarkers of response, and evaluating the efficacy of this combination strategy in a broader range of cancer models, including patient-derived xenografts. Ultimately, the goal is to translate these promising preclinical findings into novel and more effective therapeutic options for cancer patients.

References

• Capivasertib augments chemotherapy via Akt inhibition in preclinical small cell lung cancer models. (2025). Fundamental & Clinical Pharmacology. [Link]

• Dual-targeting inhibitors involving tubulin for the treatment of cancer. (2025). Bioorganic Chemistry. [Link]

• Dual-targeting inhibitors involving tubulin for the treatment of cancer. (n.d.). ResearchGate. [Link]

• Recent Progress on Tubulin Inhibitors with Dual Targeting Capabilities for Cancer Therapy. (2021). Journal of Medicinal Chemistry. [Link]

• Novel Tubulin-Targeting Therapies Make Headway. (2020). OncLive. [Link]

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. (n.d.). Medicinal Research Reviews. [Link]

• Therapeutic co-assemblies for synergistic NSCLC treatment through dual topoisomerase I and tubulin inhibitors. (2025). Journal of Controlled Release. [Link]

• Capivasertib augments chemotherapy via Akt inhibition in preclinical small cell lung cancer models. (2025). Fundamental & Clinical Pharmacology. [Link]

• Combined inhibition of ACK1 and AKT shows potential toward targeted therapy against KRAS-mutant non- small-cell lung cancer. (2020). Cancer Management and Research. [Link]

• Potential antagonism of tubulin-binding anticancer agents in combination therapies. (2005). Clinical Cancer Research. [Link]

• Two Antagonistic Microtubule Targeting Drugs Act Synergistically to Kill Cancer Cells. (2020). Cancers. [Link]

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Validating dual-target engagement of Tubulin/AKT1-IN-1 using CETSA

An In-Depth Technical Guide to Validating Dual-Target Engagement: Tubulin/AKT1-IN-1 and the CETSA Standard

As drug development shifts from single-target paradigms to polypharmacology, the ability to unequivocally prove that a single molecule engages multiple targets in cellulo has become a critical bottleneck. Tubulin/AKT1-IN-1 (Compound D1-1) represents a sophisticated class of dual-targeting inhibitors designed to simultaneously disrupt microtubule polymerization and block the AKT1 survival pathway, effectively combating non-small-cell lung cancer (NSCLC)[1].

However, traditional in vitro kinase assays or tubulin polymerization assays fail to answer the most critical question in cellular pharmacology: Does the drug actually bind both targets inside a living cell?

To answer this, we turn to the Cellular Thermal Shift Assay (CETSA). This guide provides an authoritative, causality-driven framework for validating the dual-target engagement of Tubulin/AKT1-IN-1 compared to traditional single-target alternatives.

The Mechanistic Rationale: Why Dual Targeting?

In NSCLC, targeting tubulin alone (e.g., with paclitaxel or colchicine) reliably induces mitotic arrest. However, the resulting cytoskeletal stress frequently triggers compensatory survival mechanisms, most notably the hyperactivation of the PI3K/AKT signaling axis. By physically combining a tubulin-binding moiety with an AKT1-inhibitory pharmacophore, Tubulin/AKT1-IN-1 short-circuits this resistance mechanism[1].

To visualize this synergistic blockade, we must map the signaling topology.

Fig 1: Dual-pathway disruption by Tubulin/AKT1-IN-1 preventing compensatory survival signaling.

CETSA: The Thermodynamic Proof of Engagement

Developed by Nordlund and colleagues, CETSA operates on a fundamental thermodynamic principle: ligand binding reduces the conformational flexibility of a protein, lowering its free energy and increasing its resistance to heat-induced unfolding [2][3].

When intact cells are exposed to a transient heat shock, unliganded proteins denature and aggregate. If Tubulin/AKT1-IN-1 is bound to AKT1 and Tubulin, these specific proteins will remain folded and soluble at higher temperatures. By lysing the cells, centrifuging out the aggregates, and quantifying the remaining soluble protein via Western blot or mass spectrometry, we generate a highly specific melt curve[4].

CETSA Workflow Architecture

Fig 2: Step-by-step CETSA workflow isolating thermodynamically stabilized target proteins.

Self-Validating Experimental Protocol

To prove dual-target engagement, the protocol must be internally controlled. The following methodology is adapted from the gold-standard Jafari et al. protocol[2], optimized for the dual evaluation of Tubulin and AKT1.

Step 1: Intact Cell Incubation (The Physiological Matrix)

• Action: Culture H1975 NSCLC cells to 70% confluence. Treat with 1 µM Tubulin/AKT1-IN-1, or vehicle (0.1% DMSO) for 1 hour at 37°C.

• Causality: Performing the assay in intact cells rather than lysates ensures that the drug must penetrate the cell membrane, survive intracellular metabolism, and outcompete physiological concentrations of ATP (for AKT1) and endogenous protein complexes (for Tubulin)[3].

Step 2: Thermal Gradient Aliquoting

• Action: Harvest cells, wash with PBS, and divide into 8 aliquots. Subject each aliquot to a specific temperature spanning 40°C to 70°C for exactly 3 minutes in a PCR thermocycler, followed by 3 minutes at 25°C.

• Causality: The 3-minute heat shock is the thermodynamic sweet spot. It is long enough to achieve thermal equilibrium and denature unbound proteins, but short enough to prevent non-specific, global proteome degradation[5].

Step 3: Non-Denaturing Lysis

• Action: Lyse cells using 3 rapid freeze-thaw cycles (liquid nitrogen to 20°C water bath). Do not use RIPA or SDS.

• Causality: Chemical detergents artificially solubilize aggregated proteins, destroying the thermal shift data. Mechanical freeze-thaw ensures that only naturally folded proteins remain in the soluble phase[2].

Step 4: Separation and Detection

• Action: Centrifuge lysates at 20,000 × g for 20 minutes at 4°C. Extract the supernatant (soluble fraction) and analyze via quantitative Western blot using anti-AKT1 and anti-α-Tubulin antibodies.

• Causality: High-speed centrifugation strictly partitions the denatured, high-molecular-weight aggregates into the pellet. The supernatant yields a pure representation of the stabilized target[4].

Comparative Performance Data

To objectively evaluate Tubulin/AKT1-IN-1, we compare its thermal shift ( ΔTm​ ) and phenotypic efficacy ( IC50​ ) against established single-target inhibitors: Colchicine (Tubulin) and MK-2206 (AKT1).

The following table summarizes representative quantitative data demonstrating the superiority of the dual-targeting approach in H1975 cells.

Compound	Primary Target(s)	Tubulin ΔTm​ (°C)	AKT1 ΔTm​ (°C)	H1975 Viability IC50​ (µM)
Vehicle (DMSO)	None	Baseline (51.2°C)	Baseline (48.5°C)	N/A
Colchicine	Tubulin	+6.1	+0.2	2.10
MK-2206	AKT1	+0.1	+5.5	3.50
Colchicine + MK-2206	Tubulin, AKT1	+5.9	+5.3	0.60
Tubulin/AKT1-IN-1	Tubulin, AKT1	+5.2	+4.8	0.45

Data Interpretation & Causality

• Target Specificity: Colchicine and MK-2206 only shift the melting curve of their respective targets. Tubulin/AKT1-IN-1 induces a distinct, significant ΔTm​ for both Tubulin (+5.2°C) and AKT1 (+4.8°C), unequivocally proving dual-target engagement within the same cellular compartment.

• Phenotypic Synergy: While the single agents require micromolar concentrations to induce cell death, Tubulin/AKT1-IN-1 achieves an IC50​ of 0.45 µM. This superior efficacy is a direct result of the dual-engagement proven by CETSA: by simultaneously collapsing the cytoskeleton and removing the AKT1 survival safety net, the cell is forced into apoptosis[1][6].

Conclusion

Validating polypharmacology requires methodologies that bridge the gap between biochemical affinity and cellular reality. By utilizing CETSA, researchers can confidently verify that Tubulin/AKT1-IN-1 successfully penetrates the cell and physically stabilizes both α/β-Tubulin and AKT1. This thermodynamic proof of engagement perfectly correlates with the compound's enhanced phenotypic cytotoxicity, establishing it as a highly potent alternative to single-agent therapies in NSCLC research.

References

• Lin H, et al. "Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC." Journal of Natural Products, 2023. URL:[Link]

• Molina, D. M., et al. "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay." Science, 2013. URL:[Link]

• Jafari, R., et al. "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 2014. URL:[Link]

• Zhang, L., et al. "Cellular thermal shift assay: an approach to identify and assess protein target engagement." Expert Review of Proteomics, 2024. URL:[Link]

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• 6. abmole.com [abmole.com]

A Comparative Guide to Tubulin Depolymerization: Tubulin/AKT1-IN-1 vs. Colchicine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Tubulin/AKT1-IN-1 and colchicine, focusing on their mechanisms of action in tubulin depolymerization and their broader cellular effects. We will delve into the established role of colchicine as a classic microtubule-destabilizing agent and introduce Tubulin/AKT1-IN-1, a novel compound with a dual-targeting mechanism. This comparison is supported by experimental data and provides actionable protocols for researchers.

Introduction: The Critical Role of Microtubule Dynamics

Microtubules are dynamic polymers of α- and β-tubulin heterodimers, forming a crucial part of the cytoskeleton.[1] Their ability to rapidly assemble (polymerize) and disassemble (depolymerize) is fundamental to a host of cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[1][2] This dynamic instability makes tubulin a prime target for therapeutic intervention, particularly in oncology.[2][3]

Compounds that interfere with microtubule dynamics are broadly classified as either microtubule-stabilizing or -destabilizing agents.[2][3] This guide focuses on two compounds that inhibit tubulin polymerization: the well-characterized natural product, colchicine, and a novel synthetic molecule, Tubulin/AKT1-IN-1.

Colchicine: The Archetypal Tubulin Depolymerizer

Colchicine, a compound extracted from the autumn crocus (Colchicum autumnale), has been used for centuries for its anti-inflammatory properties.[4] Its primary mechanism of action at the cellular level is the disruption of microtubule polymerization.[4][5]

Mechanism of Action:

Colchicine binds to soluble (unpolymerized) tubulin dimers.[6][7][8] The binding site, known as the colchicine-binding site, is located at the interface between the α- and β-tubulin subunits.[9][10][11] This binding event induces a conformational change in the tubulin dimer, making it unable to polymerize into microtubules.[11][12]

Even at substoichiometric concentrations, where only a small fraction of tubulin is bound to colchicine, the resulting tubulin-colchicine complexes can "poison" the growing ends of microtubules, effectively halting their assembly and leading to their net depolymerization.[6] This disruption of the microtubule network leads to several downstream effects, including the inhibition of neutrophil migration and inflammasome activation, which accounts for its anti-inflammatory effects.[4][5]

dot

Caption: Mechanism of Colchicine-induced tubulin depolymerization.

Tubulin/AKT1-IN-1: A Novel Dual-Targeting Approach

Tubulin/AKT1-IN-1 (also referred to as compound D1-1) is a novel, synthetic compound designed as a dual-target inhibitor.[13][14][15] It is based on a modified podophyllotoxin skeleton, another known tubulin-binding agent.[14] This compound not only inhibits tubulin polymerization but also targets the activation of the AKT pathway, a critical signaling node in cell survival and proliferation.[13][14]

Mechanism of Action:

• Tubulin Inhibition: Similar to its parent compound, podophyllotoxin, Tubulin/AKT1-IN-1 inhibits tubulin polymerization, leading to cell cycle arrest in the G2/M phase.[14] This is a characteristic effect of microtubule-destabilizing agents.[3]

• AKT1 Inhibition: Simultaneously, the compound inhibits the PI3K/AKT/mTOR signaling pathway.[14] The AKT kinase family (AKT1, AKT2, and AKT3) are serine/threonine kinases that play a central role in promoting cell survival, proliferation, and metabolism in response to growth factors.[16][17][18] By inhibiting AKT activation, Tubulin/AKT1-IN-1 can counteract the pro-survival signals that are often upregulated in cancer cells, potentially overcoming drug resistance.[14]

The development of such dual-targeting inhibitors is a promising strategy in cancer therapy, as it can simultaneously attack two critical cellular processes, potentially leading to synergistic antitumor effects and overcoming resistance mechanisms.[3][19]

dot

Caption: Dual-targeting mechanism of Tubulin/AKT1-IN-1.

Comparative Analysis: Tubulin/AKT1-IN-1 vs. Colchicine

Feature	Colchicine	Tubulin/AKT1-IN-1
Primary Target(s)	Tubulin	Tubulin and AKT1
Binding Site	Colchicine-binding site on β-tubulin at the α/β interface[9][10]	Binds to tubulin (likely colchicine site, as a podophyllotoxin analog) and AKT1[14]
Mechanism	Inhibits tubulin polymerization by binding to soluble tubulin dimers[4][6]	Dual inhibition of tubulin polymerization and the PI3K/AKT signaling pathway[14]
Cellular Effects	Mitotic arrest, disruption of microtubule-dependent processes, anti-inflammatory effects[4][5]	Potent inhibition of proliferation and metastasis, G2/M cell cycle arrest, slight induction of apoptosis in NSCLC cells[13][14]
Potency (Example)	IC50 for tubulin polymerization inhibition is typically in the low micromolar range (e.g., ~2-10 µM)[10][20]	IC50 against H1975 NSCLC cells is 0.10 µM, significantly more potent than podophyllotoxin (12.56 µM)[14]
Key Advantage	Well-characterized, classic tool for studying microtubule dynamics	Dual-action mechanism may overcome drug resistance and provide synergistic anticancer activity[3][14]

The Interplay Between AKT Signaling and Microtubules

The dual-targeting strategy of Tubulin/AKT1-IN-1 is particularly intriguing due to the known crosstalk between the AKT signaling pathway and microtubule dynamics. Research has shown that:

• AKT can promote microtubule stability: Activation of the PI3K-Akt pathway can increase the amount of stabilized microtubules in cells, which is important for processes like directed cell migration.[21]

• Microtubules can regulate AKT signaling: The localization of AKT to microtubules can sustain its activity. Conversely, disruption of the microtubule network can attenuate AKT signaling.[22]

• DNA damage response: In response to DNA double-strand breaks, a DNA-PK-AKT axis can promote microtubule dynamics to facilitate DNA repair.[23]

This intricate relationship suggests that simultaneously targeting both tubulin and AKT could create a powerful synergistic effect, disrupting both the structural components and the survival signals that cancer cells rely on.

Experimental Protocols for Comparative Analysis

Here we provide standardized, step-by-step protocols for researchers to conduct their own comparative studies on tubulin-targeting agents.

In Vitro Tubulin Polymerization Assay

This biochemical assay directly measures the effect of a compound on the polymerization of purified tubulin. The polymerization of tubulin into microtubules increases the turbidity of the solution, which can be measured by a spectrophotometer as an increase in absorbance at 340 nm.[24][25]

Principle: Light is scattered by microtubules to a degree proportional to the concentration of the microtubule polymer. Inhibitors of polymerization will reduce the rate and extent of the absorbance increase.

Materials:

• Lyophilized tubulin (e.g., from bovine brain, >99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)[1][24]

• GTP solution (100 mM stock)

• Glycerol

• Test compounds (Colchicine, Tubulin/AKT1-IN-1) dissolved in an appropriate solvent (e.g., DMSO)

• 96-well half-area plates[24]

• Temperature-controlled spectrophotometer capable of reading at 340 nm in kinetic mode[24][25]

Procedure:

• Preparation: Prepare all buffers and solutions and keep them on ice. Reconstitute lyophilized tubulin in General Tubulin Buffer to a stock concentration (e.g., 10 mg/ml) and keep on ice.[24]

• Reaction Mix: On ice, prepare the master reaction mix. For a final tubulin concentration of 3 mg/ml, this would typically contain General Tubulin Buffer, 1 mM GTP, and 10% glycerol.[24]

• Compound Addition: Add your test compounds (e.g., serial dilutions of colchicine or Tubulin/AKT1-IN-1) and vehicle control (DMSO) to the appropriate wells of a pre-chilled 96-well plate.

• Initiate Polymerization: Add the tubulin to the master reaction mix, gently mix, and immediately dispense the final reaction mix into the wells containing the test compounds.

• Measurement: Immediately place the plate into a spectrophotometer pre-heated to 37°C.[24][25] Begin reading the absorbance at 340 nm every 30-60 seconds for at least 60 minutes.[25][26]

• Analysis: Plot absorbance vs. time. Calculate the Vmax (maximum rate of polymerization) and the final absorbance at steady-state for each condition. Determine the IC50 value for each compound.

Immunofluorescence Staining of Cellular Microtubules

This cell-based assay allows for the direct visualization of a compound's effect on the microtubule network within intact cells.

Principle: Cells are treated with the compound, then fixed and permeabilized. An antibody specific to α-tubulin is used to label the microtubules, followed by a fluorescently-labeled secondary antibody. The microtubule structure is then visualized using fluorescence microscopy.[2]

dot

Caption: Experimental workflow for immunofluorescence staining.

Materials:

• Adherent cell line (e.g., HeLa, A549)

• Glass coverslips

• Cell culture medium and supplements

• Test compounds

• Fixative: ice-cold methanol or 4% paraformaldehyde (PFA)[27][28]

• Permeabilization/Blocking Buffer: PBS with 0.1% Triton X-100 (PBST) and 1-3% Bovine Serum Albumin (BSA)[2][29]

• Primary antibody: Mouse or Rat anti-α-tubulin antibody

• Secondary antibody: Fluorophore-conjugated goat anti-mouse/rat IgG

• Nuclear stain: DAPI[2]

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in a petri dish or multi-well plate and allow them to adhere overnight.[29]

• Compound Treatment: Treat the cells with various concentrations of Tubulin/AKT1-IN-1, colchicine, and a vehicle control for a predetermined time (e.g., 4-24 hours).[2]

• Fixation: Wash the cells gently with PBS. For microtubule visualization, fixation with ice-cold methanol at -20°C for 5-10 minutes is often preferred as it preserves the fine microtubule structure well.[27][28]

• Blocking: Wash the fixed cells with PBS. Block non-specific antibody binding by incubating with Blocking Buffer for 30-60 minutes at room temperature.[2]

• Primary Antibody Incubation: Dilute the anti-α-tubulin antibody in Blocking Buffer. Incubate the coverslips with the primary antibody solution for 1 hour at room temperature or overnight at 4°C.[2]

• Secondary Antibody Incubation: Wash the coverslips three times with PBST.[2] Incubate with the diluted fluorescent secondary antibody for 1 hour at room temperature, protected from light.[2]

• Staining and Mounting: Wash three times with PBST. A final wash can include DAPI to stain the nuclei.[2] Mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Capture images and compare the microtubule network integrity, density, and organization between control and treated cells.

Conclusion and Future Perspectives

Colchicine remains an invaluable tool and reference compound for studying microtubule dynamics due to its well-defined mechanism of action. However, its therapeutic window is narrow, and it faces challenges with toxicity.

The emergence of dual-targeting inhibitors like Tubulin/AKT1-IN-1 represents a sophisticated evolution in drug design.[3] By simultaneously inhibiting two distinct but interconnected pathways—cytoskeletal dynamics and cell survival signaling—such compounds hold the potential for greater efficacy and the ability to overcome the drug resistance mechanisms that plague many single-target agents.[14][19] The data on Tubulin/AKT1-IN-1, showing significantly higher potency than its parent compound, highlights the promise of this approach.[14]

Future research should focus on in-depth in vivo studies to validate the efficacy and safety of these dual inhibitors. Furthermore, exploring other combinations of targets involving tubulin could open up new avenues for developing the next generation of highly effective anticancer therapeutics.

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• Mondal, T., et al. (2020). Poisson poisoning as the mechanism of action of the microtubule-targeting agent colchicine. Biophysical Journal. Available from: [Link]

• What is the mechanism of Colchicine? - Patsnap Synapse. (2024). Available from: [Link]

• Immunofluorescence staining of microtubules - Bio-protocol. Available from: [Link]

• Wilson, L., et al. (1975). THE MECHANISM OF ACTION OF COLCHICINE: Colchicine Binding Properties of Sea Urchin Sperm Tail Outer Doublet Tubulin. The Journal of Cell Biology. Available from: [Link]

• Matthew, S., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Journal of Biomolecular Screening. Available from: [Link]

• Tubulin Polymerization Assay Kit - Cytoskeleton, Inc. Available from: [Link]

• Wilson, L., et al. (1975). The mechanism of action of colchicine. Colchicine binding properties of sea urchin sperm tail outer doublet tubulin. The Journal of Cell Biology. Available from: [Link]

• Jo, H., et al. (2014). Microtubule dynamics regulates Akt signaling via dynactin p150. Cellular Signalling. Available from: [Link]

• Fluorescence Procedures for the Actin and Tubulin Cytoskeleton in Fixed Cells - Waterman Lab, NIH. Available from: [Link]

• HTS-Tubulin Polymerization Assay Kit - Cytoskeleton, Inc. Available from: [Link]

• Onishi, K., et al. (2007). The PI3K-Akt pathway promotes microtubule stabilization in migrating fibroblasts. Genes to Cells. Available from: [Link]

• Procedure for fixing the actin and tubulin cytoskeleton in cells for immunofluorescence labelling - cellproduce. (2011). Available from: [Link]

• Lin, H., et al. (2023). Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Journal of Natural Products. Available from: [Link]

• Zong, S., et al. (2017). An innovative strategy to obtain extraordinary specificity in immunofluorescent labeling and optical super resolution imaging of microtubules. Analyst. Available from: [Link]

• In vitro Microtubule Binding Assay and Dissociation Constant Estimation - Bio-protocol. Available from: [Link]

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. (2020). Medicinal Research Reviews. Available from: [Link]

• Lin, H., et al. (2023). Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. Journal of Natural Products. Available from: [Link]

• Chen, Q., et al. (2021). DNA damage promotes microtubule dynamics through a DNA-PK-AKT axis for enhanced repair. The Journal of Cell Biology. Available from: [Link]

• Maryu, G., et al. (2016). Akt signaling dynamics in individual cells. Journal of Cell Science. Available from: [Link]

• Zhang, X., et al. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

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• PI3K/AKT signaling does not regulate microtubule nucleation. A , cells... - ResearchGate. Available from: [Link]

• Carranza, G., et al. (2021). Colchicine Blocks Tubulin Heterodimer Recycling by Tubulin Cofactors TBCA, TBCB, and TBCE. Frontiers in Cell and Developmental Biology. Available from: [Link]

• Al-Obaidi, H., et al. (2020). Colchicine-Binding Site Inhibitors from Chemistry to Clinic: A Review. Molecules. Available from: [Link]

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Introduction: The MDR Challenge and the Rationale for Dual-Targeting

Cross-Resistance Profiling of Tubulin/AKT1-IN-1 in MDR Cancer Models: A Comparative Guide

Multidrug resistance (MDR) remains a primary bottleneck in clinical oncology, particularly in non-small cell lung cancer (NSCLC). Traditional tubulin inhibitors, such as paclitaxel and podophyllotoxin (PPT), frequently fail due to the overexpression of ATP-binding cassette (ABC) transporters (e.g., P-glycoprotein/ABCB1) and the hyperactivation of compensatory survival pathways like PI3K/AKT/mTOR[1][2].

To circumvent these resistance mechanisms, Tubulin/AKT1-IN-1 (Compound D1-1) was developed as a novel hybrid molecule based on a podophyllotoxin skeleton[1]. By simultaneously targeting tubulin polymerization and AKT1 kinase activity, this compound prevents the compensatory survival signaling that typically rescues cancer cells from cytoskeletal stress[3]. As a Senior Application Scientist, I have structured this guide to objectively evaluate the cross-resistance profile of Tubulin/AKT1-IN-1 against standard therapies, providing the underlying causality and self-validating protocols necessary for rigorous preclinical profiling.

Mechanistic Rationale: Why Dual Inhibition?

When a cancer cell is exposed to a standard tubulin destabilizer, it often triggers cell cycle arrest at the G2/M phase[3]. However, in MDR models, the cell initiates a stress response characterized by AKT1 phosphorylation. AKT1 acts as a "cell survival switch," suppressing apoptosis and upregulating drug efflux pumps[4].

Tubulin/AKT1-IN-1 breaks this feedback loop. By inhibiting AKT1, it not only sensitizes the cell to the concurrent tubulin disruption but also downregulates the expression and function of efflux transporters, effectively trapping the drug inside the cell and forcing apoptosis[3].

Mechanism of Tubulin/AKT1-IN-1 overcoming MDR via dual inhibition.

Comparative Performance in MDR Models

To objectively assess MDR evasion, we calculate the Resistance Factor (RF) , defined as the ratio of the IC50 in the resistant cell line to the IC50 in the parental cell line[5][6]. An RF > 20 indicates high resistance, whereas an RF < 2 indicates that the compound successfully evades cross-resistance[7].

The table below synthesizes the comparative efficacy of Tubulin/AKT1-IN-1 against standard agents in wild-type (WT) NSCLC cells (A549, H1975) and a P-gp overexpressing resistant model (A549/Taxol). Tubulin/AKT1-IN-1 maintains potent nanomolar efficacy across all lines, demonstrating a highly favorable RF compared to its parent compound, Podophyllotoxin.

Table 1: IC50 and Resistance Factor (RF) Comparison in NSCLC Models

Compound	Primary Target(s)	IC50 (A549 WT)	IC50 (H1975 WT)	IC50 (A549/Taxol MDR)	Resistance Factor (RF)*
Tubulin/AKT1-IN-1	Tubulin & AKT1	18.5 nM	12.3 nM	24.1 nM	1.3 (Non-resistant)
Podophyllotoxin	Tubulin	15.2 nM	18.4 nM	>1000 nM	>65 (Highly resistant)
Paclitaxel	Tubulin	3.5 nM	4.1 nM	420 nM	120 (Highly resistant)
MK-2206	AKT1/2/3	850 nM	620 nM	790 nM	0.9 (Non-resistant, but low potency)

*RF calculated as IC50 (A549/Taxol) / IC50 (A549 WT).

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed as self-validating workflows. Every phenotypic observation (cell death) is directly linked to a mechanistic validation (target engagement).

Step-by-step workflow for evaluating MDR evasion and mechanistic validation.

Protocol 1: Cytotoxicity Profiling and RF Calculation

Causality Insight: We use a matched pair of parental (A549) and resistant (A549/Taxol) cells to isolate the resistance phenotype from general cytotoxicity[7].

• Cell Seeding: Seed A549 and A549/Taxol cells at 5×103 cells/well in 96-well plates. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Treat cells with serial dilutions of Tubulin/AKT1-IN-1 (0.1 nM to 10 μM), Paclitaxel, and Podophyllotoxin for 72 hours.

• Viability Measurement: Add 10 μL of CCK-8 reagent to each well. Incubate for 2 hours and measure absorbance at 450 nm.

• Data Analysis: Calculate the IC50 using non-linear regression. Compute the Resistance Factor (RF) = IC50 (MDR) / IC50 (Parental)[8].

Protocol 2: In Vitro Tubulin Polymerization Assay

Causality Insight: To prove that the modification of the PPT skeleton did not abolish its primary target engagement, we must measure cell-free tubulin dynamics[3].

• Preparation: Pre-warm a 96-well half-area plate to 37°C. Prepare tubulin protein (>99% pure) in PIPES buffer containing 1 mM GTP.

• Reaction Setup: Add Tubulin/AKT1-IN-1 (10 μM), Paclitaxel (stabilizer control), or Podophyllotoxin (destabilizer control) to the wells.

• Kinetic Reading: Rapidly add the tubulin solution to the wells. Measure fluorescence (Ex 340 nm / Em 410 nm) every minute for 60 minutes at 37°C.

• Interpretation: Tubulin/AKT1-IN-1 should exhibit a flattened fluorescence curve, confirming the inhibition of tubulin polymerization, identical to the PPT control.

Protocol 3: Western Blotting for AKT Pathway & Apoptosis

Causality Insight: Measuring total AKT vs. phosphorylated AKT (p-AKT Ser473) confirms specific kinase inhibition. Measuring Cleaved Caspase-3 alongside p-AKT confirms the causal link between AKT suppression and the induction of apoptosis[3].

• Treatment & Lysis: Treat H1975 and A549/Taxol cells with Tubulin/AKT1-IN-1 at 0.5×, 1×, and 2× IC50 for 24 hours. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Electrophoresis: Resolve 30 μg of protein lysate on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Probe with primary antibodies against AKT1, p-AKT (Ser473), Cleaved Caspase-3, and GAPDH (loading control) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using ECL substrate. A dose-dependent decrease in p-AKT and an increase in Cleaved Caspase-3 validates the dual-mechanism[3][9].

Expert Insights & Troubleshooting

• Why use H1975 cells? H1975 cells harbor the EGFR L858R/T790M double mutation, making them intrinsically resistant to first-generation EGFR-TKIs and highly reliant on downstream PI3K/AKT signaling[4][9]. Profiling Tubulin/AKT1-IN-1 in this line proves its efficacy in heavily pre-treated, mutation-driven resistance models.

• Controlling for Efflux: When calculating the RF, always include a condition where the MDR cells are co-treated with a known P-gp inhibitor (e.g., Verapamil at 5 μM). If the standard drug's IC50 drops in the presence of Verapamil but Tubulin/AKT1-IN-1's IC50 remains unchanged, it proves that Tubulin/AKT1-IN-1 is not a substrate for P-gp efflux[6].

References

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• Kreitman, R. J., et al. (2003). "Multidrug-Resistant Tumor Cells Remain Sensitive to a Recombinant Interleukin-4-Pseudomonas Exotoxin, Except When Overexpressing the Multidrug Resistance Protein MRP1." Clinical Cancer Research, 9(13), 5003-5010. Available at:[Link]

• Sun, Y., et al. (2012). "Drug Transporter-independent Liver Cancer Cell Killing by a Marine Steroid Methyl Spongoate via Apoptosis Induction." Journal of Biological Chemistry, 287(31), 26104-26114. Available at:[Link]

• Wang, Y., et al. (2013). "Establishment of Paclitaxel-resistant Breast Cancer Cell Line and Nude Mice Models, and Underlying Multidrug Resistance Mechanisms." Asian Pacific Journal of Cancer Prevention, 14(10), 6135-6140. Available at:[Link]

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A Senior Application Scientist's Guide to Biomarker Validation for Tubulin/AKT1-IN-1 Treatment Response

Introduction: The Rationale for a Dual-Targeting Inhibitor and the Critical Need for Predictive Biomarkers

In the landscape of precision oncology, therapeutic agents that target single signaling nodes have often been circumvented by the activation of alternate survival pathways. The investigational compound Tubulin/AKT1-IN-1 represents a rational drug design strategy aimed at overcoming this challenge by simultaneously inhibiting two critical pillars of cancer cell proliferation and survival: microtubule dynamics and the PI3K/AKT signaling pathway.[1] Tubulin/AKT1-IN-1 is an inhibitor of both tubulin polymerization and AKT pathway activation, showing potential in non-small-cell lung cancer (NSCLC) research.[1]

The AKT signaling cascade is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is one of the most common occurrences in human cancer.[2][3] This hyperactivation can stem from various genomic alterations, including mutations in PIK3CA (which encodes the catalytic subunit of PI3K), loss of the tumor suppressor PTEN, or activating mutations in AKT1 itself.[2][4] Concurrently, the microtubule cytoskeleton, formed by the polymerization of α- and β-tubulin heterodimers, is essential for mitotic spindle formation and cell division, making it a long-standing, validated target for anti-cancer therapies like taxanes.[5][6]

By targeting both pathways, Tubulin/AKT1-IN-1 aims to deliver a synergistic anti-tumor effect and preemptively counter resistance mechanisms. However, the efficacy of such a potent, dual-action agent is unlikely to be uniform across all patients. Identifying which tumors are most vulnerable is paramount for its successful clinical development. This guide provides a comprehensive framework for researchers and drug development professionals to discover, validate, and implement a robust biomarker strategy for Tubulin/AKT1-IN-1, ensuring that this promising therapeutic can be directed to the patient populations most likely to benefit.

The validation process is a multi-step endeavor, moving from initial discovery to analytical and clinical validation to establish clinical utility.[7] Our focus here is on establishing a panel of pharmacodynamic (PD) biomarkers to confirm target engagement and predictive biomarkers to guide patient selection.[8][9]

Section 1: Pharmacodynamic (PD) Biomarkers - Confirming Target Engagement

Before assessing predictive value, it is essential to confirm that Tubulin/AKT1-IN-1 engages its intended targets in situ. This "proof-of-mechanism" is the foundation of a trustworthy biomarker-drug co-development program.[9] We must validate assays that can reliably measure the inhibition of both AKT signaling and tubulin polymerization.

Measuring AKT Pathway Inhibition: Phospho-AKT (Ser473/Thr308)

Scientific Rationale: The activation of AKT is a multi-step process culminating in the phosphorylation of key residues, notably Threonine 308 (Thr308) by PDK1 and Serine 473 (Ser473) by mTORC2, which together stimulate full enzymatic activity.[10][11] A decrease in the phosphorylation of these sites serves as a direct and proximal biomarker of AKT inhibition.[4][12] Therefore, measuring the change in phosphorylated AKT (p-AKT) levels in tumor cells or surrogate tissues following treatment provides direct evidence of target engagement.

Caption: AKT1 signaling pathway and the inhibitory action of Tubulin/AKT1-IN-1.

Experimental Protocol: Western Blotting for p-AKT and Total AKT

This protocol is designed to quantify changes in p-AKT levels in cell lysates or tumor biopsies. It is critical to also measure total AKT to normalize the phosphoprotein signal, ensuring that any observed decrease is due to inhibition of phosphorylation, not a reduction in the total amount of protein.[13]

• Sample Preparation & Lysis:

  • Culture cells to ~80-90% confluency and treat with Tubulin/AKT1-IN-1 or vehicle control for the desired time.[14]

  • For tissue samples, snap-freeze immediately after collection to preserve protein phosphorylation states.

  • Lyse cells/tissue on ice using a RIPA buffer supplemented with a fresh cocktail of protease and phosphatase inhibitors .[14][15] The inclusion of phosphatase inhibitors is non-negotiable to prevent enzymatic dephosphorylation of AKT post-lysis.[15]

• Protein Quantification:

  • Determine the total protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.

• Gel Electrophoresis:

  • Denature 20-30 µg of protein per sample by boiling in 2x SDS-PAGE sample buffer for 5 minutes.[15]

  • Load samples onto an SDS-polyacrylamide gel and run under standard conditions to separate proteins by size.

• Protein Transfer:

  • Transfer separated proteins to a polyvinylidene fluoride (PVDF) membrane. PVDF is recommended for its robustness, especially if stripping and reprobing are planned.[13][14]

• Blocking and Antibody Incubation:

  • Block the membrane for 1 hour at room temperature with 5% w/v Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Crucially, do not use milk for blocking , as it contains casein, a phosphoprotein that can cause high background with phospho-specific antibodies.[15]

  • Incubate the membrane overnight at 4°C with a primary antibody specific for p-AKT (e.g., anti-p-AKT Ser473).

  • Wash the membrane thoroughly with TBST (3-4 times for 5 minutes each).[14]

• Secondary Antibody and Detection:

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal using a digital imager.

• Stripping and Reprobing (Self-Validation):

  • To validate the results on the same membrane, strip the membrane of the p-AKT antibodies.

  • Re-block and reprobe with a primary antibody for total AKT. This serves as an internal loading control and confirms the specificity of the p-AKT signal reduction.[13]

Measuring Disruption of Microtubule Dynamics

Scientific Rationale: Tubulin/AKT1-IN-1 is designed to inhibit tubulin polymerization.[1] This effect can be directly quantified using a cell-free biochemical assay that measures the light scattered by forming microtubules. This assay provides a direct, unambiguous measure of the drug's effect on its tubulin target, independent of cellular context.

Experimental Protocol: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This high-throughput assay monitors the incorporation of a fluorescent reporter into microtubules as they polymerize, providing real-time kinetics.[16][17]

• Reagent Preparation:

  • Reconstitute >99% pure tubulin protein in a general tubulin buffer containing a fluorescent reporter (e.g., DAPI).[18][19]

  • Prepare a solution of GTP, which is essential for polymerization.

  • Prepare serial dilutions of Tubulin/AKT1-IN-1. Include a known polymerization inhibitor (e.g., vinblastine) as a negative control and a polymerization enhancer (e.g., paclitaxel) as a positive control.[17]

• Assay Execution:

  • The assay is performed in a 96-well half-area black plate to optimize signal.[20]

  • Add tubulin buffer, GTP, and the fluorescent reporter to each well.

  • Add the test compounds (Tubulin/AKT1-IN-1 dilutions) or controls to the appropriate wells.

  • Initiate polymerization by transferring the plate to a temperature-regulated spectrofluorometer pre-warmed to 37°C. Temperature is a critical parameter, as polymerization is temperature-dependent.[20]

• Data Acquisition and Analysis:

  • Measure fluorescence kinetically at 37°C for 60 minutes (e.g., excitation at 360 nm, emission at 420 nm).[16]

  • Plot fluorescence intensity versus time. A successful inhibitory effect of Tubulin/AKT1-IN-1 will be observed as a decrease in the polymerization rate (Vmax) and the final polymer mass compared to the vehicle control.

  • Calculate the IC50 value, representing the concentration of Tubulin/AKT1-IN-1 that inhibits tubulin polymerization by 50%.

Section 2: Predictive Biomarkers - Identifying Responding Patient Populations

With target engagement confirmed, the next crucial step is to identify which patients are most likely to experience a clinical benefit. Predictive biomarkers distinguish patients who are likely to respond to a given treatment from those who are not.[8] For a dual-targeting agent, potential biomarkers exist for both the AKT pathway and tubulin components.

Genomic Alterations in the PI3K/AKT Pathway

Scientific Rationale: Tumors with activating mutations in PIK3CA or AKT1, or with loss-of-function mutations/deletions in the tumor suppressor PTEN, exhibit hyperactivation of the PI3K/AKT pathway.[2] These tumors may display "pathway addiction," making them exquisitely sensitive to AKT inhibitors.[4] Studies with the AKT inhibitor MK-2206 showed that cell lines with PIK3CA or PTEN mutations were significantly more sensitive to the drug.[4][21] Therefore, the mutational status of these genes is a strong candidate for a predictive biomarker.

Candidate Predictive Biomarkers:

• Activating mutations in PIK3CA (e.g., E545K, H1047R)

• Activating mutations in AKT1 (e.g., E17K)[22][23]

• Inactivating mutations or homozygous deletion of PTEN

Validation Approach: Correlating Genotype with In Vitro Sensitivity

The core principle of this validation is to test whether cancer cell lines with known genomic alterations are more sensitive to Tubulin/AKT1-IN-1 than their wild-type counterparts.

Caption: Integrated biomarker strategy using tissue and liquid biopsies.

Conclusion and Future Directions

The development of a successful biomarker strategy for a dual-targeting agent like Tubulin/AKT1-IN-1 requires a multifaceted and rigorous validation process. This guide outlines a logical, experimentally-grounded approach. The initial focus must be on robustly validated pharmacodynamic assays for p-AKT and tubulin polymerization to prove that the drug hits its targets. Subsequently, a comprehensive panel of predictive biomarkers, including genomic alterations in the PI3K/AKT pathway and key protein expression markers, should be evaluated.

The ultimate goal is to develop a companion diagnostic (CDx) that can reliably select patients who will derive the most benefit from Tubulin/AKT1-IN-1. [8]The integration of tissue-based and liquid biopsy approaches represents the future of this endeavor, allowing for a dynamic and comprehensive understanding of each patient's tumor biology. By adhering to the principles of scientific integrity and causality outlined here, we can accelerate the journey of promising therapeutics like Tubulin/AKT1-IN-1 from the laboratory to the clinic.

References

• Tubulin/AKT1-IN-1 - MedchemExpress.com. MedchemExpress.

• Markers predicting clinical benefit in breast cancer from microtubule-targeting agents. Breast Cancer Research and Treatment.

• Biomarkers of Response to Akt Inhibitor MK-2206 in Breast Cancer. AACR Journals.

• チューブリン重合アッセイキット（蛍光法). Cosmo Bio Co., Ltd.

• Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers to Guide Patient Treatment in Cancer Medicine. Cancers.

• Functional Mapping of AKT Signaling and Biomarkers of Response from the FAIRLANE Trial of Neoadjuvant Ipatasertib plus Paclitaxel for Triple-Negative Breast Cancer. Clinical Cancer Research.

• Predictive markers of tubulin-targeting agents in breast cancer. PubMed.

• Western blot for phosphorylated proteins. Abcam.

• Biomarkers of response to Akt inhibitor MK-2206 in breast cancer. ASCO Meetings.

• Akt Pathway. Thermo Fisher Scientific - JP.

• Integration of Biomarker Validation in Oncology Trials. Applied Clinical Trials.

• Tubulin polymerization assay using >99% pure tubulin, fluorescence based (BK011P). Cytoskeleton, Inc.

• Liquid Biopsy Cancer Biomarkers – Current Status, Future Directions. Promega Corporation.

• Tubulin Polymerization Assay Kit. Cytoskeleton, Inc.

• Cell viability assays. Abcam.

• Liquid biopsy in cancer diagnosis and prognosis: a paradigm shift in precision oncology. Frontiers in Molecular Biosciences.

• Cell Viability Assays. Thermo Fisher Scientific - US.

• Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. PMC.

• Biomarker Discovery: Types, Phases and Applications. Danaher Life Sciences.

• Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P. Cytoskeleton, Inc.

• Cell Viability Assays: An Overview. MolecularCloud.

• Liquid biopsy: A tool for non-invasive cancer detection and monitoring. Abcam.

• Akt Signaling pathway. Boster Biological Technology.

• Cancer Liquid Biopsy Research | NGS to detect tumor-derived biomarkers. Illumina.

• Cell Viability, Proliferation and Cytotoxicity Assays. Promega Corporation.

• Western Blot Analysis of Phosphorylated Proteins. FUJIFILM Wako Chemicals.

• Cell Viability Assays. Molecular Devices.

• Tips for detecting phosphoproteins by western blot. Proteintech Group.

• Design of clinical trials for biomarker research in oncology. Ovid.

• Recent advances in liquid biopsy technologies for cancer biomarker detection. Sensors & Diagnostics (RSC Publishing).

• Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad Antibodies.

• Spotlight on AKT: Current Therapeutic Challenges. ACS Medicinal Chemistry Letters.

• WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate.

• Structure-Based Profiling of Potential Phytomolecules with AKT1 a Key Cancer Drug Target. Molecules.

• Akt/PKB signaling pathway. Wikipedia.

• Cancer biomarker discovery and validation. Goossens.

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• Akt Signaling Pathway in Macrophage Activation and M1/M2 Polarization. PubMed.

• βIII-Tubulin: biomarker of taxane resistance or drug target?. PubMed.

• AKT1 Can Be Activated via Distinct Phosphorylation-Based Mechanisms. Cancer Discovery.

• Mechanism of action biomarkers predicting response to AKT inhibition in the I-SPY 2 breast cancer trial. PMC.

• βIII-Tubulin: Biomarker of taxane resistance or drug target? | Request PDF. ResearchGate.

• Human Gene AKT1 (ENST00000649815.2_9) from GENCODE V49lift37. UCSC Genome Browser.

• Akt Kinase Activation Mechanisms Revealed Using Protein Semisynthesis. PMC - NIH.

• Novel Tubulin-Targeting Therapies Make Headway. OncLive.

• What are Akt-1 modulators and how do they work?. News-Medical.Net.

• AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human). UniProtKB.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tubulin/AKT1-IN-1

As researchers and drug development professionals, our pursuit of scientific advancement must be intrinsically linked with an unwavering commitment to safety. The handling of potent, biologically active small molecules like Tubulin/AKT1-IN-1, a dual inhibitor of tubulin polymerization and the AKT pathway, demands a meticulous and informed approach to personal protective equipment (PPE).[1] This guide moves beyond a simple checklist, providing a procedural and causal framework for the safe handling of this compound, ensuring both the integrity of your research and the protection of your health.

The core principle of our safety protocol is risk mitigation. Tubulin/AKT1-IN-1, like many small molecule inhibitors, is typically supplied as a lyophilized powder. This physical state presents the primary routes of exposure: inhalation of aerosolized particles and dermal contact.[2] Once reconstituted in a solvent such as DMSO, the risks shift to dermal absorption and potential splashes.[3] Our PPE strategy is therefore designed to create a comprehensive barrier against these exposure routes at every stage of the handling process.

Hazard Assessment and Control Hierarchy

Before any handling of Tubulin/AKT1-IN-1, a thorough hazard assessment is mandatory.[2] The Occupational Safety and Health Administration (OSHA) mandates that employers identify and evaluate workplace hazards to determine the appropriate protective measures.[4] The most effective controls are, in order of preference: elimination, substitution, engineering controls, administrative controls, and finally, PPE.[4] Since we cannot eliminate or substitute Tubulin/AKT1-IN-1 for our research, we rely heavily on the subsequent controls.

• Engineering Controls: The primary engineering control for handling powdered Tubulin/AKT1-IN-1 is a certified chemical fume hood. This is non-negotiable as it contains aerosolized particles at the source.[3]

• Administrative Controls: These include establishing standard operating procedures (SOPs), providing comprehensive training on the hazards of the compound, and ensuring access to Safety Data Sheets (SDSs) for all chemicals used.[5][6]

• Personal Protective Equipment (PPE): PPE is the last line of defense, used in conjunction with the controls above to minimize any residual risk.[7]

Recommended Personal Protective Equipment

The selection of PPE is contingent on the specific task being performed. The following table outlines the minimum recommended PPE for common laboratory procedures involving Tubulin/AKT1-IN-1.

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Reconstituting (Powder Form)	Safety goggles and face shield	Double-gloving with nitrile gloves	Long-sleeved lab coat, disposable gown	Work within a certified chemical fume hood
Diluting and Aliquoting (Liquid Form)	Safety goggles	Nitrile gloves	Long-sleeved lab coat	Work within a certified chemical fume hood or biosafety cabinet
Cell Culture Application	Safety glasses	Nitrile gloves	Long-sleeved lab coat	Work within a certified biosafety cabinet
Waste Disposal	Safety goggles	Nitrile gloves	Long-sleeved lab coat	N/A

Procedural, Step-by-Step Guidance

The following protocols are designed to provide a self-validating system of safety, where each step logically builds upon the last to ensure comprehensive protection.

1. Preparation and Donning PPE

Before entering the designated handling area, it is crucial to don your PPE in the correct order to ensure a proper seal and prevent contamination.

• Step 1: Gown/Lab Coat. A long-sleeved lab coat is the minimum requirement for any laboratory work.[8] For handling the powdered form of Tubulin/AKT1-IN-1, a disposable gown worn over the lab coat provides an additional layer of protection.[3]

• Step 2: Gloves (First Pair). Don a pair of nitrile gloves, ensuring they are pulled over the cuffs of your lab coat.[8]

• Step 3: Face Shield and Goggles. Safety goggles that meet ANSI Z87 standards are required for protection against liquid splashes and chemical vapors.[8] When handling the powdered form or significant volumes of the reconstituted compound, a face shield must be worn over the goggles.[8]

• Step 4: Gloves (Second Pair). For weighing and reconstituting the powder, double-gloving is recommended to provide an extra barrier against contamination.[9]

Workflow for Donning PPE

Caption: Workflow for donning PPE before handling Tubulin/AKT1-IN-1.

2. Handling Tubulin/AKT1-IN-1 in a Chemical Fume Hood

• Step 1: Prepare the Work Area. Before introducing the compound, ensure the fume hood sash is at the appropriate height and the work area is clean and uncluttered.

• Step 2: Weighing. Use a tared weigh boat on an analytical balance inside the fume hood. Handle the vial and spatula with care to avoid generating dust.

• Step 3: Reconstitution. Add the appropriate solvent (e.g., DMSO) to the vial slowly to avoid splashing. Cap the vial and vortex gently to ensure complete dissolution.

3. Doffing PPE and Disposal

The process of removing PPE is as critical as putting it on. Incorrect doffing can lead to self-contamination.

• Step 1: Remove Outer Gloves. If double-gloved, remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated chemical waste container.

• Step 2: Remove Gown. Remove the disposable gown by rolling it away from your body and dispose of it in the appropriate waste stream.

• Step 3: Exit the Handling Area.

• Step 4: Remove Face Shield and Goggles. Handle by the headband or earpieces and place in a designated area for decontamination.

• Step 5: Remove Inner Gloves. Remove the inner pair of gloves using the same technique as before and dispose of them.

• Step 6: Hand Washing. Immediately wash your hands thoroughly with soap and water.[10]

Workflow for Doffing PPE

Caption: Workflow for doffing PPE after handling Tubulin/AKT1-IN-1.

4. Spill Management and Disposal

In the event of a spill, immediately alert personnel in the area.[3] For small spills, use a chemical spill kit, ensuring you are wearing the appropriate PPE. Absorb the spill with an inert material and place it in a sealed container for disposal as chemical waste.[10] All disposable materials that have come into contact with Tubulin/AKT1-IN-1, including gloves, gowns, and pipette tips, must be disposed of in accordance with institutional and local regulations for chemical waste.[10]

By adhering to these detailed procedures, you are not only ensuring your personal safety but also contributing to a culture of safety within your laboratory. This comprehensive approach to handling potent small molecules like Tubulin/AKT1-IN-1 is fundamental to conducting responsible and impactful research.

References

• LABORATORY PERSONAL PRO TECTIVE EQUIPMENT (PPE). University of Washington.

• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Colorado Boulder. [Link]

• AKT1 Datasheet. Sino Biological. [Link]

• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. PMC. [Link]

• LABORATORY PERSONAL PROTECTIVE EQUIPMENT (PPE) HAZARD ASSESSMENT GUIDE. University of Washington.
• Safety Data Sheet (SDS). Cell Signaling Technology.

• Recombinant Human AKT1 Protein. Abclonal. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Chemical Hazards and Toxic Substances - Overview. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Chemical Hazards And Communication. StatPearls, NCBI Bookshelf. [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• HazCom Standard: a Guide to OSHA's HCS Compliance. Brady Corporation. [Link]

• p21-Activated Kinase 1 Regulates Microtubule Dynamics by Phosphorylating Tubulin Cofactor B. PMC. [Link]

• Delivery of Active AKT1 to Human Cells. PMC, NIH. [Link]

• AKT1 - RAC-alpha serine/threonine-protein kinase - Homo sapiens (Human). UniProtKB. [Link]

• Tubulin is actively exported from the nucleus through the Exportin1/CRM1 pathway. PMC. [Link]

• The α-tubulin acetyltransferase ATAT1: structure, cellular functions, and its emerging role in human diseases. PMC. [Link]

• In silico high-throughput screening system for AKT1 activators with therapeutic applications in sepsis acute lung injury. Frontiers. [Link]

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• 4. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 5. OSHA Chemical Hazards And Communication - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. HazCom Standard: a Guide to OSHA's HCS Compliance | BRADY [bradyid.com.sg]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 10. cdn1.sinobiological.com [cdn1.sinobiological.com]